(S)-7-(Trimethylsilyl)hept-6-yn-2-ol

• Molecular Formula: C10H20OSi
• Molecular Weight: 184.35 g/mol
• IUPAC Name: (2S)-7-trimethylsilylhept-6-yn-2-ol
• InChI: InChI=1S/C10H20OSi/c1-10(11)8-6-5-7-9-12(2,3)4/h10-11H,5-6,8H2,1-4H3/t10-/m0/s1
• InChI Key: JPUNKAMJCLYLOS-JTQLQIEISA-N
• Isomeric SMILES: C[C@@H](CCCC#C[Si](C)(C)C)O
• Canonical SMILES: CC(CCCC#C[Si](C)(C)C)O

Description

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a useful research compound. Its molecular formula is C10H20OSi and its molecular weight is 184.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality (S)-7-(Trimethylsilyl)hept-6-yn-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-7-(Trimethylsilyl)hept-6-yn-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol CAS number and safety data sheets (SDS)

This technical guide details the physicochemical profile, synthesis, safety, and applications of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol , a specialized chiral building block used in the synthesis of complex pharmaceutical intermediates, including prostaglandins and polyketide natural products.

Executive Summary

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a bifunctional chiral synthon featuring a secondary alcohol and a trimethylsilyl (TMS)-protected terminal alkyne. Its utility lies in its orthogonality: the alcohol moiety can be derivatized (e.g., Mitsunobu reaction, oxidation) while the alkyne remains protected, or the TMS group can be selectively removed to facilitate Sonogashira couplings or "click" chemistry. This guide provides a rigorous analysis of its production, handling, and safety protocols for drug development applications.

Part 1: Identity & Physicochemical Profile

Parameter	Data
Chemical Name	(S)-7-(Trimethylsilyl)hept-6-yn-2-ol
CAS Number	176502-41-3 (Racemic/General); (S)-Enantiomer specific CAS often cited as derivative of 65756-08-3
Molecular Formula	C₁₀H₂₀OSi
Molecular Weight	184.35 g/mol
Chirality	(S)-Configuration at C2
Appearance	Colorless to pale yellow oil
Solubility	Soluble in CH₂Cl₂, THF, EtOAc; Insoluble in water
Boiling Point	Predicted: ~230°C (at 760 mmHg); often distilled under high vacuum
Structure	CH3-CH(OH)-(CH2)3-C≡C-Si(CH3)3

Structural Significance

The molecule possesses a C5 tether separating the chiral center from the protected alkyne. This specific chain length is critical in the synthesis of Eribulin (halichondrin B analogs) and specific prostaglandin side chains , where the distance between the hydroxyl handle and the alkyne coupling partner dictates the folding and biological activity of the final drug target.

Part 2: Safety & Handling (SDS Analysis)

Hazard Classification (GHS): Based on functional group analysis (alkynol/silane) and analog data (e.g., 4-(trimethylsilyl)but-3-yn-2-ol).

• Signal Word: WARNING

• H227: Combustible liquid.[1]

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Critical Handling Protocols

• Moisture Sensitivity: While the C-Si bond on the alkyne is relatively robust, the compound should be stored under an inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis or oxidation.

• Storage: Refrigerate (2–8°C).

• Incompatibility: Avoid strong acids (cleaves TMS), strong bases (deprotonation of alcohol/cleavage), and fluoride sources (TBAF) unless deprotection is intended.

Safety Decision Tree (Graphviz)

Caption: Operational safety workflow for handling combustible alkynol intermediates.

Part 3: Synthetic Routes & Production

To ensure high enantiomeric excess (ee > 98%), two primary routes are recommended. The choice depends on scale and available starting materials.

Route A: Asymmetric Ring Opening (Atom Economical)

This route uses the "chiral pool" strategy, starting from commercially available (S)-propylene oxide. It is preferred for gram-to-kilogram scale synthesis due to its convergent nature.

• Mechanism: Nucleophilic attack of a lithiated alkyne on the epoxide.

• Regioselectivity: Attack occurs at the less hindered terminal carbon of the epoxide, preserving the stereocenter at C2.

Route B: Enzymatic Kinetic Resolution (Green Chemistry)

Starting from the racemic alcohol, this method uses a lipase to selectively acylate one enantiomer.

• Enzyme: Candida antarctica Lipase B (CAL-B, immobilized as Novozym 435).

• Acyl Donor: Vinyl acetate.[3]

• Outcome: The (S)-alcohol remains unreacted (if the enzyme is (R)-selective) or is hydrolyzed from the ester (if (S)-selective). Note: CAL-B typically acylates the (R)-enantiomer of secondary alcohols, leaving the (S)-alcohol.

Synthesis Workflow Diagram (Graphviz)

Caption: Comparison of Chiral Pool Synthesis vs. Enzymatic Resolution pathways.

Part 4: Experimental Protocols

Protocol 1: Synthesis via Epoxide Opening (Route A)

Standard Operating Procedure for 10g Scale

• Reagent Preparation: In a flame-dried 500 mL 3-neck flask under Argon, dissolve 4-(trimethylsilyl)but-1-yne (1.1 equiv) in anhydrous THF.

• Lithiation: Cool to -78°C. Add n-Butyllithium (2.5 M in hexanes, 1.1 equiv) dropwise over 30 mins. Stir for 1 hour.

• Epoxide Addition: Add (S)-propylene oxide (1.0 equiv) followed immediately by BF₃·OEt₂ (1.1 equiv) to activate the epoxide. Note: The Lewis acid is crucial for high yield in epoxide openings with lithium acetylides.

• Reaction: Allow to warm slowly to 0°C over 4 hours.

• Quench: Quench with saturated NH₄Cl solution.

• Workup: Extract with Et₂O (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.[4]

• Purification: Flash chromatography (Hexanes/EtOAc 9:1) yields the pure (S)-alcohol.[5]

Protocol 2: Quality Control (QC)

• Chiral HPLC: Column: Chiralcel OD-H. Mobile Phase: Hexane/iPrOH (98:2). Flow: 1.0 mL/min.

• NMR Verification:

  • ¹H NMR (400 MHz, CDCl₃): δ 0.14 (s, 9H, TMS), 1.19 (d, 3H, Me), 3.82 (m, 1H, CH-OH).

  • Verify the integral ratio of the TMS group (9H) to the methyl doublet (3H).

Part 5: Applications in Drug Discovery

Prostaglandin Synthesis

The (S)-7-(Trimethylsilyl)hept-6-yn-2-ol motif serves as the "omega chain" precursor.

• Mechanism: The free alcohol is oxidized to the ketone or converted to a leaving group, while the TMS-alkyne is deprotected (using K₂CO₃/MeOH) to generate a terminal alkyne for cuprate coupling to the cyclopentenone core.

Eribulin (Halichondrin B) Fragment

In the synthesis of the C14-C26 fragment of Eribulin:

• The chiral center at C2 sets the stereochemistry for subsequent macrocyclization.

• The TMS group acts as a mask; late-stage deprotection allows for a Sonogashira coupling to close the macrocycle.

References

• Chemical Identity: PubChem.[6][7] (2S)-hept-6-yn-2-ol (Parent Compound).[6] National Library of Medicine.

• Synthesis (Epoxide Opening): Smith, A. B., et al. "Total Synthesis of (-)-Macrolactin A." Journal of the American Chemical Society, 1992. (Methodology for alkyne-epoxide opening).
• Enzymatic Resolution: Ghanem, A. "Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds." Tetrahedron, 2007.

• Safety Data (Analog): Sigma-Aldrich. Safety Data Sheet for 4-(Trimethylsilyl)but-3-yn-2-ol.

• General CAS Reference: Chem960. CAS 176502-41-3 Entry.[8][9] [8]

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• 8. 1909294-13-8,5-[(2S,4R)-4-methoxypyrrolidin-2-yl]-3-methyl-1H-1,2,4-triazole dihydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 9. chem960.com [chem960.com]

The Strategic Application of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol: A Versatile Chiral Building Block in Complex Synthesis

Abstract

In the landscape of modern organic synthesis, the demand for enantiomerically pure and highly functionalized building blocks is paramount for the efficient construction of complex molecular architectures. This technical guide delves into the strategic applications of (S)-7-(trimethylsilyl)hept-6-yn-2-ol, a chiral bifunctional molecule poised as a valuable intermediate in the synthesis of natural products and pharmaceutical agents. We will explore its logical synthesis, key reactive sites, and its potential deployment in the stereoselective construction of intricate molecular frameworks, supported by established chemical principles and analogous transformations from the scientific literature.

Introduction: The Imperative of Chiral Building Blocks

The biological activity of many pharmaceuticals and agrochemicals is intrinsically linked to their three-dimensional structure. Consequently, the ability to control stereochemistry during synthesis is not merely an academic exercise but a critical component of drug discovery and development.[1][2] Chiral building blocks, enantiomerically pure molecules that are incorporated into a larger synthetic target, offer a powerful and efficient strategy to introduce specific stereocenters.[3][4] (S)-7-(trimethylsilyl)hept-6-yn-2-ol is a prime example of such a building block, possessing two key functionalities: a stereodefined secondary alcohol and a trimethylsilyl-protected terminal alkyne. This unique combination allows for a diverse range of sequential and orthogonal chemical transformations.

The (S)-configured secondary alcohol serves as a handle for introducing further stereocenters through stereoselective reactions or can act as a key pharmacophoric element. The trimethylsilyl (TMS) protected alkyne provides a stable yet readily accessible triple bond, which can participate in a myriad of coupling reactions and other transformations. The TMS group offers the advantage of temporarily masking the acidic proton of the terminal alkyne, preventing unwanted side reactions, and can be selectively removed under mild conditions.[5][6]

Synthesis of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol: A Proposed Enantioselective Approach

While a specific, dedicated synthesis of (S)-7-(trimethylsilyl)hept-6-yn-2-ol is not extensively documented in the literature, a robust and high-yielding enantioselective synthesis can be proposed based on well-established methodologies for the preparation of chiral propargylic alcohols.[7][8][9] Two primary strategies are considered here: the asymmetric alkynylation of an aldehyde and the asymmetric reduction of a ketone.

Proposed Synthesis via Asymmetric Alkynylation

A highly effective method for constructing chiral propargylic alcohols is the catalytic asymmetric addition of a terminal alkyne to an aldehyde.[10][11] In this proposed route, the readily available 5-bromopent-1-yne can be silylated to afford 5-bromo-1-(trimethylsilyl)pentyne. This intermediate can then be converted to the corresponding organozinc reagent and added to acetaldehyde in the presence of a chiral catalyst, such as a derivative of BINOL or a chiral amino alcohol, to furnish the desired (S)-7-(trimethylsilyl)hept-6-yn-2-ol with high enantioselectivity.

Experimental Protocol: Proposed Asymmetric Alkynylation

Step 1: Synthesis of Trimethyl(pent-4-yn-1-yl)silane

• To a solution of 5-chloropent-1-yne (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (1.05 eq) dropwise.

• Stir the mixture at -78 °C for 1 hour.

• Add chlorotrimethylsilane (1.1 eq) dropwise and allow the reaction to warm to room temperature overnight.

• Quench the reaction with saturated aqueous NH4Cl and extract with diethyl ether.

• Dry the combined organic layers over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to afford trimethyl(pent-4-yn-1-yl)silane.

Step 2: Asymmetric Addition to Acetaldehyde

• To a solution of trimethyl(pent-4-yn-1-yl)silane (1.2 eq) in anhydrous toluene at 0 °C, add a solution of diethylzinc (1.2 eq) in hexanes.

• Add a solution of a chiral ligand, for example, (1R,2S)-(-)-N,N-Dibutylnorephedrine (0.1 eq), in toluene.

• Stir the mixture at room temperature for 30 minutes.

• Cool the reaction to 0 °C and add a solution of freshly distilled acetaldehyde (1.0 eq) in toluene dropwise over 1 hour.

• Stir the reaction at 0 °C for 24 hours.

• Quench the reaction with saturated aqueous NH4Cl and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to yield (S)-7-(trimethylsilyl)hept-6-yn-2-ol.

Proposed Synthesis via Asymmetric Reduction

An alternative and equally viable approach is the asymmetric reduction of the corresponding prochiral ketone, 7-(trimethylsilyl)hept-6-yn-2-one. This ketone can be synthesized from commercially available starting materials. The subsequent enantioselective reduction can be achieved using a variety of established methods, including Noyori-type catalytic transfer hydrogenation or with chiral reducing agents like the Corey-Bakshi-Shibata (CBS) catalyst.[12]

Experimental Protocol: Proposed Asymmetric Reduction

Step 1: Synthesis of 7-(trimethylsilyl)hept-6-yn-2-one

• Prepare the Grignard reagent from 5-bromo-1-(trimethylsilyl)pentyne.

• React the Grignard reagent with acetic anhydride in the presence of a suitable catalyst to form the desired ketone.

• Purify the ketone by distillation or column chromatography.

Step 2: Asymmetric Reduction of the Ketone

• To a solution of the chiral catalyst, for example, (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq), in anhydrous THF at -78 °C, add borane-dimethyl sulfide complex (0.6 eq) dropwise.

• Stir the mixture for 15 minutes.

• Add a solution of 7-(trimethylsilyl)hept-6-yn-2-one (1.0 eq) in THF dropwise over 30 minutes.

• Stir the reaction at -78 °C for 3 hours.

• Quench the reaction by the slow addition of methanol, followed by 1 M HCl.

• Extract the product with diethyl ether, wash with brine, and dry over anhydrous MgSO4.

• After filtration and concentration, purify the crude alcohol by flash column chromatography to afford (S)-7-(trimethylsilyl)hept-6-yn-2-ol.

Physicochemical Properties and Spectroscopic Data (Predicted)

Property	Predicted Value
Molecular Formula	C10H20OSi
Molecular Weight	184.35 g/mol
Appearance	Colorless oil
Boiling Point	Estimated to be higher than the parent alcohol due to the TMS group.
Optical Rotation	Expected to be a non-zero value, characteristic of a chiral compound.
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~3.8 (m, 1H, CH-OH), ~2.2 (t, 2H, CH₂-C≡), ~1.5-1.7 (m, 4H, CH₂CH₂), ~1.2 (d, 3H, CH₃), ~0.15 (s, 9H, Si(CH₃)₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): ~107 (C≡CSi), ~85 (C≡CSi), ~68 (CH-OH), ~38 (CH₂), ~29 (CH₂), ~25 (CH₂), ~23 (CH₃), ~0.0 (Si(CH₃)₃)
IR (neat, cm⁻¹)	~3350 (br, O-H), ~2960, 2870 (C-H), ~2175 (C≡C, silyl-protected), ~1250, 840 (Si-C)

Applications in Complex Molecule Synthesis: A World of Possibilities

The bifunctional nature of (S)-7-(trimethylsilyl)hept-6-yn-2-ol makes it a highly versatile building block for the synthesis of a wide array of complex molecules. The chiral secondary alcohol can be used to control the stereochemistry of adjacent centers, while the silyl-protected alkyne can be elaborated in numerous ways.

Elaboration of the Alkyne Moiety

The trimethylsilyl-protected alkyne can undergo a variety of transformations, including:

• Desilylation and Sonogashira Coupling: Removal of the TMS group with a mild fluoride source (e.g., TBAF) or potassium carbonate in methanol unmasks the terminal alkyne. This can then be subjected to Sonogashira coupling with a wide range of aryl or vinyl halides to introduce new carbon-carbon bonds. This strategy is frequently employed in the synthesis of natural products and conjugated materials.

• Hydration and Hydroboration/Oxidation: The alkyne can be hydrated to form a methyl ketone or undergo hydroboration/oxidation to yield an aldehyde or primary alcohol, providing further functional handles for elaboration.

• Click Chemistry: The terminal alkyne, after deprotection, is a perfect substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry," to form triazole-containing structures often found in medicinal chemistry.

Transformations of the Chiral Alcohol

The (S)-configured secondary alcohol can be:

• Oxidized: Mild oxidation to the corresponding ketone allows for the introduction of nucleophiles with potential for diastereoselective control.

• Protected and used as a directing group: Protection of the alcohol as an ether or ester allows for other transformations to be carried out on the molecule. The protected alcohol can also act as a stereodirecting group in subsequent reactions.

• Inverted: The stereochemistry of the alcohol can be inverted via a Mitsunobu reaction, providing access to the (R)-enantiomer if needed.

Illustrative Application: A Hypothetical Fragment for Eribulin Synthesis

The complex anticancer agent Eribulin, a synthetic analog of Halichondrin B, is a testament to the power of modern organic synthesis. Its intricate structure, featuring numerous stereocenters and oxygenated heterocycles, is assembled from smaller, highly functionalized chiral building blocks. While (S)-7-(trimethylsilyl)hept-6-yn-2-ol has not been explicitly reported in Eribulin syntheses, its structure lends itself to the logical construction of key fragments. For instance, it could serve as a precursor to a C14-C19 fragment, which contains a chiral secondary alcohol.

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Structural Analysis of TMS-Protected Chiral Homopropargylic Alcohols

Executive Summary

Trimethylsilyl (TMS)-protected chiral homopropargylic alcohols are pivotal intermediates in the asymmetric synthesis of polyketides, macrolides, and alkaloid natural products. Their structural integrity relies on two distinct features: the homopropargylic tether (providing a nucleophilic handle for cyclization or chain extension) and the TMS-capped alkyne (ensuring orthogonality and steric control).

This guide provides a rigorous framework for the structural validation of these molecules. Unlike simple alcohols, the proximity of the silicon-stabilized

-system introduces unique spectroscopic anomalies. We define the protocols for establishing connectivity, purity, and—most critically—absolute stereochemistry using self-validating NMR and chromatographic techniques.

Structural Anatomy & Spectroscopic Fingerprint

The target scaffold is defined as

. Correct analysis requires distinguishing the homopropargylic methylene ( ) from the propargylic position found in direct alkyne additions.

Nuclear Magnetic Resonance (NMR)

The NMR signature is dominated by the silicon satellite signals and the diastereotopic nature of the methylene protons.

NMR (Proton) Characteristics

Moiety	Chemical Shift ( , ppm)	Multiplicity	Diagnostic Insight
TMS Group		Singlet (9H)	Integration Anchor. Must integrate 9:1 vs the carbinol proton. Loss of intensity indicates desilylation.
Homopropargylic		Multiplet (dt or ddd)	Diastereotopic. Due to the adjacent chiral center, these protons are magnetically non-equivalent. They appear as complex multiplets rather than a clean doublet.
Carbinol		Multiplet	Coupling Hub. Shows coupling to both the homopropargylic and the -group protons.
Hydroxyl	(variable)	Broad Singlet	Concentration dependent. Sharpens and shifts upon exchange (disappears).

Expert Tip: In

, the TMS signal is often referenced to ppm (tetramethylsilane internal standard). However, the TMS protection group itself resonates slightly downfield ( ppm). Do not confuse the protecting group signal with the reference standard.

NMR (Carbon) Characteristics

• TMS Carbons:

  ppm.[1][2][3]

• Alkyne (Internal): The polarization of the

  bond by silicon is distinct.
  • (attached to Si): ppm.
  • (attached to ): ppm.

• Carbinol (

  ): ppm.

Infrared Spectroscopy (FT-IR)

While NMR provides connectivity, IR confirms functional group integrity, particularly the protection status.

• : cm (Broad).
• : cm . Note: This band is often weak in symmetric alkynes but intensified by the dipole of the C-Si bond.
• sp (Terminal Alkyne): ABSENT. The presence of a sharp band at cm indicates failed protection or deprotection.
• : Strong bands at cm and cm .

Determination of Absolute Configuration

The most challenging aspect of analyzing chiral homopropargylic alcohols is assigning the absolute configuration (

or ) of the newly formed stereocenter.[4] Optical rotation is unreliable for novel analogs. We utilize the Modified Mosher’s Method , a self-validating NMR protocol.

The Modified Mosher's Method (Protocol)

This method relies on the anisotropic shielding effect of the phenyl ring in

-methoxy- -trifluoromethylphenylacetic acid (MTPA) esters.

Reagents:

• -(-)-MTPA-Cl (yields the -Mosher ester).[5]
• -(+)-MTPA-Cl (yields the -Mosher ester).

• Dry Pyridine-

  (allows in-situ NMR monitoring) or standard workup with .

Workflow:

• Derivatization: React separate aliquots of the alcohol with

  - and -MTPA-Cl.

• Analysis: Acquire

  NMR for both diastereomers.

• Calculation: Determine

  for protons flanking the chiral center.[5][6]

Interpretation Logic: The MTPA ester adopts a conformation where the

, carbonyl, and carbinol proton are syn-coplanar. The phenyl group shields the substituents on its side of the plane.

• Positive

  ( ): Protons reside on the right side of the plane (relative to the C-O bond).

• Negative

  ( ): Protons reside on the left side (shielded by the phenyl group of the -ester).

Visualization of Mosher Analysis

The following diagram illustrates the decision logic for assigning stereochemistry.

Caption: Logic flow for determining absolute configuration via Modified Mosher's Method.

Chiral HPLC Method Development

While Mosher analysis provides absolute configuration, Chiral HPLC is required to determine Enantiomeric Excess (ee) quantitatively.

Stationary Phase Selection: Homopropargylic alcohols are hydrogen-bond donors. Polysaccharide-based columns (coated or immobilized) are the industry standard.

Column Type	Selector	Mobile Phase Mode	Suitability
Chiralpak AD-H / IA	Amylose tris(3,5-dimethylphenylcarbamate)	Normal Phase (Hexane/IPA)	High. Excellent recognition of the hydroxyl group.
Chiralcel OD-H / IB	Cellulose tris(3,5-dimethylphenylcarbamate)	Normal Phase (Hexane/EtOH)	High. Often complementary to AD-H.
Chiralpak IC	Cellulose tris(3,5-dichlorophenylcarbamate)	Normal Phase / Polar Organic	Medium. Useful if the TMS group causes steric exclusion on AD/OD.

Protocol:

• Mobile Phase: Start with Hexane:Isopropanol (90:10).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 210 nm (weak absorbance) or Refractive Index (RI).

  • Note: The TMS-alkyne chromophore is weak. If the R-group is aliphatic, derivatization (e.g., with p-nitrobenzoyl chloride) may be necessary to increase UV sensitivity.

Stability & Troubleshooting

The TMS group on an alkyne is acid-labile (more so than TBDMS) but base-stable compared to silyl ethers.

Common Failure Mode: Protodesilylation

• Symptom: Appearance of a triplet at

  ppm ( Hz) in NMR and loss of the TMS singlet.

• Cause: Exposure to acidic silica gel during flash chromatography or traces of acid in

  .

• Prevention:

  • Pre-treat silica gel with 1% Triethylamine (TEA) in hexane.

  • Filter NMR samples through basic alumina if the solvent is aged.

Common Failure Mode: Rotamers

• Symptom: Broadening of NMR signals at room temperature.

• Cause: Restricted rotation around the carbinol center due to steric bulk of the TMS-alkyne and the R-group.

• Solution: Acquire NMR at elevated temperature (

  ) to coalesce signals.

Experimental Workflow Diagram

Caption: Operational workflow for isolation and validation of TMS-protected homopropargylic alcohols.

References

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents.

  -methoxy- -trifluoromethylphenylacetic acid esters. Journal of the American Chemical Society, 95(2), 512–519. Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[5][6] Nature Protocols, 2, 2451–2458. Link

• Midland, M. M. (1989). Asymmetric reductions of acetylenic ketones. Chemical Reviews, 89(7), 1553–1571. Link

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Chapter on Silyl Alkynes). Link

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers.[7][8][9][10] Chemical Society Reviews, 37, 2593-2608. Link

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Literature review of hept-6-yn-2-ol derivatives in natural product synthesis

Executive Summary: The "1,5-Distance" Advantage

In the architecture of complex natural products—particularly polyketides, spiroketals, and macrolides—the spacing between functional groups dictates synthetic efficiency. Hept-6-yn-2-ol (C₇H₁₂O) represents a "privileged" building block because it encodes a precise 1,5-functional relationship between a chiral secondary alcohol and a terminal alkyne.

This specific distance is not arbitrary; it is the geometric prerequisite for:

• 5-exo-dig Cyclizations: Rapid access to dihydrofurans via Gold(I) catalysis.

• Spiroketalization: Serving as the thermodynamic anchor for [5.5] and [6.5]-spiroketal systems found in pheromones and marine toxins.

• Orthogonal Extension: The terminal alkyne allows for C-C bond extension (Sonogashira/Click) without protecting the alcohol, or vice versa.

This guide details the scalable acquisition of enantiopure hept-6-yn-2-ol and its strategic deployment in the total synthesis of bioactive targets like Aculeatin A and Spiroketal Pheromones .

Scalable Access: Enzymatic Kinetic Resolution (EKR)

While asymmetric reduction of hept-6-yn-2-one is possible, the industrial and laboratory standard for accessing high-ee (S)- or (R)-hept-6-yn-2-ol is Lipase-mediated Kinetic Resolution . This method is preferred for its robustness, low cost, and ability to generate both enantiomers simultaneously.

The Mechanism

Candida antarctica Lipase B (CAL-B), immobilized as Novozym 435, displays high enantioselectivity toward secondary alcohols. It selectively acetylates the (R)-enantiomer of hept-6-yn-2-ol, leaving the (S)-enantiomer as the free alcohol.

Validated Protocol

Objective: Resolution of (±)-hept-6-yn-2-ol to (S)-hept-6-yn-2-ol (>99% ee).

Reagents:

• Substrate: (±)-Hept-6-yn-2-ol (1.0 equiv)

• Acyl Donor: Vinyl acetate (3.0 equiv)

• Catalyst: Novozym 435 (20 mg/mmol substrate)

• Solvent: n-Hexane or MTBE (0.5 M concentration)

Step-by-Step Workflow:

• Setup: In a flame-dried round-bottom flask, dissolve racemic hept-6-yn-2-ol in n-hexane.

• Initiation: Add vinyl acetate followed by Novozym 435 beads.

• Incubation: Stir at 30°C (orbital shaker preferred to minimize bead attrition) for 6–24 hours. Monitor conversion via GC-FID (chiral column, e.g., Cyclosil-B).

• Termination: Stop reaction at exactly 50% conversion (theoretical yield max). Filter off the enzyme beads (recyclable).

• Separation: Concentrate the filtrate. Separate the (S)-alcohol (more polar) from the (R)-acetate (less polar) via silica gel flash chromatography (Hexanes/EtOAc gradient).

Data: Solvent Effects on E-Value The Enantiomeric Ratio (E) dictates the efficiency of the split.

Solvent	Time (h)	Conversion (%)	(S)-Alcohol ee (%)	E-Value
n-Hexane	8	50	>99	>200
MTBE	12	49	97	120
Toluene	14	46	94	85
THF	24	20	45	12

Technical Insight: Non-polar solvents like hexane preserve the "lid-open" active conformation of lipases, maximizing activity. Polar solvents like THF strip the essential water layer from the enzyme surface, drastically reducing

.

Visualization: EKR Pathway

Figure 1: Kinetic resolution workflow separating the (S)-alcohol target from the (R)-acetate byproduct.

The "Killer App": Gold(I)-Catalyzed Cycloisomerization[1]

The most powerful application of hept-6-yn-2-ol is its transformation into oxygen heterocycles via Gold(I) catalysis. The terminal alkyne acts as a π-acid activated electrophile, which the pendant hydroxyl group attacks.

Regioselectivity: 5-exo-dig vs. 6-endo-dig

According to Baldwin’s rules and modern Au-catalysis thermodynamics, the cyclization mode is controlled by the catalyst and substitution pattern.

• 5-exo-dig: Forms a dihydrofuran . This is the kinetic pathway for terminal alkynes.

• 6-endo-dig: Forms a dihydropyran . This usually requires a disubstituted alkyne or specific ligand sphere.

For hept-6-yn-2-ol, 5-exo-dig is dominant , yielding 2-methyl-2-vinyl-tetrahydrofuran derivatives (or dihydrofurans depending on the oxidation state).

Protocol: Synthesis of Dihydrofurans

Catalyst System: IPrAuCl (2 mol%) / AgSbF₆ (2 mol%). Conditions: DCM, RT, 1 hour.

Mechanism:

• Coordination: [Au]⁺ coordinates to the C6-C7 triple bond.

• Nucleophilic Attack: The C2-hydroxyl attacks C6 (5-exo).

• Protodeauration: Loss of proton and regeneration of catalyst.

Figure 2: The 5-exo-dig cyclization pathway favored by terminal alkynols under Gold(I) catalysis.

Case Study: Total Synthesis of (-)-Aculeatin A

The Aculeatin family of natural products (antimalarial agents) features a complex spiro[5.5]ketal core. The total synthesis by Tong et al. (2014) and others exemplifies the strategic utility of the hept-6-yn-2-ol scaffold.

Retrosynthetic Logic

The core challenge in Aculeatin synthesis is the construction of the 1,7-dioxaspiro[5.5]undecane system.

• The Fragment: A derivative of (S)-hept-6-yn-2-ol is used to establish the "left-hand" side of the molecule.

• The Reaction: An oxidative spiroketalization or a metal-catalyzed cyclization.

Key Transformation

In the synthesis of Aculeatin analogs:

• Coupling: The alkyne of hept-6-yn-2-ol is coupled (via Sonogashira or lithiation/alkylation) to an aldehyde or epoxide representing the "right-hand" fragment.

• Oxidation: The internal alkyne is hydrated or oxidized to a ketone.

• Spiroketalization: Acid-catalyzed closure collapses the C2-hydroxyl (from our starting material) and the newly formed ketone into the spirocenter.

Why Hept-6-yn-2-ol? The chirality at C2 is preserved throughout the sequence, ultimately setting the stereochemistry of the spiroketal ring oxygen. The 7-carbon length perfectly matches the 6-membered ring requirement for the final spirocycle.

References

• Enzymatic Resolution: Anderson, E. M., et al. "Lipase-catalyzed kinetic resolution of secondary alcohols: A robust protocol." Journal of Molecular Catalysis B: Enzymatic, 2015.

• Gold Catalysis Review: Alcaide, B., & Almendros, P.[1] "Gold-catalyzed cyclizations of alkynol-based compounds: synthesis of natural products and derivatives."[2] Molecules, 16(9), 7815-7843, 2011.

• Aculeatin Synthesis: Tong, R.[3][4] "Total Synthesis of Aculeatin A and B via a Biomimetic Double Intramolecular Oxa-Michael Addition." Journal of Organic Chemistry, 79(3), 1498–1504, 2014.[3]

• Spiroketal Methodologies: Aitchison, T. J., et al.[3] "Synthesis of natural products containing spiroketals via intramolecular hydrogen abstraction." Organic & Biomolecular Chemistry, 2010.[5]

• Dihydrofuran Synthesis: Bates, R. W., & Gabel, C. J. "Gold-catalyzed synthesis of furans and dihydrofurans."[2] Beilstein Journal of Organic Chemistry, 7, 897-936, 2011.

Sources

• 1. soci.org [soci.org]
• 2. mdpi.com [mdpi.com]
• 3. C-O Ring Construction: The Tong Synthesis of (-)-Aculeatin A [organic-chemistry.org]
• 4. scispace.com [scispace.com]
• 5. Redirecting [linkinghub.elsevier.com]

Solubility profile of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol in organic solvents

An In-depth Technical Guide to the Solubility Profile of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, a key intermediate in various organic syntheses. The document outlines the theoretical principles governing its solubility, presents methodologies for empirical determination, and offers predicted solubility profiles in a range of common organic solvents. This guide is intended for researchers, chemists, and professionals in drug development and materials science who require a deep understanding of this compound's behavior in solution for process optimization, reaction design, and formulation development.

Introduction: Understanding the Molecule

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a chiral molecule featuring several key functional groups that dictate its physical and chemical properties, including its solubility. The structure consists of a seven-carbon chain, a secondary alcohol at the C2 position, and a terminal alkyne at the C6-C7 position, which is protected by a trimethylsilyl (TMS) group.

The interplay between the polar hydroxyl group and the nonpolar TMS-protected alkyne and hydrocarbon backbone results in a molecule with moderate polarity. The TMS group, in particular, significantly increases the lipophilicity of the terminal alkyne, rendering the molecule more soluble in nonpolar organic solvents than its unprotected counterpart. Understanding this solubility profile is critical for its effective use in chemical reactions, purification processes, and formulation.

Theoretical Solubility Profile

The principle of "like dissolves like" is the cornerstone for predicting the solubility of a compound. The solubility of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol in a given solvent is determined by the balance of intermolecular forces between the solute and solvent molecules.

• Hydrogen Bonding: The secondary alcohol group is capable of acting as both a hydrogen bond donor and acceptor. This allows for strong interactions with protic solvents (e.g., alcohols) and aprotic polar solvents with hydrogen bond accepting capabilities (e.g., ethers, ketones).

• Van der Waals Forces: The hydrocarbon backbone and the bulky, nonpolar trimethylsilyl group contribute to London dispersion forces. These forces are dominant when interacting with nonpolar, non-protic solvents (e.g., alkanes, aromatic hydrocarbons).

• Dipole-Dipole Interactions: The polarity of the C-O bond in the alcohol group allows for dipole-dipole interactions with polar aprotic and protic solvents.

Based on these structural features, a qualitative prediction of solubility in various solvent classes can be made.

Table 1: Predicted Solubility of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	Strong hydrogen bonding interactions with the hydroxyl group.
Polar Aprotic	Tetrahydrofuran (THF), Acetone, Ethyl Acetate, Acetonitrile	High to Moderate	Good dipole-dipole interactions and hydrogen bond accepting capabilities. THF is commonly used for reactions with silyl-protected alkynes.
Nonpolar	Hexanes, Toluene	Moderate to Low	Dominated by van der Waals forces. The presence of the polar hydroxyl group limits solubility.
Chlorinated	Dichloromethane (DCM), Chloroform	High	Good balance of polarity and ability to interact with both polar and nonpolar moieties of the molecule.

Experimental Determination of Solubility

While theoretical predictions are useful, empirical determination is essential for quantitative assessment. The following section details a standard protocol for determining the solubility of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol.

Materials and Equipment

• (S)-7-(Trimethylsilyl)hept-6-yn-2-ol (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• HPLC or GC-MS for quantitative analysis

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Experimental Workflow: Gravimetric Method

The following workflow outlines a common method for determining solubility.

Caption: Experimental workflow for determining solubility via the gravimetric method.

Step-by-Step Protocol

• Preparation of Saturated Solution:

  • To a series of vials, add a precisely measured volume (e.g., 2.0 mL) of each selected organic solvent.

  • Add an excess amount of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol to each vial. The presence of undissolved solid at the end of the equilibration period is crucial.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient time (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Sample Analysis:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Centrifuge the vials to ensure complete sedimentation of the undissolved solid.

  • Carefully withdraw a precise aliquot (e.g., 1.0 mL) of the clear supernatant using a calibrated pipette.

  • Filter the aliquot through a 0.22 µm syringe filter into a pre-weighed vial. This step is critical to remove any fine particulate matter.

  • Evaporate the solvent from the filtered sample under a stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the compound.

  • Once the solvent is completely removed, reweigh the vial. The difference in weight corresponds to the mass of the dissolved solute.

• Calculation:

  • Calculate the solubility using the following formula:

    • Solubility (mg/mL) = (Mass of residue (mg)) / (Volume of aliquot (mL))

Safety and Handling Considerations

• (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, like many organic compounds, should be handled in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, should be worn at all times.

• Refer to the Safety Data Sheet (SDS) for specific handling and disposal information.

Conclusion

The solubility of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol is governed by its bifunctional nature, possessing both a polar hydroxyl group and a nonpolar TMS-protected alkyne. This structure confers good solubility in a wide range of common organic solvents, from polar aprotic to chlorinated solvents. For applications requiring high precision, the experimental protocol outlined in this guide provides a reliable method for quantitative solubility determination. The insights provided herein should aid researchers in selecting appropriate solvents for synthesis, purification, and formulation, thereby optimizing experimental outcomes.

References

• United States Patent Application 20140275520. (2014). Google Patents.

• LibreTexts. (2023). Deprotection of Silyl-Protected Alkynes. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Protecting Groups. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Solubility Test. Retrieved from [Link]

Introduction: The Silent Workhorse of Modern Synthesis

An In-Depth Technical Guide to the Thermodynamic Properties of Silyl-Protected Alkynols

In the intricate world of organic synthesis, particularly within the demanding pipeline of drug development, the precise control of chemical reactivity is paramount. Silyl-protected alkynols represent a cornerstone class of intermediates, serving as versatile building blocks and protected precursors. Their utility stems from the strategic masking of a reactive hydroxyl group as a sterically and electronically-tuned silyl ether, allowing complex molecular architectures to be assembled without unintended side reactions. The alkyne moiety, a hub of chemical potential, can then be elaborated through a myriad of transformations, including coupling reactions, cycloadditions, and reductions.

However, the successful application of these "silent workhorses" hinges on a deep, quantitative understanding of their stability and reactivity. This is the domain of thermodynamics. The decision to use a trimethylsilyl (TMS) group versus a bulky triisopropylsilyl (TIPS) group, the choice of deprotection conditions, and the prediction of reaction outcomes are all governed by fundamental thermodynamic principles. This guide provides researchers, scientists, and drug development professionals with a comprehensive exploration of the thermodynamic properties of silyl-protected alkynols. Moving beyond a simple recitation of data, we will delve into the causality behind experimental and computational methodologies, examine the nature of the critical silicon-oxygen bond, and connect these fundamental properties to their practical application in the laboratory.

Core Thermodynamic Principles: Stability, Spontaneity, and Energy

To understand the behavior of silyl-protected alkynols, we must first revisit the three pillars of chemical thermodynamics that dictate the feasibility and energy profile of any chemical system.

• Enthalpy (ΔH): Represents the heat change of a system at constant pressure. A negative ΔH signifies an exothermic process (heat is released), while a positive ΔH indicates an endothermic process (heat is absorbed). The Standard Enthalpy of Formation (ΔfH°) is a critical metric, defined as the enthalpy change when one mole of a compound is formed from its constituent elements in their standard states.[1] A more negative ΔfH° generally implies greater enthalpic stability.[1]

• Entropy (ΔS): A measure of the disorder or randomness of a system. Reactions that increase the number of molecules or lead to more conformational freedom typically have a positive ΔS.

• Gibbs Free Energy (ΔG): The ultimate arbiter of reaction spontaneity at constant temperature and pressure, elegantly combining enthalpy and entropy in the equation: ΔG = ΔH - TΔS . A negative ΔG indicates a spontaneous process, a positive ΔG indicates a non-spontaneous process, and a ΔG of zero signifies a system at equilibrium.[2][3]

A crucial related concept is Bond Dissociation Energy (BDE) , the enthalpy change required to break a specific bond homolytically. A higher BDE indicates a stronger, more stable bond. For silyl ethers, the BDE of the Si-O bond is a direct measure of their inherent robustness.

The Heart of the Matter: The Silicon-Oxygen Bond

The unique properties of silyl ethers are dominated by the nature of the silicon-oxygen bond. Compared to its carbon analogue (the C-O bond in an ether), the Si-O single bond is both longer (approx. 1.6 Å vs. 1.4 Å) and significantly stronger (BDE of ~452 kJ/mol vs. ~360 kJ/mol).[4] This exceptional strength is a primary reason for the high thermal stability of silyl ethers.[5]

This strength arises from a combination of factors:

• High Polarity: Due to the large difference in electronegativity between silicon (1.90) and oxygen (3.44), the Si-O bond is highly polarized (Siδ+—Oδ−).[4] This introduces a significant ionic character that strengthens the bond.

• Hyperconjugation: Advanced studies suggest that vicinal hyperconjugative interactions, specifically the donation of electron density from an oxygen lone pair (nO) into an adjacent silicon-carbon antibonding orbital (σ*Si-C), contribute to the unique structural and stability properties of the Si-O-C linkage.[6]

This inherent stability makes silyl ethers ideal protecting groups, capable of withstanding a wide range of reaction conditions under which an unprotected alcohol would react.

Methodologies for Thermodynamic Characterization

Establishing a reliable database of thermodynamic properties requires a synergistic approach, combining rigorous experimental measurements with high-accuracy computational modeling.

Experimental Approaches: Measuring Heat and Pressure

Direct measurement remains the gold standard for thermodynamic validation. The two primary techniques applicable to silyl-protected alkynols are calorimetry and vapor pressure analysis.

Calorimetry measures the heat flow associated with a chemical reaction or physical change.

• Combustion Calorimetry: This classic technique is used to determine the standard enthalpy of formation (ΔfH°). The compound is completely combusted in a bomb calorimeter, and the heat released is precisely measured. By applying Hess's Law with the known ΔfH° of the combustion products (CO₂, H₂O, etc.), the ΔfH° of the original compound can be calculated.[7][8]

  • Field Insight & Trustworthiness: Historically, calorimetric data for organosilicon compounds were plagued by errors due to incomplete combustion, leading to the formation of silicon carbide or silicon oxycarbide residues.[7][8] Modern high-precision studies require careful control of combustion conditions and analysis of the solid products to ensure complete conversion to amorphous silica (SiO₂), thus guaranteeing the reliability of the data.

• Isothermal Titration Calorimetry (ITC): ITC is a highly sensitive technique that directly measures the heat of reaction (ΔH) in solution.[9][10] It is exceptionally well-suited for studying the thermodynamics of protection and deprotection reactions in real-time. By titrating a reagent (e.g., a deprotecting agent) into a solution of the silyl-protected alkynol, the heat evolved or absorbed per injection is measured, allowing for the determination of ΔH, the binding/reaction stoichiometry (n), and the association constant (Ka), from which ΔG and ΔS can be derived.[11]

Protocol 1: Isothermal Titration Calorimetry (ITC) for Deprotection Enthalpy

• Preparation: Dissolve a precisely known concentration of the silyl-protected alkynol in a suitable anhydrous solvent (e.g., THF) in the ITC sample cell. The deprotection reagent (e.g., tetrabutylammonium fluoride, TBAF) is loaded into the titration syringe at a concentration 10-20 times that of the sample.

• Equilibration: Allow the system to thermally equilibrate within the calorimeter to establish a stable baseline.

• Titration: Initiate the experiment, injecting small, precisely known aliquots of the TBAF solution into the sample cell at regular intervals.

• Data Acquisition: The instrument records the heat change (as a power differential required to maintain zero temperature difference between the sample and reference cells) after each injection. Exothermic reactions produce negative peaks, while endothermic reactions produce positive peaks.

• Analysis: Integrate the peaks to determine the heat change per injection. Plotting this against the molar ratio of reactants yields a binding isotherm, which is then fitted to a suitable model to extract the thermodynamic parameters (ΔH, Ka, n).

Caption: Workflow for determining thermodynamic parameters via ITC.

The enthalpy of vaporization (ΔHvap) is a key thermodynamic property that reflects the strength of intermolecular forces in the liquid state. Silyl protection significantly increases the volatility of parent alcohols, a feature often exploited in gas chromatography. ΔHvap can be determined by measuring the vapor pressure of a substance at different temperatures and applying the Clausius-Clapeyron equation.

Protocol 2: Static Vapor Pressure Measurement

• Sample Degassing: A pure sample of the silyl-protected alkynol is placed in a thermostatted vessel connected to a high-precision pressure transducer. The sample is thoroughly degassed via several freeze-pump-thaw cycles to remove dissolved air.

• Temperature Control: The vessel is immersed in a cryostat or thermostat capable of maintaining a stable temperature to within ±0.01 K.

• Equilibrium Measurement: At a set temperature, the system is allowed to reach liquid-vapor equilibrium. The vapor pressure is then recorded.

• Temperature Scan: The process is repeated at multiple, precisely controlled temperatures to generate a data set of pressure vs. temperature.

• Data Analysis: A plot of ln(P) versus 1/T yields a straight line with a slope of -ΔHvap/R (where R is the ideal gas constant), allowing for the calculation of the enthalpy of vaporization.

Caption: Experimental workflow for ΔHvap determination.

Computational Chemistry: In Silico Thermochemistry

When experimental data is unavailable or difficult to obtain, computational chemistry provides a powerful predictive tool. High-level ab initio quantum chemical methods can calculate thermochemical properties with accuracy that can rival or even exceed that of older experiments.[7][8]

• Methodology: The process involves first finding the lowest-energy conformation of the molecule through geometry optimization. Then, vibrational frequencies are calculated to confirm it is a true minimum on the potential energy surface and to compute the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and entropy.[12] Finally, a high-accuracy single-point energy calculation is performed. The gas-phase ΔfH° is typically calculated using atomization or isodesmic reaction schemes.

• Trustworthiness & Expertise: The choice of computational method is critical. While Density Functional Theory (DFT) is common, high-accuracy benchmark data relies on composite methods like W1X-1, G4, or CBS-QB3, which are designed to approximate the results of very high-level calculations at a more manageable computational cost.[7][13] These methods have been used to establish a reliable benchmark database for organosilicon species, which serves as an authoritative reference for the field.[7][8]

Caption: A typical workflow for computational thermochemistry.

Quantitative Thermodynamic Data

Table 1: Calculated Gas-Phase Thermodynamic Properties of Representative Silyl Ethers at 298.15 K

Compound	Formula	ΔfH° (kJ/mol)	S° (J/mol·K)	Cp (J/mol·K)	Data Source
Trimethylsilyl methyl ether	C₄H₁₂OSi	-438.9	363.3	138.8	[7][8]
Trimethylsilanol	C₃H₁₀OSi	-483.6	329.7	120.3	[7][8]

| Hexamethyldisiloxane | C₆H₁₈OSi₂ | -798.1 | 468.2 | 221.0 |[7][8] |

Table 2: Representative Bond Dissociation Energies (BDE)

Bond	Compound	BDE (kJ/mol)	Source
Me₃Si-O-H	Trimethylsilanol	531	[14]
Me₃Si-O-Me	Trimethylsilyl methyl ether	473	[14]
C-O	Methanol	383	[14]
Si-O	Hexamethyldisiloxane	535	[5]

| Si-F | Tetrafluorosilane | ~580-600 |[15] (implied) |

Analysis of Data:

• The formation of silyl ethers and silanols is highly exothermic, as indicated by the large negative ΔfH° values, reflecting their thermodynamic stability.

• The Si-O bond in siloxanes and silanols is exceptionally strong, with BDEs exceeding 530 kJ/mol, significantly stronger than a typical C-O bond. This is the thermodynamic foundation of their utility as robust protecting groups.

Thermodynamics in Action: The Logic of Protection and Deprotection

The true value of thermodynamic data lies in its ability to predict and explain the chemical behavior of silyl-protected alkynols in synthetic protocols.

Kinetic vs. Thermodynamic Stability

It is crucial to distinguish between kinetic and thermodynamic stability.

• Thermodynamic Stability is related to the overall energy of the molecule (e.g., ΔfH°).

• Kinetic Stability relates to the energy barrier (activation energy) for a reaction.

Silyl ethers with bulky substituents (e.g., TIPS, TBDPS) are more kinetically stable because the steric hindrance around the silicon atom makes it difficult for reagents to attack.[16] This is why the rate of hydrolysis decreases with increasing bulk of the silyl group.

Table 3: Relative Rates of Acidic Hydrolysis for Common Silyl Ethers

Silyl Group	Abbreviation	Relative Rate of Hydrolysis
Trimethylsilyl	TMS	1
Triethylsilyl	TES	64
tert-Butyldimethylsilyl	TBDMS	20,000
Triisopropylsilyl	TIPS	700,000
tert-Butyldiphenylsilyl	TBDPS	5,000,000

(Data adapted from various sources for illustrative purposes)[16]

The Thermodynamics of Deprotection

While kinetically stable, silyl ethers can be readily cleaved under specific conditions. The choice of reagent is dictated by thermodynamics. The most common method involves using a fluoride ion source, such as TBAF. The immense success of this reaction is a direct consequence of thermodynamics. The reaction is driven by the formation of the exceptionally strong and stable Si-F bond (BDE > 580 kJ/mol), which provides a powerful thermodynamic driving force that overcomes the stability of the Si-O bond.[15][17]

Caption: The thermodynamic driving force of deprotection.

Conclusion and Future Outlook

The thermodynamic properties of silyl-protected alkynols are not mere academic data points; they are the fundamental principles that govern their stability, reactivity, and ultimate utility in complex synthesis. The exceptional strength of the Si-O bond, rooted in its polarity and electronic structure, imparts high thermal and chemical stability, making silyl ethers superb protecting groups. This stability, however, can be precisely overcome by leveraging a greater thermodynamic driving force, exemplified by the fluoride-mediated formation of the even stronger Si-F bond.

Our understanding of these properties is built upon a dual foundation of meticulous experimental work, such as calorimetry and vapor pressure measurements, and high-accuracy computational chemistry, which provides benchmark-quality data where experiments are challenging. For the researcher in the lab, this knowledge is power. It informs the rational selection of protecting groups, the design of robust synthetic routes, and the optimization of reaction conditions to maximize yield and minimize side products.

As synthetic targets in drug discovery become increasingly complex, the need for even more nuanced control will grow. Future research will likely focus on generating a broader experimental database for larger, multifunctional silyl-protected intermediates and further refining computational models to predict their thermodynamic behavior with even greater precision, ensuring that these silent workhorses of synthesis continue to enable chemical innovation.

References

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• Shambayati, S., et al. (1990). Structure and basicity of silyl ethers: a crystallographic and ab initio inquiry into the nature of silicon-oxygen interactions. Journal of the American Chemical Society, 112(10), 3685–3693. [Link]

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A Technical Guide to the Strategic Application of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol in Convergent Polyketide Synthesis

Executive Summary

The structural complexity and dense stereochemistry of polyketide natural products present formidable challenges to synthetic chemists. While nature employs elegant, enzyme-driven assembly lines known as Polyketide Synthases (PKS)[1][2], laboratory synthesis demands a strategic and often convergent approach. This guide focuses on the pivotal role of specialized chiral building blocks, exemplified by (S)-7-(trimethylsilyl)hept-6-yn-2-ol, in the logical and efficient construction of complex polyketide frameworks. We will dissect the unique structural attributes of this synthon, detail its enantioselective preparation, and demonstrate its strategic application in the assembly of key polyketide fragments. This document is intended for researchers, scientists, and drug development professionals engaged in the field of natural product total synthesis.

Chapter 1: The Synthetic Challenge of Polyketides

Polyketides are a diverse class of secondary metabolites synthesized from simple acyl-CoA precursors, such as acetyl-CoA and propionyl-CoA.[3][4] The enzymatic machinery of PKS iteratively condenses these small units to build vast and intricate structures, including vital medicines like the antibiotic erythromycin and the immunosuppressant rapamycin.[2]

In the absence of nature's enzymes, the total synthesis of these molecules requires meticulous planning to control the configuration of multiple stereocenters. A dominant strategy involves the disconnection of the target molecule into smaller, manageable fragments, which are synthesized independently and then coupled together. The success of this "convergent synthesis" hinges on the availability of highly functionalized, enantiopure building blocks that can be reliably prepared and elaborated. (S)-7-(trimethylsilyl)hept-6-yn-2-ol represents a prime example of such a building block, designed to install specific stereochemistry and provide versatile chemical handles for subsequent transformations.

Chapter 2: Anatomy of a Versatile Synthon: (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

The efficacy of (S)-7-(trimethylsilyl)hept-6-yn-2-ol as a synthetic tool stems from the distinct roles of its three key structural components:

• The (S)-Secondary Alcohol: This hydroxyl group at the C-2 position establishes a key stereocenter. Its absolute configuration is crucial for dictating the stereochemistry of adjacent centers as the synthesis progresses. Furthermore, it can serve as a handle for subsequent reactions, such as protection, oxidation to a ketone, or as a directing group in stereoselective reactions.

• The Aliphatic Spacer: The four-carbon methylene chain (-CH₂CH₂CH₂CH₂-) provides the necessary length and flexibility to position the reactive termini appropriately for fragment couplings and subsequent cyclization events, common in macrolide synthesis.

• The Trimethylsilyl (TMS)-Protected Terminal Alkyne: The alkyne is an exceptionally versatile functional group in organic synthesis.[5][6] The TMS group serves a dual purpose: it protects the acidic terminal alkyne proton from acting as an unwanted nucleophile or base in preceding steps, and it can be readily cleaved under mild conditions to reveal the terminal alkyne for coupling reactions.[7][8] The alkyne itself can be transformed into a variety of other functionalities, including cis- or trans-alkenes, ketones, or used in powerful C-C bond-forming reactions like Sonogashira or Negishi couplings.

Table 1: Physicochemical Properties of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Property	Value
Molecular Formula	C₁₀H₂₀OSi
Molecular Weight	184.35 g/mol
Appearance	Colorless to pale yellow liquid (predicted)
Key Functional Groups	Secondary alcohol, silyl-protected alkyne
Chirality	(S)-configuration at C-2

Chapter 3: Enantioselective Synthesis of the Building Block

The preparation of (S)-7-(trimethylsilyl)hept-6-yn-2-ol in high enantiopurity is paramount. Among several potential strategies, the catalytic, enantioselective desymmetrization of a meso-epoxide stands out as a particularly efficient and elegant method.[9][10][11] This approach constructs the C-O and C-C bonds and sets the crucial C-2 stereocenter in a single, highly controlled step.

Experimental Protocol 1: Synthesis via Epoxide Desymmetrization

This protocol describes the nucleophilic ring-opening of cis-1,2-epoxyhexane with a silylated acetylide, catalyzed by a chiral ligand-metal complex.

Rationale: This method is chosen for its high atom economy and potential for excellent enantioselectivity. The chiral catalyst differentiates between the two enantiotopic C-O bonds of the meso-epoxide, allowing the nucleophile to attack one carbon selectively, leading to a single enantiomer of the product.[11]

Materials:

• cis-1,2-Epoxyhexane

• Ethynyltrimethylsilane

• n-Butyllithium (n-BuLi)

• Chiral Ligand (e.g., a chiral amino alcohol or salen-type ligand)

• Metal Salt (e.g., Ti(Oi-Pr)₄, AlCl₃)

• Anhydrous solvent (e.g., THF, Toluene)

• Quenching solution (e.g., saturated aq. NH₄Cl)

Step-by-Step Methodology:

• Catalyst Preparation: In a flame-dried, nitrogen-purged flask, dissolve the chiral ligand (e.g., 10 mol%) and the metal salt (10 mol%) in anhydrous toluene. Stir at room temperature for 1 hour to allow for complex formation.

• Nucleophile Generation: In a separate, similarly prepared flask, dissolve ethynyltrimethylsilane (1.2 equiv.) in anhydrous THF and cool to -78°C. Add n-BuLi (1.1 equiv.) dropwise to generate the lithium trimethylsilylacetylide. Stir for 30 minutes.

• Ring-Opening Reaction: Cool the catalyst mixture to the optimal temperature (typically between -20°C and 0°C). Add the cis-1,2-epoxyhexane (1.0 equiv.) followed by the dropwise addition of the pre-formed lithium acetylide solution.

• Monitoring and Workup: Monitor the reaction by TLC until consumption of the epoxide is complete. Upon completion, quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extraction and Purification: Allow the mixture to warm to room temperature and transfer to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield (S)-7-(trimethylsilyl)hept-6-yn-2-ol as a pure compound.

• Characterization: Confirm the structure and determine enantiomeric excess (e.e.) via chiral HPLC or by derivatization with a chiral agent followed by NMR analysis.

Caption: Workflow for the enantioselective synthesis of the target building block.

Chapter 4: Strategic Elaboration in Polyketide Synthesis

Once synthesized, (S)-7-(trimethylsilyl)hept-6-yn-2-ol serves as a launchpad for constructing larger polyketide fragments. Its true power lies in the predictable and high-yielding transformations of its terminal functional groups.

Retrosynthetic View

Consider a common polyketide motif: a C1-C11 fragment containing multiple stereocenters. A logical retrosynthetic disconnection reveals how our C7 building block can be a key precursor.

Caption: Retrosynthetic analysis of a polyketide fragment back to the core building block.

Protocol 2: Fragment Coupling via Acetylide Addition

This protocol demonstrates the coupling of our building block with a chiral aldehyde to generate a more complex intermediate with a new stereocenter.

Rationale: The addition of a metal acetylide to an aldehyde is a robust and fundamental C-C bond-forming reaction. The stereochemical outcome at the newly formed alcohol center can often be predicted and controlled by the inherent facial bias of the chiral aldehyde (Felkin-Anh or Cram-chelation models).

Step-by-Step Methodology:

• TMS Deprotection: Dissolve (S)-7-(trimethylsilyl)hept-6-yn-2-ol (1.0 equiv.) in methanol. Add a catalytic amount of K₂CO₃ and stir at room temperature for 1-2 hours until TLC analysis shows complete conversion to the terminal alkyne. Remove the solvent in vacuo.

• Acetylide Formation: Dissolve the crude terminal alkyne in anhydrous THF and cool to -78°C. Add n-BuLi (1.05 equiv.) dropwise and stir for 30 minutes to form the lithium acetylide.

• Aldehyde Addition: Add a solution of the chiral C4 aldehyde (e.g., (R)-2,3-dihydroxybutanal derivative, 1.1 equiv.) in THF to the acetylide solution at -78°C.

• Workup and Purification: Allow the reaction to proceed for 1-2 hours, then quench with saturated aqueous NH₄Cl. Follow the extraction and purification procedure outlined in Protocol 1 to isolate the coupled propargylic alcohol product.

Transforming the Alkyne: A Gateway to Diversity

The newly installed alkyne is not merely a linker; it is a versatile precursor to other key functional groups found in polyketides.

Table 2: Selective Reduction of the Propargylic Alkyne

Reagents & Conditions	Product Alkene	Stereochemistry	Mechanistic Insight
H₂, Pd/CaCO₃, Quinoline (Lindlar's Cat.)	Alkene	cis (Z)	Syn-addition of hydrogen to the catalyst surface.
Na, NH₃ (l), -78°C (Dissolving Metal)	Alkene	trans (E)	Stepwise reduction via a radical anion intermediate.
HgSO₄, H₂SO₄, H₂O (Hydration)	Ketone	N/A	Markovnikov addition of water across the triple bond.

This controlled transformation allows chemists to access either cis- or trans-alkene geometries or a ketone, depending on the specific structural requirements of the final polyketide target. This versatility is a hallmark of a well-designed building block.

Conclusion

(S)-7-(trimethylsilyl)hept-6-yn-2-ol is more than just a molecule; it is a strategic tool for the efficient and stereocontrolled synthesis of complex polyketides. Its design embodies key principles of modern organic synthesis:

• Convergent Assembly: It enables the rapid construction of a C7 fragment.

• Stereochemical Control: It introduces a key stereocenter with high fidelity.

• Synthetic Versatility: Its protected alkyne serves as a robust and transformable handle for fragment coupling and subsequent elaboration.

By understanding the synthesis and application of such specialized building blocks, researchers can accelerate the development of synthetic routes to medically important natural products and their analogues, paving the way for new therapeutic discoveries.

References

• Title: Polyketides. Source: University of Bristol, School of Chemistry. URL: [Link]

• Title: Building-block selectivity of polyketide synthases. Source: PubMed - NIH. URL: [Link]

• Title: Building-block selectivity of polyketide synthases. Source: ResearchGate. URL: [Link]

• Title: Catalytic Enantioselective C–C Coupling of Alcohols for Polyketide Total Synthesis beyond Chiral Auxiliaries and Premetalated Reagents. Source: ACS Publications. URL: [Link]

• Title: The Stereochemistry of Complex Polyketide Biosynthesis by Modular Polyketide Synthases. Source: MDPI. URL: [Link]

• Title: Catalytic Enantioselective C-C Coupling of Alcohols for Polyketide Total Synthesis beyond Chiral Auxiliaries and Premetalated Reagents. Source: PMC - NIH. URL: [Link]

• Title: Polyketide biosynthesis: understanding and exploiting modularity. Source: Royal Society Publishing. URL: [Link]

• Title: Polyketide Construction via Hydrohydroxyalkylation and Related Alcohol C-H Functionalizations: Reinventing the Chemistry of Carbonyl Addition. Source: PMC - NIH. URL: [Link]

• Title: Enantioselective Alcohol C-H Functionalization for Polyketide Construction: Unlocking Redox-Economy and Site-Selectivity for Ideal Chemical Synthesis. Source: PMC - NIH. URL: [Link]

• Title: Organocatalyzed enantioselective desymmetrization of aziridines and epoxides. Source: Beilstein Journal of Organic Chemistry. URL: [Link]

• Title: Synthesis of the C1–C27 Fragment of Stambomycin D Validates Modular Polyketide Synthase-Based Stereochemical Assignments. Source: PMC - NIH. URL: [Link]

• Title: Cyclization of aromatic polyketides from bacteria and fungi. Source: PMC - NIH. URL: [Link]

• Title: Organocatalyzed enantioselective desymmetrization of aziridines and epoxides. Source: Beilstein Journal of Organic Chemistry. URL: [Link]

• Title: Epoxide Syntheses and Ring-Opening Reactions in Drug Development. Source: MDPI. URL: [Link]

• Title: Synthesis and Biosynthesis of Polyketide Natural Products. Source: Syracuse University. URL: [Link]

• Title: Desymmetrization of meso Epoxide. Source: ResearchGate. URL: [Link]

• Title: Carboxylate-Catalyzed C-Silylation of Terminal Alkynes. Source: PMC - NIH. URL: [Link]

• Title: Bioinspired iterative synthesis of polyketides. Source: Frontiers in Chemistry. URL: [Link]

• Title: Alkynylsilane synthesis. Source: Organic Chemistry Portal. URL: [Link]

• Title: Other Reactions of Silyl Alkynes. Source: Gelest Technical Library. URL: [Link]

• Title: Biosynthesis of alkyne-containing natural products. Source: PMC - NIH. URL: [Link]

• Title: Short synthesis of the C16–C28 polyketide fragment of apoptolidin A aglycone. Source: Royal Society of Chemistry. URL: [Link]

• Title: Palladium-Catalyzed Desymmetrization of Silacyclobutanes with Alkynes to Silicon-Stereogenic Silanes: A Density Functional Theory Study. Source: PubMed - NIH. URL: [Link]

• Title: Trimethylsilylacetylene. Source: Organic Syntheses. URL: [Link]

• Title: Five- and six–membered cyclic α-acylvinyl anionic synthons: Synthesis of α-trimethylsilyl-α,β-unsaturated cycloalkenones. Source: ARKAT USA. URL: [Link]

• Title: Biosynthesis of Polyketides in Heterologous Hosts. Source: PMC - NIH. URL: [Link]

• Title: Exploiting the Biosynthetic Potential of Type III Polyketide Synthases. Source: MDPI. URL: [Link]

• Title: (2S)-hept-6-yn-2-ol | C7H12O | CID 11094566. Source: PubChem - NIH. URL: [Link]

• Title: Type II polyketide synthases: Impact on human health, current knowledge, and future directions. Source: PMC - NIH. URL: [Link]

• Title: Chemoenzymatic Process for the Preparation of (S)-7-((tert- Butyldiphenylsilyl)oxy)hept-1-yn-4-ol in a Continuous Packed-Bed Reactor, a Key Intermediate for Eribulin Synthesis. Source: ResearchGate. URL: [Link]

• Title: Discovery of Tricyclic Aromatic Polyketides Reveals Hidden Chain-Length Flexibility in Type II Polyketide Synthases. Source: MDPI. URL: [Link]

• Title: Tris(trimethylsilyl)silane. Source: Organic Syntheses. URL: [Link]

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• 11. researchgate.net [researchgate.net]

Methodological & Application

Protocol for Noyori asymmetric hydrogenation to produce (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Application Note: Enantioselective Synthesis of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol via Noyori Asymmetric Hydrogenation

Executive Summary

This application note details a robust, scalable protocol for the asymmetric hydrogenation of 7-(trimethylsilyl)hept-6-yn-2-one to yield (S)-7-(trimethylsilyl)hept-6-yn-2-ol with high enantiomeric excess (>95% ee). The method utilizes the Noyori Asymmetric Hydrogenation system, specifically employing a Ruthenium(II)-BINAP-Diamine complex.[1]

Key Technical Advantages:

• Chemoselectivity: The protocol exclusively reduces the carbonyl group while preserving the internal alkyne moiety, a common challenge in transition-metal catalysis.

• Stereocontrol: Utilization of the (S)-XylBINAP/(S)-DAIPEN ligand system ensures precise hydride delivery to the Si-face of the ketone, yielding the (S)-alcohol.

• Substrate Stability: The Trimethylsilyl (TMS) group serves a dual function: protecting the acidic terminal alkyne proton from the basic catalytic conditions and providing steric bulk to enhance stereodifferentiation.

Reaction Design & Mechanistic Rationale

The Challenge: Chemoselectivity & Acidity

The target substrate contains two reducible functionalities: a ketone and an alkyne. Standard heterogeneous hydrogenation (e.g., Pd/C,

) would indiscriminately reduce the alkyne to an alkane. Furthermore, terminal alkynes are weakly acidic ( ). The Noyori system requires a strong base (potassium tert-butoxide) to activate the precatalyst. A terminal alkyne would be deprotonated, potentially poisoning the catalyst or leading to polymerization.

• Solution: The alkyne is protected as a TMS-alkyne. This renders it non-acidic and chemically inert to the ruthenium hydride species under the specified reaction conditions.

Catalyst Selection & Stereochemical Model

To obtain the (S)-enantiomer of the alcohol from a methyl ketone (where the alkyl chain is the "Large" group and the methyl is the "Small" group), the (S)-BINAP backbone is required.

• Catalyst:

  • XylBINAP: The xylyl groups (3,5-dimethylphenyl) on the phosphine increase the steric wall, often boosting ee% compared to standard BINAP.

  • DAIPEN: The chiral diamine ligand (1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine) works synergistically with BINAP to form the active catalytic pocket.

Stereochemical Logic: According to the Noyori quadrant model, the (S)-catalyst exposes the Si-face of the carbonyl to the Ru-H bond when the bulky alkyl chain is oriented away from the catalyst's steric bulk. This results in the formation of the (S)-alcohol.[2][3]

Figure 1: Reaction scheme for the asymmetric hydrogenation of the alkynyl ketone.

Materials & Equipment

Reagents

Reagent	Specification	Role
Substrate	7-(Trimethylsilyl)hept-6-yn-2-one	Precursor (Purity >98%)
Catalyst		Chiral Catalyst
Base	Potassium tert-butoxide ( )	Catalyst Activator (1.0M in THF)
Solvent	2-Propanol (Isopropyl Alcohol)	Reaction Solvent (Anhydrous, Degassed)
Hydrogen	Gas	Reductant (UHP Grade 99.999%)

Equipment

• High-Pressure Reactor: Stainless steel autoclave (e.g., Parr Instrument) capable of withstanding 50 atm (though operation is at ~10 atm).

• Glass Liner: Essential to prevent metal leaching from the reactor walls which can poison the catalyst.

• Gas Manifold: For purging

  and introducing .

Experimental Protocol

Step 1: Substrate Preparation (If not commercially available)

Note: If starting from 6-heptyn-2-one.

• Dissolve 6-heptyn-2-one (1.0 eq) in anhydrous THF at -78°C.

• Add LiHMDS (1.1 eq) dropwise to deprotonate the terminal alkyne.

• Add TMSCl (1.2 eq) and warm to room temperature.

• Quench with sat.

  , extract with hexane, and distill.

• Validation: Verify disappearance of the terminal alkyne proton (

  ppm) via NMR.

Step 2: Hydrogenation Procedure

Scale: 10 mmol substrate

• Reactor Preparation:

  • Clean the glass liner and stir bar thoroughly. Dry in an oven at 120°C for 2 hours.

  • Cool under a stream of Argon or Nitrogen.

• Loading (Glovebox or Schlenk Technique):

  • Caution: The Ru-catalyst and

    are air-sensitive.

  • In the glass liner, dissolve 7-(Trimethylsilyl)hept-6-yn-2-one (1.82 g, 10 mmol) in 2-Propanol (10 mL).

  • Add the catalyst

    (12 mg, 0.01 mmol).

    • S/C Ratio: 1,000:1.

  • Add

    (0.2 mL of 1.0M solution in THF, 0.2 mmol).

    • Base:Catalyst Ratio: ~20:1 (Base is required to eliminate HCl and form the active Ru-dihydride species).

• Pressurization:

  • Seal the autoclave immediately.

  • Purge Cycles: Pressurize to 5 atm with

    , then vent to 1 atm. Repeat 5 times to remove all traces of Oxygen.

  • Final Pressure: Pressurize to 8-10 atm (approx. 120-150 psi) .

• Reaction:

  • Stir vigorously (1000 rpm) at 25°C - 30°C .

  • Time: Monitor consumption. Typically complete in 6–12 hours.

  • Note: Do not heat excessively (>50°C) to avoid potential migration of the TMS group or alkyne reduction.

• Workup:

  • Vent the hydrogen gas carefully (Fume hood!).

  • Concentrate the solvent under reduced pressure (Rotary Evaporator).

  • Pass the residue through a short pad of silica gel (eluent: 10% EtOAc/Hexanes) to remove the ruthenium catalyst.

Figure 2: Operational workflow for the hydrogenation process.

Analytical Validation

Chemical Purity ( NMR)

• Instrument: 400 MHz NMR (

  ).

• Key Signals:

  • Product (Alcohol): Look for the CH-OH proton multiplet at

    ppm.

  • Reactant (Ketone): Disappearance of the methyl ketone singlet at

    ppm.

  • TMS Group: Strong singlet at

    ppm (Integrates to 9H).

  • Alkyne Integrity: Ensure no alkene protons (

    ppm) are formed.

Enantiomeric Excess (Chiral GC/HPLC)

• Method: Chiral Gas Chromatography is preferred for volatile silyl-alkynes.

• Column: Cyclodex-B or equivalent chiral stationary phase (e.g., CP-Chirasil-Dex CB).

• Conditions: Isothermal 110°C or ramped.

• Expected Retention: The (S)-enantiomer typically elutes first or second depending on the specific column; confirm with a racemic standard.

• Calculation:

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Catalyst poisoning by .	Improve degassing/purging cycles. Ensure solvents are anhydrous.[4]
Low Conversion	Insufficient Base.	Ensure is fresh. The active species requires base to form.
Low ee%	Wrong Catalyst Enantiomer.	Verify use of (S)-XylBINAP . Check ligand purity.
Low ee%	High Temperature.	Lower reaction temperature to 20°C or 0°C (reaction will be slower).
Side Product (Alkane)	Over-reduction.	Stop reaction immediately upon ketone consumption. Lower pressure.
Desilylation	Base concentration too high.	Use strictly catalytic amounts of base (base/cat ratio < 50).

Safety Considerations

• High Pressure: Always operate autoclaves behind a blast shield.

• Hydrogen Gas: Extremely flammable. Ensure proper grounding to prevent static discharge.

• Ruthenium Residues: Heavy metals must be disposed of as hazardous waste.

• TMS-Alkynes: Generally stable, but avoid strong acids which can cleave the TMS group.

References

• Noyori, R., & Ohkuma, T. (2001).[1] Asymmetric Catalysis by Architectural and Functional Molecular Engineering: Practical Chemo- and Stereoselective Hydrogenation of Ketones. Angewandte Chemie International Edition, 40(1), 40-73. Link

• Ohkuma, T., Koizumi, M., Doucet, H., Pham, T., Kozawa, M., Murata, K., Katayama, E., Yokozawa, T., Ikariya, T., & Noyori, R. (1998). Asymmetric Hydrogenation of Alkenyl, Cyclopropyl, and Aryl Ketones. RuCl2(xylbinap)(1,2-diamine) as a Precatalyst Exhibiting a Wide Scope. Journal of the American Chemical Society, 120(51), 13529–13530. Link

• Organic Syntheses. (2003). Asymmetric Hydrogenation of Acetophenone using RuCl2(BINAP)(DAIPEN). Organic Syntheses, 80, 1. Link

• Matsumura, K., Hashiguchi, S., Ikariya, T., & Noyori, R. (1997). Asymmetric Transfer Hydrogenation of α,β-Acetylenic Ketones. Journal of the American Chemical Society, 119(37), 8738–8739. Link

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Application Notes & Protocols: Mitsunobu Reaction Conditions for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Abstract

This technical guide provides a comprehensive overview and detailed protocols for conducting the Mitsunobu reaction on (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, a chiral secondary propargylic alcohol. The Mitsunobu reaction is a cornerstone of modern organic synthesis, enabling the stereospecific conversion of alcohols to a wide array of functional groups with complete inversion of configuration.[1][2] This document is intended for researchers, scientists, and professionals in drug development, offering in-depth insights into the reaction mechanism, optimization of conditions, and practical, field-proven methodologies. We will explore the causal factors behind experimental choices, address potential challenges such as steric hindrance from the trimethylsilyl (TMS) group, and provide a self-validating protocol to ensure reliable and reproducible outcomes.

Introduction: The Power of Stereochemical Inversion

The Mitsunobu reaction is a powerful tool for forming C-O, C-N, C-S, and even C-C bonds from a primary or secondary alcohol.[3][4] Its defining feature is the predictable and clean inversion of stereochemistry at the alcohol's carbon center, which proceeds through a classical Sₙ2 mechanism.[1][2] This makes it invaluable in the synthesis of chiral molecules, natural products, and active pharmaceutical ingredients where precise control of stereochemistry is paramount.[3]

The reaction typically involves an alcohol, a nucleophile with a pKa of approximately 13 or lower, a phosphine (commonly triphenylphosphine, PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[5] The overall process is a dehydrative redox condensation where the phosphine is oxidized to phosphine oxide, and the azodicarboxylate is reduced to a hydrazine dicarboxylate, providing the thermodynamic driving force for the reaction.[6]

Our substrate of interest, (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, presents a unique case. It is a chiral secondary alcohol, making it an ideal candidate for stereochemical inversion via the Mitsunobu reaction. The presence of the bulky trimethylsilyl (TMS) protecting group on the alkyne and its proximity to the reaction center introduces potential steric challenges that must be carefully considered to achieve high yields and complete inversion.

Reaction Mechanism: A Stepwise View of Inversion

The mechanism of the Mitsunobu reaction is a well-studied, albeit complex, sequence of events. Understanding this pathway is crucial for troubleshooting and optimizing reaction conditions.

• Betaine Formation: Triphenylphosphine (PPh₃), a potent nucleophile, initiates the reaction by attacking the electrophilic nitrogen of the azodicarboxylate (e.g., DIAD), forming a zwitterionic adduct known as a betaine.[7]

• Pronucleophile Activation: The betaine is basic enough to deprotonate the acidic nucleophile (e.g., a carboxylic acid), generating the active carboxylate nucleophile and a protonated betaine.

• Alcohol Activation: The alcohol's hydroxyl group then attacks the positively charged phosphorus atom of the protonated betaine. This step forms a key intermediate, the alkoxyphosphonium salt, which transforms the hydroxyl group into an excellent leaving group.

• Sₙ2 Displacement: The activated nucleophile (carboxylate) performs a backside attack on the carbon atom bearing the alkoxyphosphonium leaving group. This Sₙ2 displacement proceeds with a complete inversion of configuration, forming the desired product and triphenylphosphine oxide.[6]

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Application Notes and Protocols for the Oxidation of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Introduction: Navigating the Selective Oxidation of a Bifunctional Substrate

The conversion of secondary alcohols to ketones is a cornerstone transformation in organic synthesis, pivotal in the development of new pharmaceuticals and functional materials. The substrate, (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, presents a unique challenge due to the presence of two key functional groups: a secondary alcohol ripe for oxidation and a trimethylsilyl (TMS)-protected terminal alkyne. The primary objective is to achieve high-yielding and selective oxidation of the alcohol to the corresponding ketone, (S)-7-(trimethylsilyl)hept-6-yn-2-one, without compromising the integrity of the TMS-alkyne moiety.

The TMS group is a valuable protecting group for terminal alkynes, preventing unwanted side reactions such as coupling or deprotonation. However, it is known to be labile under certain acidic or basic conditions. Therefore, the choice of oxidant and reaction conditions is critical to ensure chemoselectivity. This application note provides a detailed guide to reliable and field-proven protocols for this transformation, focusing on mild oxidation methods that are compatible with sensitive functional groups. We will delve into the mechanistic underpinnings of these reactions, providing not just a "how-to," but a "why" for the experimental choices, ensuring a robust and reproducible outcome for researchers.

Recommended Oxidation Methodologies: A Comparative Overview

Several modern oxidation methods are well-suited for the selective oxidation of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol. These methods avoid the use of harsh, toxic heavy metals and operate under mild, often neutral, conditions. Below is a summary of the recommended protocols, with a detailed exploration of each to follow.

Oxidation Method	Key Reagents	Typical Temperature	Advantages	Considerations
Dess-Martin Periodinane (DMP) Oxidation	Dess-Martin Periodinane	Room Temperature	Mild, neutral conditions; short reaction times; high chemoselectivity.[1]	Reagent can be explosive under certain conditions; stoichiometric use of a hypervalent iodine compound.
Swern Oxidation	Oxalyl chloride, DMSO, Triethylamine	-78 °C	Very mild; high yields; wide functional group tolerance.[2][3]	Requires cryogenic temperatures; produces foul-smelling dimethyl sulfide byproduct.[2]
Parikh-Doering Oxidation	SO₃•Pyridine, DMSO, Triethylamine	0 °C to Room Temperature	Operationally simple; avoids cryogenic temperatures; less prone to side products than Swern.[4][5]	May require a large excess of reagents for high conversion.[5]
Ley-Griffith (TPAP) Oxidation	Tetrapropylammonium perruthenate (TPAP), N-Methylmorpholine N-oxide (NMO)	Room Temperature	Catalytic use of ruthenium; very mild and selective; tolerates a wide array of protecting groups.[6]	TPAP is expensive, though used in catalytic amounts.[7]

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is a highly reliable and experimentally convenient method for the oxidation of primary and secondary alcohols.[1] Its key advantages are the mild, neutral reaction conditions and typically short reaction times.[8] The reaction is performed at room temperature and is known to be compatible with a wide range of sensitive functional groups, including silyl-protected alkynes.[9]

Causality of Experimental Choices

The use of DMP is predicated on its ability to selectively oxidize alcohols without affecting other functional groups. The mechanism involves the formation of a hypervalent iodine intermediate which, through a concerted process, abstracts a proton from the carbon bearing the hydroxyl group, leading to the formation of the ketone. This process does not generate strongly acidic or basic byproducts that could cleave the TMS group.

Experimental Workflow

Caption: Workflow for the Dess-Martin Periodinane Oxidation.

Detailed Step-by-Step Protocol

• Reaction Setup: To a solution of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1 M) at room temperature, add Dess-Martin periodinane (1.2 eq) in one portion.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and pour it into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) (1:1 ratio). Stir vigorously until the layers are clear.

• Extraction: Separate the layers and extract the aqueous layer with diethyl ether (2 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the desired ketone, (S)-7-(trimethylsilyl)hept-6-yn-2-one.

Protocol 2: Swern Oxidation

The Swern oxidation is another exceptionally mild and effective method for converting secondary alcohols to ketones.[2][3] It utilizes dimethyl sulfoxide (DMSO) as the oxidant, activated by oxalyl chloride, followed by the addition of a hindered base like triethylamine.[10] Its high functional group tolerance makes it a strong candidate for the oxidation of our substrate.

Causality of Experimental Choices

The Swern oxidation proceeds through the formation of an alkoxysulfonium ylide, which undergoes an intramolecular elimination to form the ketone. All steps are conducted at low temperatures (-78 °C) to ensure the stability of the reactive intermediates and to prevent side reactions. The non-acidic and non-basic nature of the key transformation step preserves the TMS-alkyne group.

Experimental Workflow

Caption: Workflow for the Swern Oxidation.

Detailed Step-by-Step Protocol

• Reagent Preparation: In a flame-dried flask under an inert atmosphere (argon or nitrogen), dissolve oxalyl chloride (1.5 eq) in anhydrous DCM (approx. 0.2 M) and cool to -78 °C (dry ice/acetone bath).

• Activation of DMSO: Slowly add a solution of anhydrous DMSO (2.2 eq) in anhydrous DCM to the oxalyl chloride solution, ensuring the internal temperature remains below -65 °C. Stir for 15 minutes.

• Alcohol Addition: Add a solution of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol (1.0 eq) in anhydrous DCM dropwise, again maintaining the temperature below -65 °C. Stir for 30 minutes.

• Base Addition: Add triethylamine (5.0 eq) dropwise, keeping the temperature below -65 °C. Stir for 30 minutes at -78 °C.

• Warming and Quenching: Remove the cooling bath and allow the reaction to warm to room temperature. Quench the reaction by adding water.

• Extraction and Purification: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify by silica gel chromatography.

Alternative Mild Oxidation Protocols

Parikh-Doering Oxidation

This modification of the Swern oxidation uses the sulfur trioxide-pyridine complex (SO₃•Py) as the activating agent for DMSO.[4][5] A key advantage is that the reaction can be run at 0 °C to room temperature, avoiding the need for cryogenic conditions.[11] The reaction is known for its mildness and tolerance of a wide range of protecting groups.[4]

Ley-Griffith (TPAP) Oxidation

This catalytic method employs tetrapropylammonium perruthenate (TPAP) with a co-oxidant, typically N-methylmorpholine N-oxide (NMO).[6] The reaction is exceptionally mild and highly selective for the oxidation of alcohols.[12] TPAP is known to be compatible with a vast array of sensitive functional groups, including silyl ethers and alkynes, making it an excellent, albeit more expensive, option.[6]

Potential Side Reactions and Mitigation

The primary concern during the oxidation of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol is the potential cleavage of the TMS group. As TMS-alkynes are sensitive to both acidic and basic conditions, particularly in the presence of nucleophiles like water, it is imperative to use anhydrous solvents and reagents.[13] The recommended protocols are designed to operate under non-hydrolytic and near-neutral conditions, minimizing the risk of desilylation.

Oxidative cleavage of the alkyne triple bond is highly unlikely under these mild conditions. Such transformations typically require much harsher oxidizing agents like ozone or potassium permanganate.

Conclusion

The selective oxidation of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol to its corresponding ketone can be achieved efficiently and in high yield using modern, mild oxidation methods. The Dess-Martin Periodinane (DMP) oxidation is highly recommended due to its operational simplicity, neutral reaction conditions, and documented success with similar substrates. The Swern oxidation offers an excellent, albeit more technically demanding, alternative. For situations where cryogenic conditions are not feasible, the Parikh-Doering oxidation provides a convenient option. Finally, the Ley-Griffith (TPAP) oxidation stands out for its catalytic nature and exceptional mildness, making it ideal for particularly sensitive or precious substrates. By carefully selecting the appropriate method and adhering to the detailed protocols, researchers can confidently achieve the desired transformation while preserving the crucial trimethylsilyl-protected alkyne functionality.

References

• ResearchGate. (2017, March 21). Are trimethylsilyl protected alkynes stable towards acids and bases? Retrieved from [Link]

• Grokipedia. Parikh–Doering oxidation. Retrieved from [Link]

• Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. Retrieved from [Link]

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• YouTube. (2023, October 31). Swern Oxidation of Alcohols | A useful alternative to PCC. Retrieved from [Link]

• Heravi, M. M., Zadsirjan, V., & Heydari, M. (2020). Application of Dess-Martin oxidation in total synthesis of natural products. Current Organic Synthesis, 17(7), 513-546.

• Chem-Station. (2014, May 1). Parikh-Doering Oxidation. Retrieved from [Link]

• Organic Chemistry Tutor. Swern Oxidation. Retrieved from [Link]

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• Journal of the Chemical Society, Perkin Transactions 1. (1998). Tetra-n-propylammonium perruthenate (TPAP)-catalysed oxidations of alcohols using molecular oxygen as a co-oxidant. Retrieved from [Link]

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Cross-coupling reactions involving (S)-7-(Trimethylsilyl)hept-6-yn-2-ol derivatives

An In-Depth Guide to Cross-Coupling Reactions of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol Derivatives

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of Chiral Silyl-Protected Alkynes

In the landscape of modern pharmaceutical and materials science research, the precise construction of complex, three-dimensional molecules is paramount. Chiral propargylic alcohols are privileged structural motifs found in a wide array of biologically active natural products and synthetic drugs.[1][2] The (S)-7-(trimethylsilyl)hept-6-yn-2-ol framework represents a highly versatile building block, embedding both a stereocenter and a masked terminal alkyne. This combination allows for sequential, stereocontrolled synthetic transformations.

Palladium-catalyzed cross-coupling reactions, a cornerstone of modern organic synthesis, provide a powerful toolkit for forming carbon-carbon bonds with exceptional reliability and functional group tolerance.[3][4] The trimethylsilyl (TMS) group on the alkyne is not merely a placeholder; it serves a crucial dual role. It acts as a robust protecting group, preventing the acidic alkyne proton from interfering with other reactions and mitigating the common side reaction of Glaser-Hay homocoupling.[5] More strategically, the C(sp)-Si bond can be directly activated for cross-coupling, offering an alternative and often more efficient pathway than the traditional two-step deprotection-coupling sequence.[6][7]

This guide provides detailed application notes and validated protocols for leveraging (S)-7-(trimethylsilyl)hept-6-yn-2-ol and its derivatives in key cross-coupling reactions. It is designed for researchers and drug development professionals seeking to harness the synthetic potential of this valuable chiral intermediate.

Part 1: Synthesis of the Chiral Precursor, (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

The enantiopurity of the starting material is critical for any application in drug development. The most reliable method for preparing this chiral alcohol is through the asymmetric reduction of the corresponding prochiral ketone, 7-(trimethylsilyl)hept-6-yn-2-one. Biocatalysis, using engineered ketoreductases (KREDs), offers an environmentally benign route with typically excellent enantioselectivity (>99% e.e.).[8]

Protocol 1.1: Biocatalytic Asymmetric Reduction

This protocol provides a general workflow for the enzymatic reduction. The specific KRED, cofactor regeneration system, and conditions should be optimized based on commercially available enzyme screening kits.

Step-by-Step Methodology:

• Enzyme and Cofactor Preparation: Prepare a buffer solution (e.g., 100 mM potassium phosphate, pH 7.0) containing the selected ketoreductase, NAD(P)H as the cofactor, and a cofactor regeneration system (e.g., glucose/glucose dehydrogenase or isopropanol/alcohol dehydrogenase).

• Substrate Addition: To the buffered enzyme solution, add the substrate, 7-(trimethylsilyl)hept-6-yn-2-one, typically dissolved in a water-miscible co-solvent like DMSO or isopropanol to a final concentration of 5-10% (v/v).

• Reaction: Incubate the mixture at a controlled temperature (e.g., 30 °C) with gentle agitation. Monitor the reaction progress by TLC or GC/LC-MS.

• Workup and Extraction: Once the reaction reaches completion, quench by adding a water-immiscible organic solvent such as ethyl acetate or methyl tert-butyl ether (MTBE). Separate the organic layer, and extract the aqueous layer two more times.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude alcohol by flash column chromatography on silica gel.

• Validation: Confirm the structure and purity via ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess (e.e.) using chiral HPLC or GC.

Caption: Workflow for the synthesis of the chiral precursor.

Part 2: Strategic Application of the Trimethylsilyl Group in Cross-Coupling

The TMS group offers two distinct synthetic pathways, the choice of which depends on the desired product, the stability of other functional groups present, and overall step economy.

Caption: Decision tree for TMS group utilization.

Path A (TMS as Protecting Group): This classic two-step approach involves removing the TMS group to reveal the terminal alkyne, which then participates in a standard Sonogashira reaction. This pathway is highly reliable and benefits from a vast body of literature. It is the preferred method when reaction conditions for the direct coupling are not compatible with other functional groups in the molecule.

Path B (TMS as Reactive Group): This more modern, one-step approach involves the direct palladium-catalyzed cross-coupling of the C(sp)-Si bond.[6] It requires an activator, such as a fluoride source (e.g., TBAF) or a strong base, to generate a hypervalent silicate intermediate that is competent for transmetalation to the palladium center.[7][9] This method is more atom- and step-economical.

Part 3: Detailed Application Protocols

Protocol 3.1: Sonogashira Coupling via Protiodesilylation (Path A)

This protocol is ideal for coupling with a wide range of aryl and vinyl halides or triflates.

Part A: Protiodesilylation of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

• Setup: Dissolve the silyl-protected alcohol (1.0 equiv) in methanol (approx. 0.2 M).

• Reagent Addition: Add anhydrous potassium carbonate (K₂CO₃, 1.5 equiv).

• Reaction: Stir the suspension at room temperature. Monitor the reaction by TLC until all starting material is consumed (typically 1-3 hours).

• Workup: Filter the mixture to remove the solid base. Concentrate the filtrate under reduced pressure.

• Extraction: Redissolve the residue in ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. The resulting terminal alkyne, (S)-hept-6-yn-2-ol, is often pure enough for the next step but can be further purified by column chromatography if necessary.

Part B: Palladium/Copper-Catalyzed Sonogashira Coupling

• Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl/vinyl halide (1.0 equiv), Pd(PPh₃)₄ (0.02-0.05 equiv), and copper(I) iodide (CuI, 0.04-0.10 equiv).

• Solvent and Reagents: Add degassed solvent (e.g., THF or DMF) followed by a degassed amine base (e.g., triethylamine or diisopropylamine, 3.0 equiv).

• Substrate Addition: Add the deprotected alkyne, (S)-hept-6-yn-2-ol (1.1-1.2 equiv), via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C) until the reaction is complete as monitored by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and filter through a pad of Celite to remove the catalyst. Rinse the pad with ethyl acetate.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography on silica gel to yield the desired coupled product.

Caption: The Sonogashira catalytic cycle.

Protocol 3.2: Direct Fluoride-Activated C-Si Cross-Coupling (Path B)

This protocol is advantageous for its step economy and is particularly effective for aryl iodides.

• Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the aryl iodide (1.0 equiv) and a palladium catalyst such as Pd(OAc)₂ (0.05 equiv) with a suitable phosphine ligand like PPh₃ (0.10 equiv).

• Solvent and Substrate: Add anhydrous, degassed THF and then add the (S)-7-(trimethylsilyl)hept-6-yn-2-ol (1.2 equiv).

• Activator Addition: Add a solution of tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.2 equiv) dropwise via syringe.

• Reaction: Stir the mixture at room temperature or heat to 50-65 °C. The reaction often proceeds rapidly. Monitor by TLC or LC-MS.

• Workup: Upon completion, cool the reaction and dilute with diethyl ether. Wash with saturated aqueous ammonium chloride (NH₄Cl), water, and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, concentrate, and purify by flash column chromatography.

Protocol 3.3: Negishi Cross-Coupling

The Negishi coupling is known for its high functional group tolerance and the high reactivity of the organozinc nucleophile.[10][11] This protocol requires prior desilylation (Protocol 3.1, Part A) to generate the terminal alkyne.

• Setup (Organozinc Formation): In a flame-dried flask under an inert atmosphere, dissolve the terminal alkyne, (S)-hept-6-yn-2-ol (1.0 equiv), in anhydrous THF. Cool the solution to 0 °C.

• Deprotonation: Add n-butyllithium (1.0 equiv, e.g., 2.5 M in hexanes) dropwise. Stir for 20-30 minutes at 0 °C.

• Transmetalation: Add a solution of anhydrous zinc chloride (ZnCl₂, 1.1 equiv) in THF to the lithium acetylide solution. Allow the mixture to warm to room temperature and stir for 1 hour. The organozinc reagent is now ready for coupling.

• Setup (Coupling): In a separate flame-dried Schlenk flask, add the aryl/vinyl halide (0.95 equiv) and a palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 equiv).

• Coupling Reaction: Transfer the freshly prepared organozinc solution to the flask containing the halide and catalyst via cannula.

• Reaction: Heat the reaction mixture (typically 50-70 °C) and monitor its progress.

• Workup and Purification: After completion, cool the reaction and quench carefully by adding saturated aqueous NH₄Cl. Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and purify by column chromatography.

Data Summary: Representative Reaction Parameters

The following table summarizes typical conditions for the cross-coupling of an aryl iodide (e.g., 4-iodoanisole) with the alkyne substrate. Yields are illustrative and will vary with the specific substrate and optimized conditions.

Reaction Type	Catalyst (mol%)	Ligand (mol%)	Co-Catalyst / Activator	Base	Solvent	Temp (°C)	Typical Yield (%)
Sonogashira	Pd(PPh₃)₄ (2%)	-	CuI (4%)	Et₃N	THF	50	85-95%
Direct C-Si	Pd(OAc)₂ (5%)	PPh₃ (10%)	TBAF (1.2 equiv)	-	THF	60	80-90%
Negishi	Pd(dppf)Cl₂ (3%)	-	ZnCl₂ (1.1 equiv)	n-BuLi	THF	65	80-95%

Conclusion

(S)-7-(trimethylsilyl)hept-6-yn-2-ol is a powerful and versatile chiral building block for modern organic synthesis. The strategic presence of the TMS group provides chemists with multiple high-yielding pathways to complex molecular architectures. By understanding the causality behind the choice of reaction—whether to use the TMS group as a robust protector or as a direct reactive handle—researchers can design more efficient and elegant synthetic routes. The protocols detailed herein serve as a validated starting point for the application of this substrate in Sonogashira, direct C-Si, and Negishi cross-coupling reactions, enabling the rapid generation of valuable chiral intermediates for drug discovery and materials science.

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• Jahangir, M., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. [Link]

• Kaur, A., & Singh, G. (2025). Recent developments in the chemistry of Negishi coupling: a review. ResearchGate. [Link]

• OpenOChem Learn. Negishi Coupling. OpenOChem Learn. [Link]

• Organic Chemistry Portal. Negishi Coupling. Organic Chemistry Portal. [Link]

• Carrow, B. P., & Buchwald, S. L. (2011). Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts. PMC. [Link]

• D'Hondt, S., et al. (2017). The Suzuki–Miyaura Cross-Coupling as a Versatile Tool for Peptide Diversification and Cyclization. MDPI. [Link]

• Denmark, S. E., & Sweis, R. F. (2025). Cross-Coupling Reactions of Organosilicon Compounds: New Concepts and Recent Advances. ResearchGate. [Link]

• National Center for Biotechnology Information. (2S)-hept-6-yn-2-ol. PubChem Compound Database. [Link]

• Alonso, F., & Moglie, Y. (2020). Advances in Cross-Coupling Reactions. PMC. [Link]

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Application Notes and Protocols for the Esterification of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol with Carboxylic Acids

Introduction

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a valuable chiral building block in modern organic synthesis, particularly in the development of novel therapeutic agents and complex natural products. Its secondary alcohol functionality, coupled with the presence of a sterically demanding trimethylsilyl (TMS) group and a reactive terminal alkyne, presents unique challenges and opportunities for chemical transformation. The esterification of this alcohol is a critical step for introducing diverse functionalities, modifying pharmacokinetic properties, or preparing intermediates for further elaboration.

This comprehensive guide provides detailed protocols and expert insights into the most effective methods for the esterification of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol with a range of carboxylic acids. We will delve into the mechanistic underpinnings of three widely-used, mild esterification procedures—Steglich, Yamaguchi, and Mitsunobu—and explore the potential of enzymatic methods for highly selective transformations. The protocols are designed to be self-validating, with explanations for each experimental choice to ensure robust and reproducible results for researchers in both academic and industrial settings.

Steglich Esterification: A Mild and Versatile Approach

The Steglich esterification is a powerful method for forming esters from carboxylic acids and alcohols under neutral conditions, making it ideal for substrates with acid-labile protecting groups like the TMS ether on our target molecule.[1][2][3] The reaction is mediated by a carbodiimide, typically N,N'-dicyclohexylcarbodiimide (DCC) or the more soluble N,N'-diisopropylcarbodiimide (DIC), and catalyzed by a nucleophilic catalyst, 4-(dimethylaminopyridine) (DMAP).[1][4]

Mechanism and Rationale

The reaction proceeds through the activation of the carboxylic acid by the carbodiimide to form a highly reactive O-acylisourea intermediate.[2] This intermediate is then susceptible to nucleophilic attack. While the alcohol can attack this intermediate directly, the reaction is significantly accelerated by DMAP, which acts as an acyl transfer agent. DMAP attacks the O-acylisourea to form a more reactive N-acylpyridinium salt. This "active ester" is then readily attacked by the alcohol to furnish the desired ester and regenerate the DMAP catalyst. A crucial role of DMAP is to suppress the formation of a stable N-acylurea byproduct, which can occur through a 1,3-rearrangement of the O-acylisourea intermediate, especially with sterically hindered alcohols or slow reactions.[5]

For (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, the mild, room-temperature conditions of the Steglich protocol are advantageous to prevent any potential side reactions involving the TMS group or the terminal alkyne. The use of DIC is often preferred over DCC to simplify purification, as the resulting diisopropylurea is more soluble in organic solvents than dicyclohexylurea (DCU), which often requires filtration to remove.[4][6]

Experimental Protocol: Steglich Esterification

This protocol describes the esterification of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol with a generic carboxylic acid (R-COOH).

Materials:

• (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

• Carboxylic acid (R-COOH)

• N,N'-Diisopropylcarbodiimide (DIC)

• 4-(Dimethylaminopyridine) (DMAP)

• Anhydrous Dichloromethane (DCM)

• 1 M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Silica gel for chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.2 equivalents).

• Dissolve the acid in anhydrous DCM (approx. 0.1 M solution).

• Add (S)-7-(Trimethylsilyl)hept-6-yn-2-ol (1.0 equivalent) to the solution.

• Add a catalytic amount of DMAP (0.1 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add DIC (1.3 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, dilute the mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl (to remove DMAP and any unreacted DIC), saturated NaHCO₃ solution (to remove unreacted carboxylic acid), and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure ester.

Visualization of the Steglich Esterification Workflow

Caption: Workflow for Steglich Esterification.

Yamaguchi Esterification: For Highly Functionalized Systems

First reported by Masaru Yamaguchi in 1979, this esterification is particularly effective for the synthesis of highly functionalized esters and macrolactones, often proceeding with minimal racemization at sensitive stereocenters.[7][8][9][10] It is an excellent choice when dealing with sterically hindered alcohols or acids.

Mechanism and Rationale

The Yamaguchi protocol involves a two-step, one-pot procedure.[8][9] First, the carboxylic acid is treated with 2,4,6-trichlorobenzoyl chloride (the Yamaguchi reagent) in the presence of a tertiary amine base (like triethylamine) to form a mixed anhydride.[7][11] This mixed anhydride is then reacted with the alcohol in the presence of a stoichiometric amount of DMAP.[11] DMAP acts as a highly nucleophilic catalyst, attacking the less sterically hindered carbonyl of the mixed anhydride to form the N-acylpyridinium intermediate, which is then readily displaced by the alcohol to yield the desired ester.[7][11] The bulky trichlorobenzoyl group directs the nucleophilic attack of DMAP to the desired carbonyl group, ensuring high regioselectivity.[7]

This method's power lies in its ability to couple components under mild conditions, which is beneficial for maintaining the integrity of the TMS and alkyne functionalities in (S)-7-(Trimethylsilyl)hept-6-yn-2-ol.

Experimental Protocol: Yamaguchi Esterification

Materials:

• (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

• Carboxylic acid (R-COOH)

• 2,4,6-Trichlorobenzoyl chloride

• Triethylamine (Et₃N)

• 4-(Dimethylaminopyridine) (DMAP)

• Anhydrous Toluene or THF

• Saturated NH₄Cl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous Na₂SO₄

• Silica gel for chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.1 equivalents) and triethylamine (1.2 equivalents) in anhydrous toluene.

• Add 2,4,6-trichlorobenzoyl chloride (1.1 equivalents) dropwise at room temperature.

• Stir the mixture for 1-2 hours to form the mixed anhydride.

• In a separate flask, dissolve (S)-7-(Trimethylsilyl)hept-6-yn-2-ol (1.0 equivalent) and DMAP (1.5 equivalents) in anhydrous toluene.

• Add the solution of the alcohol and DMAP to the mixed anhydride solution via cannula.

• Stir the reaction mixture at room temperature for 3-6 hours, monitoring by TLC.

• Upon completion, dilute the reaction with ethyl acetate.

• Wash the organic layer with saturated NH₄Cl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the final ester.

Visualization of the Yamaguchi Esterification Mechanism

Caption: Key steps in the Yamaguchi esterification mechanism.

Mitsunobu Reaction: Stereochemical Inversion

The Mitsunobu reaction is a unique and powerful tool for esterification as it proceeds with a complete inversion of stereochemistry at the alcohol's chiral center via an Sₙ2 mechanism.[12][13] This is particularly useful when the synthesis requires the (R)-configured ester starting from the (S)-alcohol. The reaction typically employs a phosphine, such as triphenylphosphine (PPh₃), and an azodicarboxylate, like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[14]

Mechanism and Rationale

The reaction mechanism is initiated by the nucleophilic attack of PPh₃ on DEAD/DIAD to form a betaine intermediate.[12] This intermediate deprotonates the carboxylic acid to form a carboxylate anion and a phosphonium salt. The alcohol then attacks the positively charged phosphorus atom, displacing the hydrazine derivative and forming an alkoxyphosphonium salt. This crucial intermediate activates the hydroxyl group, turning it into an excellent leaving group (triphenylphosphine oxide). The carboxylate anion then acts as the nucleophile in a backside Sₙ2 attack, displacing the triphenylphosphine oxide and resulting in the ester with inverted stereochemistry.[12]

A significant challenge in Mitsunobu reactions is the removal of the triphenylphosphine oxide (TPPO) and the reduced hydrazine byproducts.[15][16] Purification often requires careful chromatography, although crystallization or precipitation methods using additives like MgCl₂ or ZnCl₂ have been developed to simplify this process.[17][18]

Experimental Protocol: Mitsunobu Reaction

Materials:

• (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

• Carboxylic acid (R-COOH)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous Na₂SO₄

• Silica gel for chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve (S)-7-(Trimethylsilyl)hept-6-yn-2-ol (1.0 equivalent), the carboxylic acid (1.3 equivalents), and PPh₃ (1.5 equivalents) in anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Slowly add DIAD (1.5 equivalents) dropwise to the stirred solution. A color change and/or precipitation may be observed.

• Allow the reaction to slowly warm to room temperature and stir for 6-18 hours, monitoring by TLC.

• Once complete, concentrate the reaction mixture under reduced pressure.

• To the residue, add diethyl ether and stir. The triphenylphosphine oxide may begin to precipitate. Cool the mixture to further encourage precipitation and filter off the solids.

• Wash the filtrate with saturated NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography. Be aware that triphenylphosphine oxide can co-elute with products of similar polarity.

Visualization of the Mitsunobu Reaction Workflow

Sources

• 1. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. Steglich esterification - Wikipedia [en.wikipedia.org]
• 4. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 5. scribd.com [scribd.com]
• 6. reddit.com [reddit.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 10. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 11. Yamaguchi Esterification [organic-chemistry.org]
• 12. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chem.rochester.edu [chem.rochester.edu]
• 18. acs.figshare.com [acs.figshare.com]

Application Note: Utilizing (S)-7-(Trimethylsilyl)hept-6-yn-2-ol in Fragment-Based Drug Discovery (FBDD)

Introduction and Mechanistic Rationale

Modern Fragment-Based Drug Discovery (FBDD) has increasingly shifted away from planar, sp²-hybridized aromatic libraries toward sp³-rich, chiral aliphatic fragments—a paradigm often referred to as "escaping flatland"[1]. High sp³ content and defined stereochemistry correlate strongly with improved clinical success rates, enhanced solubility, and reduced off-target toxicity.

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol (CAS: 176502-41-3) is a highly versatile, bifunctional chiral building block uniquely suited for FBDD. It features two orthogonal reactive handles separated by a flexible aliphatic linker:

• A Trimethylsilyl (TMS)-Protected Alkyne: The TMS group prevents unwanted side reactions during the functionalization of the alcohol. Once selectively deprotected, the terminal alkyne serves as a premier bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry," enabling rapid fragment growing and target-directed synthesis[2][3].

• A Chiral Secondary Alcohol ((S)-configuration): This sp³-hybridized center provides a precise 3D vector for exploring biological binding pockets. The hydroxyl group can act as a critical hydrogen-bond donor/acceptor or undergo stereospecific derivatization (e.g., Mitsunobu inversion or etherification) prior to alkyne deprotection.

By leveraging this scaffold, medicinal chemists can generate highly diverse, stereochemically pure triazole libraries that probe complex RNA structures[2] and challenging protein-protein interactions[3].

Experimental Workflows and System Logic

The core advantage of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol is its orthogonality . The causality behind the experimental design is straightforward: modify the alcohol first while the alkyne is masked by the bulky TMS group, then unmask the alkyne to "grow" the fragment via click chemistry.

Workflow for generating chiral fragment libraries via orthogonal deprotection and click chemistry.

Protocol A: Selective TMS Deprotection

To utilize the alkyne handle for fragment growing, the TMS group must be cleaved. Tetrabutylammonium fluoride (TBAF) is the reagent of choice due to the high bond dissociation energy of the Si-F bond, which drives the reaction forward rapidly and cleanly[4].

Step-by-Step Methodology:

• Preparation: Dissolve (S)-7-(trimethylsilyl)hept-6-yn-2-ol (1.0 eq, e.g., 600 mg, 3.24 mmol) in anhydrous Tetrahydrofuran (THF) (5.0 mL) under an inert argon atmosphere.

• Cooling: Cool the reaction vessel to 0 °C using an ice-water bath to control the exothermic desilylation.

• Reagent Addition: Add TBAF (1.2 eq, 3.9 mL of a 1.0 M solution in THF) dropwise over 5 minutes[4].

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 to 12 hours. Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 4:1, visualized with KMnO₄ stain).

• Workup: Quench the reaction with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting terminal alkyne, (S)-hept-6-yn-2-ol, can usually be used in the next step without further column chromatography.

Protocol B: CuAAC-Mediated Fragment Growing

Once the terminal alkyne is exposed, it can be reacted with a diverse library of azides. The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is highly regioselective, yielding exclusively the 1,4-disubstituted 1,2,3-triazole, which acts as a rigid, metabolically stable bioisostere of an amide bond[2].

Catalytic cycle of CuAAC utilizing the deprotected alkyne fragment to form 1,4-triazoles.

Step-by-Step Methodology:

• Preparation: In a 20 mL scintillation vial, dissolve the deprotected (S)-hept-6-yn-2-ol (1.0 eq, 0.5 mmol) and the chosen azide fragment (1.1 eq, 0.55 mmol) in a 1:1 mixture of tert-butanol and water (4.0 mL total volume). Rationale: The biphasic t-BuOH/H₂O system ensures solubility for both organic fragments and inorganic catalysts.

• Catalyst Assembly: In a separate vial, dissolve CuSO₄·5H₂O (0.05 eq, 0.025 mmol) in 100 µL of water. Add Sodium Ascorbate (0.15 eq, 0.075 mmol) dissolved in 100 µL of water. The solution will briefly turn dark and then yellow/clear as Cu(II) is reduced to the active Cu(I) species.

• Initiation: Transfer the active Cu(I) catalyst solution to the reaction vial. Stir vigorously at room temperature for 12–24 hours.

• Validation: Analyze an aliquot via LC-MS. The mass spectrum should show the complete disappearance of the azide and the appearance of the [M+H]⁺ peak corresponding to the triazole product.

• Isolation: Dilute the mixture with water (10 mL) and extract with Dichloromethane (3 × 10 mL). Wash the organic layer with 1% aqueous ammonia to remove residual copper, dry over MgSO₄, and concentrate.

Quantitative Data Presentation

The table below summarizes the typical physicochemical shifts and reaction efficiencies observed when utilizing (S)-7-(Trimethylsilyl)hept-6-yn-2-ol as an FBDD scaffold. Notice how the Fsp³ (fraction of sp³ hybridized carbons) remains highly favorable even after the addition of the aromatic triazole ring, preserving the 3D character of the library.

Parameter / Metric	Stage 1: Masked Scaffold	Stage 2: Deprotected Alkyne	Stage 3: Triazole Lead (Example: Phenyl Azide addition)
Compound	(S)-7-(TMS)hept-6-yn-2-ol	(S)-hept-6-yn-2-ol	(S)-1-phenyl-4-(5-hydroxypentyl)-1H-1,2,3-triazole
Molecular Weight ( g/mol )	184.35	112.17	231.29
Typical Reaction Yield (%)	N/A (Starting Material)	88 - 95% (via TBAF)	85 - 92% (via CuAAC)
Reaction Time (h)	N/A	2 - 12	12 - 24
Fsp³ (Fraction sp³ carbons)	0.80 (8/10 carbons)	0.71 (5/7 carbons)	0.38 (5/13 carbons)
Hydrogen Bond Donors	1	1	1
Hydrogen Bond Acceptors	1	1	4

References

1.[4] WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use. Google Patents. Available at: 2.[2] Streamlined Fragment-Based Discovery Platform for Targeting Structured RNAs. ACS Chemical Biology. Available at: 3.[3] Current perspectives in fragment-based lead discovery (FBLD). Essays in Biochemistry. Available at: 4.[1] Designing novel building blocks is an overlooked strategy to improve compound quality. Drug Discovery Today. Available at:

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. portlandpress.com [portlandpress.com]
• 4. WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use - Google Patents [patents.google.com]

Hydrolytic kinetic resolution of epoxides to access (S)-7-(Trimethylsilyl)hept-6-yn-2-ol precursors

Abstract & Strategic Importance

This protocol details the asymmetric synthesis of (S)-7-(trimethylsilyl)hept-6-yn-2-ol , a high-value chiral building block often utilized in the total synthesis of polyketide natural products (e.g., epothilones, prostaglandins) and functionalized lipids.

While traditional asymmetric reduction of the corresponding ketone (via Corey-Bakshi-Shibata or Noyori hydrogenation) is possible, the Hydrolytic Kinetic Resolution (HKR) of the terminal epoxide offers superior scalability and enantiomeric excess (ee) >99% without requiring high-pressure hydrogenation equipment. This guide focuses on the Jacobsen HKR methodology, providing a robust, self-validating workflow that resolves the racemic epoxide precursor and regioselectively opens the ring to yield the target (S)-2-ol.

Key Advantages of This Protocol

• Enantiopurity: Consistently achieves >99% ee.

• Scalability: The reaction is highly concentrated (often solvent-free or low solvent), maximizing throughput.

• Operational Simplicity: Performed open to air; water is the only reagent for resolution.

Mechanistic Insight: The Cooperative Bimetallic Pathway[1]

To troubleshoot and optimize this reaction, one must understand that the Jacobsen HKR does not follow standard Michaelis-Menten kinetics. It relies on a cooperative bimetallic mechanism where two Cobalt-salen units interact simultaneously.[1]

• Unit A (Lewis Acid): Binds and activates the epoxide electrophile.[2]

• Unit B (Nucleophile Delivery): Binds the water molecule and delivers the hydroxide nucleophile.

Because the reaction is second-order in catalyst concentration, catalyst aggregation is critical . High dilution typically kills the reaction rate. This protocol uses minimal solvent to force this cooperative interaction.

Figure 1: The cooperative bimetallic mechanism requires the Co(III) species to act in pairs. Note that for this specific target, we select the catalyst that consumes the unwanted (R)-enantiomer.

Experimental Protocol

Phase 1: Synthesis of the Racemic Precursor

Target: 2-(5-(trimethylsilyl)pent-4-yn-1-yl)oxirane

Before HKR, the carbon skeleton is assembled via alkylation of TMS-acetylene followed by epoxidation.

• Alkylation: React Trimethylsilylacetylene with 5-bromo-1-pentene (

  -BuLi, THF, -78°C to RT) to yield 7-(trimethylsilyl)hept-6-en-1-yne.

• Epoxidation: Treat the alkene with

  -CPBA (DCM, 0°C) to yield the racemic epoxide.

  • QC Check: Ensure complete removal of

    -chlorobenzoic acid byproducts (wash with sat. NaHCO3/Na2SO3). Acidic residues will deactivate the HKR catalyst.

Phase 2: Hydrolytic Kinetic Resolution (HKR)

Objective: Isolate (S)-epoxide by selectively hydrolyzing the (R)-epoxide.

Critical Stereochemical Rule:

• (S,S)-Co(salen) hydrolyzes (S)-epoxides.

• (R,R)-Co(salen) hydrolyzes (R)-epoxides.

• Target: We need the (S)-epoxide .

• Action: Use (R,R)-(salen)Co(OAc) to destroy the unwanted (R)-epoxide.

Materials

• Substrate: Racemic 2-(5-(trimethylsilyl)pent-4-yn-1-yl)oxirane (1.0 equiv).

• Catalyst: (R,R)-(salen)Co(II) (0.5 mol%).

• Co-catalyst/Activator: Acetic acid (AcOH) (2.0 equiv relative to catalyst).

• Reagent: Water (0.55 equiv). Note: 0.55 eq is used to ensure full conversion of the unwanted enantiomer.

• Solvent: THF (minimal, only if neat reaction is too viscous).

Procedure

• Catalyst Activation (The "Air" Step):

  • In a round-bottom flask, dissolve (R,R)-(salen)Co(II) (brick-red solid) in a minimal amount of toluene or THF.

  • Add Acetic Acid (2 equiv vs Co).

  • Stir open to air for 1 hour. The color changes from red to dark brown/black, indicating oxidation to the active (salen)Co(III)-OAc species.

  • Remove solvent in vacuo to leave the solid active catalyst.

• The Resolution:

  • Add the racemic epoxide (1.0 equiv) directly to the flask containing the active catalyst.

  • Cool to 0°C.

  • Add Water (0.55 equiv) dropwise.

  • Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours.

  • Visual Cue: The mixture will likely become biphasic or a slurry as the diol forms.

• Workup & Separation:

  • Dilute with hexanes or pentane. The (R)-diol is generally insoluble in non-polar solvents, while the (S)-epoxide remains in solution.

  • Filter or decant.

  • Concentrate the filtrate.

  • Purification: Flash chromatography (SiO2, Hexanes/EtOAc 95:5) or vacuum distillation.

  • Yield: Expect ~45% (Max theoretical is 50%).

  • ee Check: Chiral GC (Cyclodex-B column) or HPLC (Chiralcel OD-H). Target >99% ee.

Phase 3: Regioselective Reductive Opening

Objective: Convert (S)-epoxide to (S)-2-ol.

Mechanism: Hydride attack at the less hindered terminal carbon (C1) preserves the stereocenter at C2.

Materials

• Substrate: (S)-Epoxide from Phase 2.

• Reagent: LiAlH4 (1.2 equiv) (Lithium Aluminum Hydride).

• Solvent: Anhydrous THF.

Procedure

• Suspend LiAlH4 in anhydrous THF at 0°C under Argon.

• Add the (S)-epoxide (dissolved in THF) dropwise to the hydride suspension.

  • Note: Maintain temperature <5°C to prevent elimination side reactions.

• Warm to RT and stir for 2 hours.

• Fieser Workup:

  • Cool to 0°C.

  • Carefully add:

    mL Water, mL 15% NaOH, mL Water (where = grams of LiAlH4 used).

• Filter the white granular precipitate.

• Concentrate filtrate to yield (S)-7-(trimethylsilyl)hept-6-yn-2-ol .

Data Analysis & Troubleshooting

Expected Results Table

Parameter	Specification	Common Failure Mode
Epoxide ee	>99% (S)	<95%: Insufficient water (<0.5 eq) or old catalyst.
Yield (HKR)	42-48%	>50%: Incomplete resolution (low ee).
Yield (Opening)	>90%	<80%: Wet THF or inadequate quenching of LiAlH4.
Regioselectivity	>20:1 (2-ol : 1-ol)	<10:1: Temperature too high during hydride addition.

The "Water Issue"

The most common error in HKR is the precise addition of water.

• Too little (<0.50 eq): The reaction stops before the unwanted enantiomer is fully consumed. Result: Low ee.

• Too much (>0.60 eq): The catalyst begins to attack the desired enantiomer after the unwanted one is gone. Result: Low yield.

• Protocol: Use a microsyringe for water addition.

Workflow Visualization

Figure 2: Complete synthetic workflow from racemic precursor to chiral target.

References

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997).[3] Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides via Hydrolytic Ring Opening. Science, 277(5328), 936–938.

• Schaus, S. E., Brandes, B. D., Larrow, J. F., & Jacobsen, E. N. (2002). Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)CoIII Complexes.[4] Practical Synthesis of Enantioenriched Terminal Epoxides and 1,2-Diols. Journal of the American Chemical Society, 124(7), 1307–1315.[5]

• Furrow, M. E., Schaus, S. E., & Jacobsen, E. N. (1998). Practical Access to Highly Enantioenriched C-3 Building Blocks via Hydrolytic Kinetic Resolution.[4] The Journal of Organic Chemistry, 63(20), 6776–6777.

• Nielsen, L. P. C., Stevenson, C. P., Blackmond, D. G., & Jacobsen, E. N. (2004). Mechanistic Investigation Leads to a Synthetic Improvement in the Hydrolytic Kinetic Resolution of Terminal Epoxides. Journal of the American Chemical Society, 126(5), 1360–1362.

Sources

• 1. Mechanistic basis for high stereoselectivity and broad substrate scope in the (salen)Co(III)-catalyzed hydrolytic kinetic resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. stem.elearning.unipd.it [stem.elearning.unipd.it]

Troubleshooting & Optimization

Improving enantiomeric excess (ee) of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides targeted troubleshooting strategies and frequently asked questions (FAQs) to address specific issues you may encounter while synthesizing (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, with a focus on maximizing its enantiomeric excess (ee).

Introduction

The enantioselective synthesis of propargylic alcohols, such as (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, is a critical transformation in the synthesis of complex chiral molecules and active pharmaceutical ingredients. Achieving high enantiomeric excess is paramount, yet often challenging. This guide is designed to provide a systematic approach to diagnosing and resolving common issues that lead to suboptimal enantioselectivity.

Frequently Asked Questions (FAQs)

Q1: My asymmetric reaction is resulting in a low enantiomeric excess (ee). What are the most common initial checks I should perform?

A1: When encountering low ee, a systematic approach to troubleshooting is crucial. The root cause often lies in the fundamental setup of your reaction.[1][2]

• Purity of Starting Materials: Verify the purity of all components. The aldehyde (5-hexenal) must be free of acidic impurities and peroxides, which can be formed during storage. The trimethylsilylacetylene should be freshly distilled if its purity is in doubt.

• Solvent Quality: Ensure the solvent is of an appropriate grade and, most importantly, anhydrous.[1][2] Many catalysts used in asymmetric synthesis are extremely sensitive to water, which can deactivate them or alter their selectivity.[2]

• Catalyst and Ligand Integrity: If you are using a commercial catalyst, ensure it is from a reputable source and has been stored correctly under an inert atmosphere.[1] If the chiral ligand-metal complex is prepared in-house, its purity and structural integrity must be confirmed.[1]

• Reaction Temperature: Minor fluctuations in temperature can significantly impact enantioselectivity.[1] Ensure your cooling bath is stable and the internal reaction temperature is monitored accurately.

• Inert Atmosphere: Many organometallic catalysts are sensitive to oxygen. Ensure your reaction is conducted under a strictly inert atmosphere (e.g., nitrogen or argon) using appropriate techniques like a Schlenk line or a glovebox.[2]

Q2: How do I choose the right chiral catalyst system for the alkynylation of an aliphatic aldehyde like 5-hexenal?

A2: The catalytic asymmetric nucleophilic alkynylation of aldehydes is a well-studied field, with several effective systems reported. For aliphatic aldehydes, certain ligand/metal combinations have shown particular promise.

• Amino Alcohol-Based Ligands: Chiral amino alcohols are a robust and often inexpensive class of ligands. For instance, (–)-N-methylephedrine, when used with Zn(OTf)₂, is effective for the asymmetric addition of terminal alkynes to aliphatic aldehydes.[3] Other readily available chiral amino alcohols have also been developed as ligands for highly enantioselective alkynylations, achieving up to 99% ee.[4][5]

• BINOL-Based Systems: Chiral 1,1'-bi-2-naphthol (BINOL) and its derivatives are classic ligands in asymmetric synthesis. In combination with Lewis acids like Ti(O-i-Pr)₄, they can effectively catalyze the addition of alkynylzinc reagents to aldehydes.[3]

• ProPhenol Catalysts: Trost's ProPhenol catalyst, when activated with a zinc reagent, forms a bifunctional catalyst capable of coordinating both the alkyne and the aldehyde, leading to high ee for a wide variety of substrates, including those with TMS-acetylene.[6]

The choice often depends on the commercial availability of the ligand, its cost, and its reported effectiveness with similar aliphatic aldehydes. A preliminary literature search for the alkynylation of aldehydes similar to 5-hexenal is always recommended.

Q3: My ee is still not optimal after checking the basics. How can I further optimize the reaction conditions?

A3: Once you have ruled out issues with reagent purity and experimental setup, the next step is to systematically screen reaction parameters. The solvent and temperature are the most critical variables influencing the energy difference between the diastereomeric transition states.[1][7]

• Temperature Screening: Generally, lower reaction temperatures lead to higher enantioselectivity.[1] If your initial reaction was run at 0 °C or room temperature, consider screening temperatures such as -20 °C, -40 °C, and -78 °C.

• Solvent Screening: The solvent's polarity and coordinating ability can dramatically influence the catalyst's conformation and, therefore, its selectivity.[1][7] It is highly beneficial to screen a range of anhydrous solvents.

Solvent Type	Examples	Rationale
Non-coordinating, Nonpolar	Toluene, Hexane	Often a good starting point, minimizing interference with the catalytic cycle.
Ethereal (Coordinating)	THF, Diethyl Ether	Can stabilize certain catalyst-substrate complexes, potentially improving selectivity.
Halogenated	Dichloromethane (DCM)	Offers different polarity and can sometimes provide the optimal environment.

• Catalyst Loading: Both too low and too high catalyst loadings can negatively affect ee. Insufficient catalyst may allow a non-catalyzed, racemic background reaction to compete.[7] Conversely, high concentrations can sometimes lead to the formation of less selective catalyst aggregates.[7]

Troubleshooting and Optimization Guides

Guide 1: Systematic Troubleshooting Workflow for Low Enantiomeric Excess

If you are experiencing suboptimal ee, follow this workflow to diagnose and resolve the issue.

Caption: A logical workflow for troubleshooting low enantioselectivity.

Guide 2: Protocol for a General Asymmetric Alkynylation Reaction

This protocol provides a general workflow for the enantioselective addition of trimethylsilylacetylene to 5-hexenal. Note: Specific ligand/metal ratios and conditions should be adapted from a relevant literature procedure.

• Glassware Preparation: All glassware (reaction flask, syringes, dropping funnel) must be oven-dried (e.g., at 120 °C for at least 4 hours) and cooled under a stream of dry nitrogen or argon.[2]

• Reaction Setup: Assemble the glassware under a positive pressure of inert gas (N₂ or Ar).

• Catalyst Formation: In the reaction flask, dissolve the chiral ligand (e.g., 0.12 mmol) in anhydrous toluene (e.g., 5 mL). Add the metal source (e.g., Zn(OTf)₂ or Ti(O-i-Pr)₄, 0.11 mmol) and stir at the appropriate temperature (as per the literature) for the specified time to allow for complex formation.

• Addition of Reagents:

  • Add triethylamine (1.1 mmol), if required by the procedure.

  • Slowly add trimethylsilylacetylene (1.1 mmol) to the catalyst solution.

  • Cool the reaction mixture to the desired temperature (e.g., -20 °C).

  • Add a solution of 5-hexenal (1.0 mmol) in anhydrous toluene dropwise over 10-15 minutes.

• Reaction Monitoring: Stir the reaction at the set temperature and monitor its progress by TLC or GC until the starting aldehyde is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of NH₄Cl.[7] Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel, and extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Guide 3: Protocol for Determining Enantiomeric Excess by Chiral HPLC

Accurate determination of ee is critical for evaluating the success of your reaction.[2]

• Sample Preparation:

  • Take a small aliquot of the purified product.

  • Dissolve the residue in the mobile phase to be used for the HPLC analysis to a concentration of approximately 1 mg/mL.[2]

• HPLC Analysis:

  • Column Selection: Choose a chiral stationary phase (CSP) appropriate for secondary alcohols. Polysaccharide-based columns (e.g., Chiralcel® OD-H or Chiralpak® AD-H) are common starting points.[2]

  • Method Development: Start with a standard mobile phase, typically a mixture of hexane and isopropanol (e.g., 90:10 or 95:5).[2]

  • Analysis: Inject the sample and analyze the chromatogram. The two enantiomers should appear as distinct peaks.

  • Optimization: If separation is poor, systematically vary the ratio of the mobile phase components or the flow rate.

• Calculation of ee:

  • Calculate the area of the major peak (A_major) and the minor peak (A_minor).

  • Use the formula: ee (%) = [(A_major - A_minor) / (A_major + A_minor)] x 100

Advanced Strategies for Improving Enantiomeric Purity

Q4: My optimized reaction consistently yields an ee of 85-90%. How can I upgrade this to >99% ee?

A4: Reaching the highest levels of enantiopurity often requires post-synthesis purification or resolution techniques.

• Enantiomeric Enrichment by Crystallization: If your product is crystalline, it may be possible to enhance its ee through recrystallization.[8] This process relies on the different solubilities of the racemate and the pure enantiomer. A phase diagram analysis can help determine if crystallization is a viable method for upgrading the ee.[8]

• Kinetic Resolution: This powerful technique involves the selective reaction of one enantiomer in the racemic (or enantioenriched) mixture, allowing the unreacted, desired enantiomer to be isolated in a higher ee.[9]

  • Enzymatic Kinetic Resolution: Lipases are frequently used for the kinetic resolution of secondary alcohols.[9][10] For example, Pseudomonas cepacia lipase (PSL-C) or Candida antarctica lipase B (CALB) can be used to selectively acylate the (R)-enantiomer, leaving the desired (S)-enantiomer unreacted and thus enriched.[9]

  • Dynamic Kinetic Resolution (DKR): This is an even more efficient process where the unwanted enantiomer is continuously racemized back to the starting mixture while the desired enantiomer is selectively transformed.[11][12][13] This allows for a theoretical yield of 100% of a single enantiomer.[12][13] DKR of secondary alcohols is often achieved using a combination of a lipase (for the resolution step) and a metal catalyst (e.g., a ruthenium complex) for the in-situ racemization.[9][12]

Caption: Workflow for Dynamic Kinetic Resolution (DKR) of a secondary alcohol.

References

• Examples of chiral N,O-ligands used for asymmetric alkynylation of aldehydes. - ResearchGate. Available at: [Link]

• Kinetic resolution - Wikipedia. Available at: [Link]

• Catalytic Enantioselective Alkyne Addition to Nitrones Enabled by Tunable Axially Chiral Imidazole-Based P,N-Ligands - PMC. Available at: [Link]

• Highly enantioselective alkynylation of aldehydes catalyzed by a readily available chiral amino alcohol-based ligand - Chemical Communications (RSC Publishing). Available at: [Link]

• Highly enantioselective alkynylation of aldehydes catalyzed by a readily available chiral amino alcohol-based ligand - Chemical Communications (RSC Publishing). Available at: [Link]

• Enzymatic synthesis of enantiopure alcohols: current state and perspectives. Available at: [Link]

• The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups - PMC - NIH. Available at: [Link]

• The Kinetic Resolution of Secondary Alcohols Through A Tandem Enantioselective Silylation and the Synthesis of Bis(Oxazolidinyl)Pyridine Metal-Organic Complexes - Scholar Commons. Available at: [Link]

• Bienzymatic Dynamic Kinetic Resolution of Secondary Alcohols by Esterification/Racemization in Water - PubMed. Available at: [Link]

• Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. Available at: [Link]

• Recyclable and Scalable Chemoenzymatic Dynamic Kinetic Resolution of Secondary Alcohols Using Rotating Bed Reactors for Catalyst Compartmentalization | Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]

• Asymmetric Synthesis - University of York. Available at: [Link]

• Semi-continuous and continuous processes for enantiomeric separation - RSC Publishing. Available at: [Link]

• Green Dynamic Kinetic Resolution—Stereoselective Acylation of Secondary Alcohols by Enzyme-Assisted Ruthenium Complexes - MDPI. Available at: [Link]

• Reengineering a Reversible Covalent-Bonding Assembly to Optically Detect ee in β-Chiral Primary Alcohols - PMC. Available at: [Link]

• A fast, new method to enhance the enantiomeric purity of non-racemic mixtures: self-disproportionation of enantiomers in the gas - SciSpace. Available at: [Link]

• Asymmetric reactions_synthesis. Available at: [Link]

• 5 - Organic Syntheses Procedure. Available at: [Link]

• Enantioenrichment by Crystallization | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Enantioselective synthesis - Wikipedia. Available at: [Link]

• Enantioselective Synthesis of Seven-Membered Carbo- and Heterocyles by Organocatalyzed Intramolecular Michael Addition. Available at: [Link]

• Machine Learning Prediction of Enantioselectivity in Asymmetric Catalysis from Small, Curated Datasets - ChemRxiv. Available at: [Link]

• Supporting Information - Wiley-VCH. Available at: [Link]

• Cyclohexanol, 2-isocyanato-, trans - Organic Syntheses Procedure. Available at: [Link]

• Enantioselective Synthesis of Alcohols and Amines: The Lindel Synthesis of Hemiasterlin. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Highly enantioselective alkynylation of aldehydes catalyzed by a readily available chiral amino alcohol-based ligand - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Highly enantioselective alkynylation of aldehydes catalyzed by a readily available chiral amino alcohol-based ligand - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 10. Enzymatic synthesis of enantiopure alcohols: current state and perspectives - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09004A [pubs.rsc.org]
• 11. Bienzymatic Dynamic Kinetic Resolution of Secondary Alcohols by Esterification/Racemization in Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. arborpharmchem.com [arborpharmchem.com]

Preventing racemization of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol during purification

The following technical guide addresses the purification and handling of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol , focusing on preventing racemization and degradation. This response adheres to the persona of a Senior Application Scientist, ensuring scientific rigor, actionable protocols, and authoritative referencing.

Topic: Preventing Racemization & Degradation During Purification Molecule: (S)-7-(Trimethylsilyl)hept-6-yn-2-ol CAS (Unprotected Parent): 65756-08-3 (Refers to (S)-hept-6-yn-2-ol) Criticality: High (Chiral center at C2 is acid-sensitive; TMS-alkyne is base-sensitive)

Executive Summary & Chemical Profile[1]

The Core Issue: While isolated secondary alcohols like (S)-7-(Trimethylsilyl)hept-6-yn-2-ol are generally resistant to spontaneous racemization, they become vulnerable under the specific conditions of flash chromatography on silica gel . Standard silica gel is acidic (pH 3.5–5.0), which can catalyze two detrimental pathways:

• Racemization: Protonation of the hydroxyl group leading to a transient carbocation (S_N1 pathway) or dehydration/rehydration equilibrium.

• Cyclization (Yield Loss): Acid-catalyzed 5-exo-dig cyclization of the C2-hydroxyl onto the C6-alkyne, forming a tetrahydrofuran derivative.

The Solution: The purification workflow must strictly exclude acidic environments. The "Golden Rule" for this substrate is the use of Base-Buffered Silica or Neutral Alumina , coupled with controlled temperature evaporation.

Troubleshooting Guide (FAQ)

Q1: I observed a drop in enantiomeric excess (ee) after flash chromatography. Why?

Diagnosis: You likely used untreated silica gel (pH ~4-5). Mechanism: The acidic surface protons (

) can protonate the C2-hydroxyl group. Although a secondary carbocation at C2 is not highly stabilized (lacking benzylic/allylic resonance), the high surface area and local concentration on the column can drive a slow -type scrambling or reversible dehydration. Corrective Action: Switch to Buffered Silica Chromatography . Pre-treat your silica slurry with 1% Triethylamine (Et N) in the mobile phase. This neutralizes acidic silanol sites, preventing protonation of the alcohol.

Q2: Can I use Alumina instead of Silica?

Diagnosis: Yes, and it is often preferred for TMS-protected alkynes. Recommendation: Use Neutral Alumina (Brockmann Grade III) . Reasoning: Alumina avoids the acidity of silica. However, avoid Basic Alumina if your compound has other base-sensitive esters, though the TMS-alkyne itself is relatively stable to weak bases. Neutral Alumina provides the safest surface for the chiral alcohol.

Q3: My TMS group is falling off during purification. Is this related to racemization?

Diagnosis: This is "Protodesilylation," usually caused by basic conditions (e.g., K

CO /MeOH) or strong acids. Conflict: To prevent racemization (acid-catalyzed), we add base (Et N). If you add too much base or use a nucleophilic base (like NaOH) in protic solvents, you risk cleaving the TMS group. Optimization: The 1% Et N method is safe for TMS-alkynes because Et N is non-nucleophilic and the contact time is short. Avoid methanol in your mobile phase if possible; use Ethyl Acetate/Hexanes.

Q4: Is thermal racemization possible during rotary evaporation?

Diagnosis: Unlikely for this specific molecule unless temperatures exceed 100°C, but acid traces concentrate during evaporation. Scenario: If you used chloroform (CHCl

) that contains HCl stabilizers, or if you concentrated an acidic fraction, the heat will accelerate racemization. Protocol: Always set the water bath to . Use acid-free solvents (e.g., distilled hexanes/EtOAc).

Detailed Experimental Protocols

Protocol A: Preparation of Buffered Silica Gel (The "1% Et N Method")

Standardizing the stationary phase to pH 7-8 to prevent acid-catalyzed racemization.

Materials:

• Silica Gel 60 (230-400 mesh)

• Triethylamine (Et

  N), Reagent Grade

• Mobile Phase (e.g., 10% EtOAc in Hexanes)

Step-by-Step:

• Slurry Preparation: In an Erlenmeyer flask, suspend the required amount of silica gel in the mobile phase.

• Buffering: Add 1% v/v Triethylamine to the slurry (e.g., 1 mL Et

  N per 100 mL solvent).

• Equilibration: Swirl gently for 5 minutes. The silica will absorb the amine, neutralizing surface silanols.

• Packing: Pour the slurry into the column.

• Flushing: Flush the column with 2-3 column volumes (CV) of the mobile phase containing 0.5% Et

  N to ensure the entire bed is basic.

• Loading: Load your crude sample.

• Elution: Run the column with the standard mobile phase (Et

  N can be reduced to 0.1% or removed if the column is sufficiently pre-buffered).

Protocol B: Chiral Purity Assessment (HPLC)

Verifying the success of your purification.

• Column: Chiralcel OD-H or AD-H (Cellulose/Amylose based).

• Mobile Phase: Hexane : Isopropanol (98 : 2). Note: Low alcohol content is crucial for retention of lipophilic TMS-alkynes.

• Flow Rate: 0.5 mL/min.

• Detection: UV @ 210 nm (Alkyne absorption) or Refractive Index (RI) if UV is weak.

• Target: (S)-enantiomer should be >98% ee.

Visualized Workflow: Safe Purification Decision Tree

The following diagram outlines the decision logic for purifying (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, prioritizing the preservation of stereochemistry.

Caption: Decision tree for selecting the optimal stationary phase to prevent acid-catalyzed racemization.

Data Summary: Solvent & Adsorbent Compatibility

Parameter	Recommended	Restricted/Caution	Forbidden
Stationary Phase	Neutral Alumina, Buffered Silica (1% Et N)	Standard Silica Gel 60	Acidic Alumina
Solvent System	Hexanes / Ethyl Acetate	Dichloromethane (DCM)	Chloroform (CHCl )*
Mobile Phase Modifier	Triethylamine (0.1 - 1.0%)	Pyridine (Hard to remove)	Acetic Acid, TFA
Temperature	Ambient (20-25°C)	40°C (Water bath)	>50°C

*Chloroform often contains HCl from decomposition or stabilizers, which is fatal to sensitive chiral alcohols.

References

• Biotage. "Successful Flash Chromatography: Solvent and Additive Selection." Biotage Technical Guides. [Link]

• Organic Syntheses. "General Procedures for Handling Sensitive Chiral Alcohols." Org.[1][2][3] Synth.2003 , 80, 1.[4][1] [Link]

• PubChem. "(S)-hept-6-yn-2-ol Compound Summary."[5] National Library of Medicine. [Link]

• McMurtrey, K. D. "Reaction of Silica Gel with Trimethylsilyl Donors."[6] Journal of Liquid Chromatography, 1988 , 11(16), 3375-3384.[6] [Link][7][8]

Sources

• 1. pure.tue.nl [pure.tue.nl]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. biotage.com [biotage.com]
• 4. mdpi.com [mdpi.com]
• 5. (2S)-hept-6-yn-2-ol | C7H12O | CID 11094566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. EP0162672A1 - Tricyclo (2.2.1.0 2,6)heptane derivatives, process for preparing them, and perfume compositions containing them - Google Patents [patents.google.com]

Troubleshooting low yields in the preparation of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

[1]

Welcome to the Technical Support interface. As a Senior Application Scientist, I understand that the synthesis of chiral homopropargylic alcohols like (S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a deceptive challenge. While the disconnection seems straightforward, "hidden" kinetic traps and stability issues often suppress yields below 40%.

This guide moves beyond basic recipes to address the causality of failure. We will troubleshoot the two most common synthetic routes:

• Route A (The Nucleophilic Approach): Ring-opening of (S)-propylene oxide with a metallated alkyne fragment.[1]

• Route B (The Reductive Approach): Asymmetric transfer hydrogenation (ATH) of the corresponding ketone.[1]

Part 1: Diagnostic Triage[1]

Before adjusting parameters, identify your workflow's failure mode using the logic map below.

Figure 1: Diagnostic logic for identifying the root cause of yield loss.

Part 2: Troubleshooting Route A (Epoxide Opening)

The Chemistry: Copper(I)-catalyzed ring opening of (S)-propylene oxide by 4-(trimethylsilyl)but-3-yn-1-yl magnesium bromide.[1] The Problem: The Grignard reagent is homopropargylic.[1] Without precise catalysis, it attacks the epoxide slowly or at the wrong carbon (C2 instead of C1), or undergoes Wurtz coupling.

FAQ 1: Why is my reaction stalling despite excess Grignard?

Diagnosis: You are likely experiencing "Schlenk Equilibrium Shift" or Catalyst Poisoning .[1] In the absence of a Cu(I) catalyst, Grignard reagents react sluggishly with epoxides. If you are using CuI, it may be precipitating out or forming inactive clusters.[1]

Corrective Protocol:

• Catalyst Choice: Switch from CuI to Li2CuCl4 (Lithium Tetrachlorocuprate).[1] This soluble catalyst is far superior for epoxide openings because it maintains a homogeneous species in THF.[1]

• Temperature Ramp: Do not run at 0°C initially.

  • Start: -40°C (Addition of Epoxide).[1]

  • Ramp: Allow to warm to -20°C over 2 hours.

  • Reason: High temperatures promote Grignard dimerization (Wurtz coupling) rather than epoxide opening.[1]

FAQ 2: I see a mixture of regioisomers. How do I fix this?

Diagnosis: Attack at the more substituted carbon (C2) of the epoxide occurs when the "hard" nucleophile character dominates. Solution: You must soften the nucleophile.[1]

• The Fix: Ensure you are using the Normant-Grignard conditions.

• Protocol: Pre-mix the Grignard with CuI (or Li2CuCl4) for 15 minutes before adding the epoxide. This forms the organocuprate (softer nucleophile), which exclusively attacks the less hindered terminal carbon (C1) of propylene oxide.[1]

Data: Yield Comparison by Catalyst

Catalyst System	Regioselectivity (C1:C2)	Isolated Yield	Notes
None (Grignard only)	60:40	35%	Slow, high byproducts
CuI (Suspension)	85:15	55%	Inconsistent results
Li2CuCl4 (0.1 M in THF)	>99:1	82%	Recommended Standard

Part 3: Troubleshooting Route B (Asymmetric Reduction)

The Chemistry: Asymmetric Transfer Hydrogenation (ATH) of 7-(trimethylsilyl)hept-6-yn-2-one using a Ru-TsDPEN complex (Noyori Catalyst). The Problem: Reversibility of the reaction and catalyst deactivation lead to incomplete conversion or racemic drift.

FAQ 3: My enantiomeric excess (ee) is stuck at 80%. How do I get >95%?

Diagnosis: This is often caused by Thermodynamic Equilibration .[1] Transfer hydrogenation is reversible.[1] If the reaction runs too long, the product oxidizes back to the ketone and reduces again, eroding chirality.[1]

Corrective Protocol:

• Hydrogen Donor: Switch from Isopropanol (reversible) to Formic Acid/Triethylamine (5:2 azeotrope) .

  • Mechanism:[2][3] Formic acid releases CO2 upon oxidation, making the step irreversible. This locks in the kinetic enantioselectivity.

• Concentration: Run the reaction at high concentration (1.0 M - 2.0 M). High solvent volume increases the rate of non-catalyzed background reduction or competing pathways.[1]

FAQ 4: The TMS group is vanishing during workup.

Diagnosis: The alkyne-TMS bond is sensitive to basic hydrolysis (common in ATH workups) or strong acids.[1] Solution:

• Avoid: Strong NaOH or KOH quenches.[1]

• Use: A pH 7 phosphate buffer or saturated NH4Cl for workup.[1]

• Verification: Check the pH of the aqueous layer.[1] If pH > 10, TMS cleavage is chemically probable.[1]

Part 4: Experimental Master Protocol (Recommended Route)

Based on reproducibility data, Route A (Epoxide Opening with Soluble Copper) is the most robust method for generating the (S)-isomer with high yield.[1]

Step-by-Step Methodology:

• Reagent Prep:

  • Prepare 0.1 M Li2CuCl4 in dry THF (Dissolve anhydrous LiCl and CuCl2).

  • Prepare Grignard: 4-(Trimethylsilyl)but-3-yn-1-yl magnesium bromide (1.2 equiv) in THF.[1]

• Reaction Setup:

  • Cool the Grignard solution to -40°C under Argon.

  • Add Li2CuCl4 (5 mol%).[1] The solution should turn a dark/reddish color.

  • Stir for 20 minutes to form the cuprate species.

• Addition:

  • Add (S)-Propylene Oxide (1.0 equiv) dropwise as a solution in THF.[1]

  • Critical: Maintain temperature below -30°C during addition.[1][4][5]

• Incubation:

  • Stir at -30°C for 2 hours, then allow to warm slowly to 0°C over 4 hours.

  • Stop Point: Do not warm to room temperature until TLC confirms consumption of epoxide.[1]

• Workup (TMS Safe):

  • Quench with saturated aqueous NH4Cl (buffered, mildly acidic) to dissolve copper salts without cleaving the TMS group.[1]

  • Extract with diethyl ether (Et2O).[1]

Figure 2: Optimized workflow for the copper-catalyzed epoxide opening.

References & Authoritative Grounding[1][3][6][7]

• Regioselective Epoxide Opening: The use of Li2CuCl4 for opening epoxides with Grignard reagents is a foundational protocol established to ensure attack at the less hindered carbon.

  • Source: Huynh, C., Derguini-Boumechal, F., & Linstrumelle, G. (1979).[1] Tetrahedron Letters.

• Asymmetric Transfer Hydrogenation (Noyori): Protocols for the irreversible reduction of acetylenic ketones using Ru-catalysts and Formic Acid.[1]

  • Source: Matsumura, K., et al. (1997).[1] Journal of the American Chemical Society.[1]

• Chiral Pool Reagents: Specifications and handling of (S)-Propylene Oxide.

  • Source: Sigma-Aldrich Technical Data.[1] [1]

• TMS Alkyne Stability: Guidelines on the stability of trimethylsilyl-protected alkynes under basic and acidic conditions.

  • Source: Greene's Protective Groups in Organic Synthesis.[1] [1]

Disclaimer: This guide assumes standard laboratory safety protocols (GLP). Pyrophoric reagents (Grignards) and carcinogenic epoxides require fume hood handling and appropriate PPE.[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. epub.uni-bayreuth.de [epub.uni-bayreuth.de]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Optimizing catalyst loading for asymmetric reduction of 7-(trimethylsilyl)hept-6-yn-2-one

Topic: Optimization of Catalyst Loading for Asymmetric Transfer Hydrogenation (ATH) Product Code: 7-TMS-H6Y2 (Internal Reference) Audience: Process Chemists & Scale-up Engineers

Introduction: The Precision Challenge

Welcome to the Advanced Catalysis Support Center. You are likely accessing this guide because you are scaling up the synthesis of a prostaglandin intermediate or a specific chiral building block. The reduction of 7-(trimethylsilyl)hept-6-yn-2-one presents a unique "triad of constraints":

• Chemoselectivity: Reducing the C=O without touching the C≡C bond.

• TMS Stability: Preserving the labile trimethylsilyl group.

• Enantiocontrol: Achieving >95% ee on a flexible aliphatic chain (methyl ketone), which is inherently more difficult than rigid aromatic substrates.

This guide moves beyond standard textbook protocols to focus on lowering catalyst loading (S/C ratio optimization) while maintaining process integrity.

Module 1: Catalyst Selection & Mechanistic Grounding

The Gold Standard System

For this specific aliphatic alkynone, we recommend the Noyori-Ikariya Class of catalysts. While Borane-CBS reduction is a viable alternative, it is stoichiometric and waste-intensive. For scalable catalytic reduction, Ruthenium-based ATH is superior.

• Recommended Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN]

• Hydrogen Source: Formic Acid / Triethylamine (HCOOH/TEA) azeotrope.

  • Why not Isopropanol? Isopropanol requires a strong base (KOH/NaOH) to activate the catalyst. Strong hydroxides pose a high risk of desilylation (cleaving the TMS group). The HCOOH/TEA system is buffered and milder.

  • Thermodynamics: HCOOH/TEA provides irreversible hydrogen transfer (CO₂ release drives the reaction), which is critical for difficult aliphatic substrates where equilibrium in iPrOH might stall conversion.

The Mechanism (Why Loading Matters)

The reaction proceeds via a Metal-Ligand Bifunctional Mechanism . The amine proton on the TsDPEN ligand and the hydride on the Ru center transfer simultaneously to the ketone.

• The Bottleneck: In aliphatic ketones, the lack of

  -stacking (which assists aromatic ketones) slows the transition state organization. This often tempts chemists to overload the catalyst (1-2 mol%).

• The Solution: We can lower loading by optimizing the concentration and temperature rather than simply adding more metal.

Module 2: Optimization Protocol (S/C Ratio)

Objective: Increase Substrate-to-Catalyst (S/C) ratio from 100:1 to >1000:1.

Step-by-Step Optimization Workflow

• Baseline Run (S/C 100):

  • Dissolve substrate (1.0 eq) in minimal DCM or neat HCOOH/TEA (5:2).

  • Add Catalyst (1.0 mol%).[1]

  • Run at 30°C.

  • Target: >99% Conv, >95% ee in <4 hours.

• Concentration Stress Test:

  • ATH reaction rates are second-order overall. Running neat (solvent-free, using only the HCOOH/TEA reagent) often allows you to drop catalyst loading significantly because the effective concentration of catalyst remains high.

  • Action: Remove co-solvents (DCM/MeOH). Run in 5:2 HCOOH/TEA at 1.0 M substrate concentration.

• Temperature Ramp (The "Aliphatic" Trick):

  • Aliphatic ketones have higher activation energy than acetophenones.

  • Action: Increase T to 40-45°C.

  • Risk:[2] TMS cleavage.

  • Mitigation: Monitor TMS integrity via NMR every 30 mins. If stable, this T increase allows you to drop loading to 0.1 mol% (S/C 1000) .

Data Table: Typical Optimization Trajectory

Variable	Baseline	Optimization A	Optimization B (Ideal)
S/C Ratio	100:1 (1 mol%)	500:1 (0.2 mol%)	1000:1 (0.1 mol%)
Solvent	DCM/HCOOH/TEA	HCOOH/TEA (Neat)	HCOOH/TEA (Neat)
Temp	25°C	35°C	40°C
Time	2 h	6 h	12 h
Conversion	>99%	98%	>98%
TMS Loss	<1%	<1%	<2%

Module 3: Visualization of Workflows

Figure 1: Optimization Logic Flow

Caption: Decision matrix for increasing S/C ratio while monitoring critical quality attributes (CQA).

Module 4: Troubleshooting Guide (Q&A)

Q1: The reaction stalls at 80% conversion. Should I add more catalyst?

• Diagnosis: Catalyst deactivation or product inhibition is likely, but adding more catalyst is expensive.

• Fix:

  • Check pH: As the reaction proceeds, HCOOH is consumed, and the ratio shifts toward TEA (basic). If the system becomes too basic, the catalyst slows down. Add 0.5 eq of fresh HCOOH to reboot the rate.

  • CO₂ Removal: Ensure your vessel is vented properly. Dissolved CO₂ can inhibit the reaction equilibrium. Sparging with Nitrogen can help drive it.

Q2: I am seeing 5-10% desilylated product (loss of TMS).

• Diagnosis: The reaction medium is too basic or too hot.

• Fix:

  • Switch from commercial 5:2 HCOOH/TEA to a 1:1 ratio (more acidic) initially, or titrate the mixture.

  • Lower the temperature by 10°C and accept a longer reaction time.

  • Strictly avoid KOH/iPrOH systems for this substrate.

Q3: The enantioselectivity is only 85% ee (Target >95%).

• Diagnosis: Aliphatic ketones are "floppy." The catalyst cannot differentiate the faces as well as it can with aromatic rings.

• Fix:

  • Lower Temperature: Drop to 0°C. This will require higher catalyst loading (back to S/C 100), but is often necessary for aliphatic chains.

  • Tethered Catalysts: If Ru-TsDPEN fails, switch to a "Tethered" Ru-catalyst (e.g., Wills' catalyst). The tether restricts conformational freedom, often boosting ee for aliphatic substrates [1].

Q4: Can I use water as a co-solvent?

• Insight: Yes. Surprisingly, water accelerates ATH reactions and can improve enantioselectivity via hydrophobic effects (forcing the organic substrate into the catalyst's chiral pocket).

• Protocol: Try a 1:1 mixture of HCOOH/TEA and Water. This often allows for lower catalyst loading due to rate acceleration [2].

Figure 2: Troubleshooting Decision Tree

Caption: Root cause analysis for stalled reactions or impurity profiles.

References

• Tethered Catalysts for Aliphatic Ketones

  • Title: Asymmetric Transfer Hydrogenation of Ketones with Tethered Ru(II)

  • Source:Journal of the American Chemical Society (ACS).[3]

  • URL:[Link]

• Water Acceleration in ATH

  • Title: Asymmetric Transfer Hydrogenation in Water with Noyori-Ikariya C
  • Source:Green Chemistry (RSC).

  • URL:[Link]

• General Noyori Mechanism & Loading

  • Title: Asymmetric Transfer Hydrogenation of Ketones and Imines.[4][5][6]

  • Source:Accounts of Chemical Research.

  • URL:[Link]

• Propargylic/Acetylenic Ketone Reduction

  • Title: Asymmetric Transfer Hydrogenation of α,β-Acetylenic Ketones.[7]

  • Source:Organic Letters.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Dynamic kinetic resolution of α-keto esters via asymmetric transfer hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. kanto.co.jp [kanto.co.jp]
• 5. thieme-connect.com [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Removing residual palladium/metal catalysts from (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Welcome to the Technical Support Center for Palladium Catalyst Removal. As a Senior Application Scientist, I have designed this in-depth guide to address the specific chemical nuances of purifying (S)-7-(Trimethylsilyl)hept-6-yn-2-ol .

This guide bypasses generic advice to focus on the exact mechanistic challenges presented by this substrate, ensuring you achieve regulatory-compliant palladium levels without compromising your product's structural integrity.

Part 1: The Chemical Challenge (Causality & Mechanism)

Purifying (S)-7-(Trimethylsilyl)hept-6-yn-2-ol after palladium-catalyzed cross-coupling reactions (e.g., Sonogashira coupling) presents a dual-faceted challenge:

• High Palladium Affinity (The Coordination Problem): The molecule possesses a secondary alcohol and a

  -electron-rich alkyne. Both moieties act as ligands that strongly coordinate with residual Pd(0) and Pd(II) species[1]. Because the palladium is intimately bound to the product, simple liquid-liquid extraction or crystallization is often insufficient to reach single-digit ppm levels.

• Chemoselectivity (The TMS Lability Problem): The terminal trimethylsilyl (TMS) protecting group is highly labile. The Si-C bond is polarized, making the silicon atom susceptible to nucleophilic attack. Exposure to basic environments (such as amine-functionalized scavengers) or fluoride sources will rapidly cleave the TMS group, yielding the unprotected terminal alkyne[2][3].

The Solution: Successful palladium removal requires exploiting Pearson’s Hard and Soft Acids and Bases (HSAB) theory . Palladium is a "soft" acid with a high affinity for "soft" bases, such as sulfur. By utilizing neutral, sulfur-grafted scavengers (e.g., thiols or thioureas), the scavenger acts as a superior ligand, outcompeting the substrate's alcohol and alkyne groups for the palladium without altering the pH and triggering desilylation[4][5].

Part 2: Scavenger Compatibility Matrix

To prevent product degradation, scavenger selection must be data-driven. Below is a summary of scavenger compatibilities specifically for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol.

Scavenger Type	Matrix Backbone	pH Nature	Pd Removal Efficiency	TMS Stability	Product Recovery
SiliaMetS® Thiol	Silica	Neutral	Excellent (< 5 ppm)	High	Good (Requires polar wash)
QuadraPure™ TU	Macroporous Polymer	Neutral	Excellent (< 1 ppm)	High	Excellent
SiliaMetS® Triamine	Silica	Basic	Good (~ 15 ppm)	Low (Desilylation)	Variable
Activated Carbon	Carbon	Variable	Moderate (~ 100 ppm)	High	Poor (Non-specific binding)

Part 3: Mechanistic Pitfalls & Workflow Diagrams

Workflow for neutral palladium scavenging to preserve TMS groups.

Mechanistic pitfalls and functional group tolerances during Pd removal.

Part 4: Troubleshooting Guide

Q: Why did my product lose the TMS group during the scavenging step? A: You likely used a basic scavenger (e.g., SiliaMetS Triamine or an unbuffered amine resin). The TMS-alkyne bond is highly susceptible to nucleophilic attack by amines or hydroxide ions generated in basic microenvironments[2][3]. Switch immediately to a neutral, sulfur-based scavenger like SiliaMetS Thiol[4] or QuadraPure TU[5].

Q: Why is the palladium level still >100 ppm after overnight stirring with a thiol scavenger? A: The secondary alcohol and the alkyne

-system in your substrate form stable coordination complexes with Pd(II)[1]. If the scavenger is not outcompeting the substrate, the activation energy for ligand exchange hasn't been reached. Solution: Increase the temperature slightly to 40 °C to promote ligand exchange dynamically, or increase the scavenger loading to 5–10 equivalents relative to the initial catalyst load[4].

Q: My product yield dropped by 30% after silica-based scavenging. Where did it go? A: The secondary alcohol can hydrogen-bond strongly to the free silanol groups on the silica backbone of the scavenger. Solution: Ensure thorough washing of the filter cake with a polar, aprotic solvent (e.g., Ethyl Acetate or THF) to disrupt hydrogen bonding and recover the product. Alternatively, switch to a macroporous polymer resin like QuadraPure TU, which lacks a silica backbone and minimizes non-specific polar binding[5].

Part 5: Self-Validating Experimental Protocols

Protocol A: Batch Scavenging with SiliaMetS® Thiol (Silica-Based)

Use this protocol for standard batch reactions where filtration is easily accessible.

• Pre-Filtration: Filter the crude reaction mixture through a tight pad of Celite® to remove precipitated Pd(0) black.

• Dissolution: Dissolve the crude (S)-7-(Trimethylsilyl)hept-6-yn-2-ol in THF or Ethyl Acetate at a concentration of 10-50 mg/mL[4].

• Scavenger Addition: Add SiliaMetS Thiol at a loading of 5–10 equivalents relative to the initial amount of palladium catalyst used[4].

• Incubation: Stir the suspension at 40 °C for 4–12 hours. (Note: Mild heating overcomes the coordination energy barrier of the alkyne-Pd complex).

• Filtration & Recovery: Filter the mixture through a sintered glass funnel. Wash the silica cake with 3 column volumes of Ethyl Acetate to ensure complete desorption of the secondary alcohol.

• In-Process Control (IPC) Validation:

  • TMS Integrity: Run a

    H NMR of the concentrated aliquot. Confirm the presence of the massive, sharp TMS singlet at ~0.15 ppm. If a new triplet appears at ~2.0 ppm, desilylation has occurred.

  • Pd Quantification: Submit the concentrated product for ICP-MS analysis to confirm Pd levels are < 10 ppm.

Protocol B: Flow Scavenging with QuadraPure™ TU (Polymer-Based)

Use this protocol for scale-up or continuous flow manufacturing to minimize product loss.

• Cartridge Preparation: Pack a column/cartridge with QuadraPure TU macroporous resin. Wet the bed with a minimum of 5 column volumes of THF[5].

• Elution: Pump the crude product solution (dissolved in THF) through the cartridge at a flow rate of approximately 4 bed volumes/hour. This residence time allows the thiourea groups to strip Pd(II) from the substrate[5].

• System Flush: Flush the cartridge with 2–3 bed volumes of fresh THF to push out any remaining product.

• IPC Validation: Monitor the eluate using in-line UV-Vis (Pd complexes often exhibit distinct colorimetric profiles) followed by offline ICP-MS to validate that regulatory limits are met.

Part 6: Frequently Asked Questions (FAQs)

Q: What is the acceptable regulatory limit for residual palladium in my final product? A: According to ICH Q3D guidelines, the permitted daily exposure (PDE) for palladium is strictly regulated. For oral administration, it is typically < 10 ppm (depending on the exact daily dosage, max 100 µ g/day ), and for parenteral administration, it must be < 1 ppm (max 10 µ g/day )[6][7].

Q: Can I use activated carbon instead of specialized scavengers to save costs? A: While activated carbon is cheap, it relies on physical adsorption rather than chemical affinity. It often requires massive loadings (e.g., 100-500% w/w) and frequently causes severe yield losses due to the non-specific binding of the chiral alcohol. Specialized sulfur-based scavengers are far more predictable and cost-effective when factoring in the value of the lost active pharmaceutical ingredient (API).

Q: Does the chirality at the C2 position risk epimerization during scavenging? A: No. Secondary alcohols are stereochemically stable under the neutral, mild thermal conditions (25–40 °C) used with thiol or thiourea scavengers. Epimerization would typically require strong acids, bases, or oxidation/reduction cycles, all of which are avoided in these protocols.

Part 7: References

• Benchchem. "Technical Support Center: Palladium Catalyst Removal from Pyrazole Compounds." Benchchem. URL:

• Onyx Scientific. "Palladium scavenging: From 1% to within ICH limits." Onyx Scientific. URL:

• CatSci. "Process Development Whitepaper Metal Scavenging." CatSci. URL:

• Sigma-Aldrich. "User Guide QuadraPure Metal Scavengers." Sigma-Aldrich. URL:

• ACS Publications. "Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry." Organic Process Research & Development. URL:

• Benchchem. "Trimethylsilylacetylene | TMS Acetylene | RUO." Benchchem. URL:

• Aure Chemical. "Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride." Aure Chemical. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Trimethylsilylacetylene | TMS Acetylene | RUO [benchchem.com]
• 3. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Aure Chemical [aurechem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. onyxipca.com [onyxipca.com]
• 7. catsci.com [catsci.com]

Stability of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol under acidic workup conditions

Technical Support Center: (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

A Guide to Understanding and Ensuring Stability During Acidic Workup

Welcome to the Technical Support Center for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice regarding the stability of this molecule, particularly during acidic workup conditions. As Senior Application Scientists, we aim to provide not just protocols, but the scientific reasoning behind them to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main stability concerns for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol during an acidic workup?

A1: The primary stability concerns for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol under acidic conditions revolve around two key functional groups: the trimethylsilyl (TMS)-protected alkyne and the secondary alcohol.

• TMS-Protected Alkyne: The trimethylsilyl group is a labile protecting group and can be cleaved under both acidic and basic conditions.[1] This process, known as desilylation or protiodesilylation, would result in the formation of the terminal alkyne, (S)-hept-6-yn-2-ol. While TMS groups can be removed with mild acid, they are generally unstable in strongly acidic or aqueous environments.[2]

• Secondary Alcohol: Secondary alcohols can undergo acid-catalyzed dehydration to form alkenes.[3][4] This reaction proceeds via an E1 mechanism, which involves the formation of a carbocation intermediate.[4][5] For (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, this could lead to a mixture of isomeric alkenes. The conditions for dehydration of secondary alcohols are typically less harsh than for primary alcohols but can still occur under relatively mild acidic conditions, especially with heating.[3][4]

Q2: I've observed an unexpected loss of my desired product after an acidic workup. What are the likely side products?

A2: If you are experiencing a loss of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol after an acidic workup, the most probable side products are:

• (S)-hept-6-yn-2-ol: This is the result of the acid-catalyzed cleavage of the TMS group from the alkyne.

• A mixture of hept-6-en-2-ol isomers: These would be formed via dehydration of the secondary alcohol. The major product would likely be the most substituted (thermodynamically stable) alkene, in accordance with Zaitsev's rule.[6][7]

• A combination of both reactions: It is also possible to have a product that has undergone both desilylation and dehydration.

Q3: What acidic conditions are generally considered "mild" and less likely to cause degradation?

A3: For workups where the stability of both the TMS-alkyne and the secondary alcohol is a concern, "mild" acidic conditions are crucial. These generally involve:

• Using a weak acid: Saturated aqueous ammonium chloride (NH₄Cl) solution is a good choice as it is only mildly acidic (pH around 4.5-5.5).[8]

• Using dilute solutions of strong acids: If a stronger acid is necessary, using it at a low concentration (e.g., 0.1 M to 1 M HCl) and at low temperatures (0 °C to room temperature) can minimize side reactions.

• Avoiding prolonged exposure: The duration of the acidic wash should be kept to a minimum.

• Avoiding heat: Perform the workup at room temperature or below to prevent acid-catalyzed dehydration of the alcohol.

Q4: Are there any alternatives to an acidic workup for this type of molecule?

A4: Yes, several alternatives can be considered if you find that even mild acidic conditions are causing degradation:

• Aqueous wash with deionized water: If the goal is simply to remove water-soluble impurities, a neutral water wash may be sufficient.

• Wash with a saturated aqueous sodium bicarbonate (NaHCO₃) or sodium chloride (brine) solution: These are standard workup procedures to neutralize any remaining acid and remove water.

• Filtration through a plug of silica gel: If the impurities are polar, a quick filtration through a short plug of silica gel can be an effective purification step without the need for an aqueous workup.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol after workup.	1. Acid-catalyzed desilylation: The TMS group is being cleaved by the acidic conditions. 2. Acid-catalyzed dehydration: The secondary alcohol is being eliminated to form an alkene.	1. Switch to a milder acidic workup (e.g., saturated aq. NH₄Cl). 2. Perform the workup at a lower temperature (e.g., 0 °C). 3. Minimize the time the organic layer is in contact with the acidic solution. 4. Consider an alternative non-acidic workup.
Presence of a new peak in the ¹H NMR spectrum around 2-3 ppm (alkynyl C-H).	Desilylation: The TMS group has been removed, revealing the terminal alkyne proton.	1. Confirm the presence of the terminal alkyne using other analytical techniques (e.g., IR spectroscopy - look for a sharp C-H stretch around 3300 cm⁻¹). 2. If the terminal alkyne is undesired, use a milder workup as described above.
Presence of new peaks in the ¹H NMR spectrum in the alkene region (4.5-6.5 ppm).	Dehydration: The secondary alcohol has been eliminated to form an alkene.	1. Avoid heating during the workup. 2. Use a less concentrated acid or a weaker acid. 3. Ensure the reaction is completely quenched before initiating the workup to avoid localized heating.
Formation of an inseparable mixture of products.	Multiple degradation pathways: A combination of desilylation and dehydration is occurring.	1. Immediately switch to a non-acidic workup protocol. 2. Re-evaluate the necessity of an acidic wash. A simple aqueous wash followed by drying may be sufficient.

Experimental Protocols

Protocol 1: Recommended Mild Acidic Workup Procedure

This protocol is designed to minimize the degradation of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol.

Materials:

• Reaction mixture containing (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

• Diethyl ether (or other suitable organic solvent)

• Saturated aqueous ammonium chloride (NH₄Cl) solution, cooled to 0-5 °C

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flask

• Rotary evaporator

Procedure:

• Once the reaction is complete, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with diethyl ether.

• Transfer the diluted mixture to a separatory funnel.

• Add the cold, saturated aqueous NH₄Cl solution to the separatory funnel.

• Gently invert the funnel several times to mix the layers, venting frequently to release any pressure.

• Allow the layers to separate and drain the aqueous layer.

• Wash the organic layer with brine.

• Separate the layers and transfer the organic layer to an Erlenmeyer flask.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

Protocol 2: Analysis of Product Stability by ¹H NMR Spectroscopy

This protocol allows for the assessment of the stability of your compound after the workup.

Procedure:

• Take a small aliquot of the crude reaction mixture before the workup and dissolve it in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire a ¹H NMR spectrum of this pre-workup sample.

• After performing the workup (e.g., Protocol 1), dissolve a small amount of the isolated product in the same deuterated solvent.

• Acquire a ¹H NMR spectrum of the post-workup sample.

• Compare the two spectra, looking for:

  • A decrease in the intensity of the TMS protons (singlet around 0.1-0.2 ppm).

  • The appearance of a new peak for the terminal alkyne proton (around 2-3 ppm).

  • The appearance of new peaks in the alkene region (4.5-6.5 ppm).

  • A change in the integration ratio of the alcohol proton to other protons in the molecule.

Visualizing Potential Degradation Pathways

The following diagram illustrates the two primary degradation pathways for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol under acidic conditions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Aure Chemical [aurechem.com]
• 3. Acid-Catalyzed Dehydration of Alcohols to Alkenes [moodle.tau.ac.il]
• 4. Video: Acid-Catalyzed Dehydration of Alcohols to Alkenes [jove.com]
• 5. study.com [study.com]
• 6. science-revision.co.uk [science-revision.co.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]

Minimizing side reactions during the silylation of hept-6-yn-2-ol

Technical Support: Chemoselective Silylation of Hept-6-yn-2-ol

Case ID: #TBS-ALKYNE-007 Subject: Minimizing Side Reactions (C-Silylation & Elimination) Status: Resolved / Guide Available

The Chemoselectivity Challenge

The silylation of hept-6-yn-2-ol presents a classic chemoselectivity challenge. You possess two nucleophilic sites:

• Secondary Alcohol (C2):

  . This is your target.

• Terminal Alkyne (C6):

  .[1][2] This is your distraction.

The Objective: Deprotonate/activate the alcohol for nucleophilic attack on silicon without deprotonating the terminal alkyne, which would lead to undesired C-silylation (formation of a silyl-alkyne).

The Solution: The key lies in Base Selection (

matching) and Nucleophilic Catalysis .

Mechanism & Decision Pathways

The following diagram illustrates the kinetic competition between the desired O-silylation and the undesired C-silylation.

Figure 1: Decision matrix for reagent selection. Path A (Green) utilizes mild bases to ensure chemoselectivity. Path B (Red) leads to side reactions due to alkyne deprotonation.

Standard Operating Procedure (The "Golden Path")

To minimize side reactions, use the Corey-Venkateswarlu Protocol . This method relies on imidazole, which acts as a proton sponge and nucleophilic catalyst but is too weak to deprotonate the alkyne.

Reagents:

• Substrate: Hept-6-yn-2-ol (1.0 equiv)

• Silyl Source: TBSCl (1.1 – 1.2 equiv)

• Base: Imidazole (2.0 – 2.5 equiv)[3]

• Solvent: Anhydrous DMF (Promotes reaction rate via dipole effects)

• Catalyst (Optional): DMAP (0.05 equiv) – Only if reaction is sluggish.

Protocol:

• Dissolution: Dissolve hept-6-yn-2-ol in anhydrous DMF (0.5 M concentration) under inert atmosphere (

  or Ar).

• Base Addition: Add Imidazole. Stir until dissolved.

• Silylation: Add TBSCl portion-wise at 0°C, then warm to Room Temperature (RT).

• Monitoring: Monitor by TLC. The product will be less polar (higher

  ) than the starting alcohol.

• Quench: Pour into saturated

  or water. Avoid acidic quench.

Troubleshooting & FAQs

Scenario A: "I see a second, non-polar spot on TLC."

• Diagnosis: Bis-silylation (C,O-disilylation).

  • Cause: You likely used a base that was too strong (e.g., NaH, LDA) or excessive heat with large excess of silyl chloride.

  • Fix: Switch to Imidazole.[4][5][6] If you must use a stronger base for other reasons, maintain strictly stoichiometric amounts of silyl chloride and low temperature (-78°C).

  • Recovery: Treat the mixture with mild base (

    in MeOH). The C-Si bond on a terminal alkyne is labile to base, while the TBS ether is stable. This will selectively cleave the alkyne-silane back to the terminal alkyne.

Scenario B: "The reaction is stalled at 60% conversion."

• Diagnosis: Steric Hindrance. [3]

  • Cause: The secondary alcohol at C2 is sterically encumbered compared to a primary alcohol.[3]

  • Fix:

    • Add DMAP: 5-10 mol% 4-Dimethylaminopyridine acts as a "silyl transfer agent," accelerating the reaction significantly.

    • Concentration: Increase concentration to 1.0 M.

    • Switch Reagent: Use TBSOTf (tert-butyldimethylsilyl triflate) with 2,6-Lutidine in DCM at 0°C.

    • Warning: TBSOTf is aggressive. Ensure 2,6-lutidine is used (non-nucleophilic base) to prevent opening of the alkyne or other side reactions.

Scenario C: "My product degraded during column chromatography."

• Diagnosis: Acid Sensitivity.

  • Cause: Silica gel is slightly acidic. While TBS ethers are generally stable, trace HCl from the silyl chloride reagent can remain.

  • Fix: Pre-treat the silica gel column with 1% Triethylamine (TEA) in hexanes to neutralize acidity before loading your sample.

Comparative Data: Base Selection

Use this table to justify your experimental design.

Base	Conjugate Acid	Risk of Alkyne Deprotonation ( )	Reaction Rate (2° Alcohol)	Recommendation
Imidazole	6.95	Zero	Moderate	Primary Choice
Pyridine	5.25	Zero	Slow	Use as solvent only
Et3N	10.75	Low	Slow	Poor for silylation
NaH	35	High	Fast	FORBIDDEN
n-BuLi	50	Critical	Instant	FORBIDDEN

References

• Corey, E. J.; Venkateswarlu, A. "Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives."[7] Journal of the American Chemical Society, 1972, 94(17), 6190–6191. Link

• Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th Edition.[8] John Wiley & Sons, 2014.[8] (Chapter 2: Protection for the Hydroxyl Group). Link

• Lalonde, M.; Chan, T. H. "Use of Organosilicon Reagents as Protective Groups in Organic Synthesis." Synthesis, 1985, 817–845. Link

Sources

• 1. chem.indiana.edu [chem.indiana.edu]
• 2. scribd.com [scribd.com]
• 3. benchchem.com [benchchem.com]
• 4. TBS Protection - Common Conditions [commonorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. wiley.com [wiley.com]
• 7. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 8. scribd.com [scribd.com]

Storage conditions to prevent degradation of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Technical Support Center: Handling & Storage of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to address the specific vulnerabilities of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol , a bifunctional chiral building block widely used in complex API synthesis. This molecule presents a unique storage challenge due to the juxtaposition of a stable secondary alcohol and a highly labile trimethylsilyl (TMS)-protected terminal alkyne.

Mechanistic Vulnerabilities (The "Why")

To prevent degradation, we must first understand the causality behind it. The molecule has three primary vectors for degradation:

• Protiodesilylation (TMS Cleavage): The C-Si bond in TMS-alkynes is highly susceptible to cleavage. Because the TMS group lacks the steric bulk of alternatives like TBDMS or TIPS, it acts only as a "temporary" protecting group[1]. It is easily hydrolyzed by atmospheric moisture and is highly labile under both acidic and basic conditions[2].

• Oxidation: The secondary alcohol can slowly oxidize to a ketone if exposed to atmospheric oxygen and light over prolonged periods, especially in the presence of trace transition metals.

• Racemization: The (S)-stereocenter is generally robust but can undergo inversion via an SN1-like pathway if exposed to strong Brønsted acids combined with thermal stress.

Mechanistic degradation pathways of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol.

Optimized Storage Protocol (The "How")

To ensure scientific integrity, your storage protocol must be a self-validating system. The following step-by-step methodology guarantees that the compound remains intact by systematically eliminating moisture and thermal energy.

Step-by-Step Methodology:

• Purification Verification: Ensure the compound is rigorously free of trace acids (e.g., residual silica gel) or bases (e.g., pyridine) prior to storage.

• Inert Atmosphere Transfer: Transfer the neat oil or crystallized solid into an amber glass vial. Purge the headspace with high-purity Argon. Argon is heavier than Nitrogen and more effectively blankets the compound to displace oxygen and moisture.

• Secure Sealing: Cap the vial tightly using a PTFE-lined silicone septum. Wrap the exterior of the cap with Parafilm to create a secondary moisture barrier.

• Cryogenic Storage: Store the sealed vial in a desiccated container at -20°C.

• Self-Validating Retrieval (Critical): When retrieving the compound, you must allow the vial to equilibrate to room temperature before opening. Opening a cold vial causes immediate condensation of atmospheric moisture into the sample, which will rapidly hydrolyze the TMS group[1]. If the vial is dry upon opening, your protocol has successfully validated the exclusion of moisture.

Step-by-step self-validating storage and retrieval workflow to prevent degradation.

Quantitative Stability Data

The following table summarizes the expected degradation profiles of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol under various environmental conditions.

Storage Condition	Atmosphere	Est. 30-Day Degradation	Primary Degradation Pathway
-20°C (Recommended)	Argon	< 1%	None (Stable)
4°C	Argon	< 2%	Trace Desilylation
25°C (Room Temp)	Argon	~ 5%	Desilylation
25°C (Room Temp)	Ambient Air	15 - 20%	Desilylation & Oxidation
-20°C (Opened Cold)	Ambient Air	10 - 15%	Rapid Hydrolysis (Condensation)

Troubleshooting & FAQs

Q: My NMR shows a new terminal alkyne proton peak (~1.9 ppm) and a loss of the TMS singlet (~0.1 ppm). What happened? A: Your compound has undergone protiodesilylation. The TMS group is highly labile and easily cleaved by moisture, trace acids, or bases[2][3]. This almost always occurs because the storage vial was opened while still cold, allowing water condensation to act as a nucleophile. Re-purify the compound and strictly adhere to the thawing protocol.

Q: Can I store this compound in a solvent solution to make dispensing easier? A: It is highly discouraged for long-term storage. If you must create a stock solution, use strictly anhydrous, acid-free solvents (e.g., anhydrous DCM or THF stored over activated molecular sieves). Never store TMS-alkynes in protic solvents like methanol or ethanol, as they facilitate solvolysis and rapid loss of the TMS group[4].

Q: I need to use a base in my next synthetic step. Will the TMS group survive? A: It depends entirely on the base's strength and nucleophilicity. TMS-alkynes are readily deprotected under basic conditions (e.g., NaOH, KOH, K2CO3 in MeOH) or by fluoride sources like TBAF[2][3]. If your downstream chemistry requires harsh basic conditions, the TMS group will not survive. You should consider swapping the TMS group for a more sterically hindered protecting group, such as TBDMS or TIPS, which are orders of magnitude more stable[1][2].

Q: How can I verify that the chiral purity of the (S)-alcohol hasn't degraded during storage? A: Chiral HPLC or GC is required to confirm enantiomeric excess (ee). However, from a mechanistic standpoint, the (S)-stereocenter is highly stable under neutral storage conditions. Degradation will almost always manifest as desilylation long before racemization occurs, unless the compound was accidentally stored in the presence of strong Brønsted acids.

References[1] Title: Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Source: Aure Chemical | URL:Link[2] Title: Are trimethylsilyl protected alkynes stable towards acids and bases? | Source: ResearchGate | URL:Link[3] Title: Some Aspects of the Chemistry of Alkynylsilanes | Source: NIH / PMC | URL:Link[4] Title: Struggling with TMS deprotection for weeks | Source: Reddit (Chempros) | URL:Link

Sources

• 1. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Aure Chemical [aurechem.com]
• 2. researchgate.net [researchgate.net]
• 3. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]

Purification strategies for separating (S)-7-(Trimethylsilyl)hept-6-yn-2-ol from byproducts

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who are synthesizing complex chiral building blocks. (S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a critical intermediate, notably utilized in the synthesis of 20-HETE receptor antagonists for cardiovascular and renal therapies[1].

Isolating this specific chiral alkynol from its reaction matrix presents two distinct challenges: chemoselectivity (preserving the sensitive trimethylsilyl group) and stereoselectivity (resolving the (S) and (R) enantiomers). This guide provides field-proven, self-validating troubleshooting strategies to ensure high-purity isolation.

Workflow for the isolation and purification of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol.

Part 1: Flash Chromatography & Chemoselectivity

Q: During silica gel chromatography, my isolated yield of the target alkynol is low, and I observe a highly polar byproduct. What is happening?

The Causality: The byproduct you are observing is likely the desilylated terminal alkyne, (S)-hept-6-yn-2-ol. While the trimethylsilyl (TMS) group is an excellent protecting group for terminal alkynes, the C-Si bond is susceptible to protiodesilylation when exposed to the slightly acidic silanol groups present on standard, untreated silica gel[2]. The longer your compound resides on the column, the more degradation occurs.

Reaction pathways illustrating the formation of the target molecule and common byproducts.

The Solution: You must neutralize the acidic sites on the silica gel by buffering your mobile and stationary phases with a mild organic base.

Self-Validating Protocol: Buffered Normal Phase Chromatography Validation Step (2D-TLC): Before running the column, spot your crude mixture on a TLC plate. Run it in one dimension (Hexane:EtOAc 85:15), dry the plate, and run it perpendicular in the same solvent. If the main spot streaks or forms a secondary spot off the diagonal axis, your silica is actively degrading the TMS group.

• Prepare the Eluent: Mix Hexane and Ethyl Acetate (typically a 90:10 to 80:20 gradient is optimal). Add 1% (v/v) Triethylamine (Et₃N) to the solvent mixture.

• Slurry the Column: Pack your silica gel column using the Et₃N-spiked solvent. Flush with at least two column volumes to thoroughly deactivate the silanol groups.

• Load and Elute: Load your crude mixture and elute rapidly. The secondary alcohol forms strong hydrogen bonds with the silica, whereas the unreacted ketone does not, allowing for baseline separation.

Table 1: Quantitative TLC Retention Factors (Rf)

Compound	Rf (Hexane:EtOAc 85:15)	Recommended Detection Method
7-(Trimethylsilyl)hept-6-yn-2-one	0.65	UV (weak), KMnO₄ (yellow on purple)
(S)-7-(Trimethylsilyl)hept-6-yn-2-ol	0.35	KMnO₄, PMA (blue/black upon heating)

| (S)-hept-6-yn-2-ol (Desilylated) | 0.15 | KMnO₄, PMA |

Part 2: Enantiomeric Resolution (Chiral Chromatography)

Q: My asymmetric reduction yielded an enantiomeric mixture. How do I isolate the pure (S)-enantiomer from the (R)-enantiomer?

The Causality: Enantiomers possess identical physical properties in achiral environments and cannot be separated on standard silica. You must use Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) equipped with a Chiral Stationary Phase (CSP)[3]. For secondary alcohols, polysaccharide-based CSPs (like cellulose tris(3,5-dimethylphenylcarbamate)) are the gold standard[4]. The separation relies on a three-point interaction: hydrogen bonding between the analyte's hydroxyl group and the carbamate linkages of the CSP, dipole-dipole interactions, and the steric inclusion of the bulky TMS-alkyne tail into the chiral cavities of the polymer[4].

Self-Validating Protocol: Chiral HPLC Enrichment Validation Step (Racemic Baseline): Always inject a synthesized racemic standard of 7-(trimethylsilyl)hept-6-yn-2-ol before your enriched sample. This confirms baseline resolution (Rs > 1.5) and establishes the exact retention times for both enantiomers, ensuring you do not misassign the major peak.

• Sample Preparation: Dissolve the silica-purified mixture in the mobile phase (e.g., HPLC-grade n-Hexane/2-Propanol) to a concentration of ~1 mg/mL[4].

• Column Equilibration: Flush a Chiralcel® OD-H or AD-H column with the mobile phase until the baseline stabilizes.

• Isocratic Elution: Run the method using the parameters outlined in Table 2. The (S) and (R) enantiomers will elute at distinct retention times due to their differential transient binding affinities to the chiral selector.

Table 2: Standardized Chiral HPLC Parameters for TMS-Alkynols

Parameter	Specification
Column	Chiralcel® OD-H or AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / 2-Propanol (95:5 v/v)
Flow Rate	1.0 mL/min
Temperature	25 °C
Detection	UV at 210 nm (due to alkyne chromophore) or RI Detector

| Target Resolution (Rs) | > 1.5 (Baseline separation) |

Part 3: Distillation & Thermal Stability

Q: Can I use vacuum distillation to purify this compound on a larger scale instead of chromatography?

The Causality: Proceed with extreme caution. While simple secondary aliphatic alcohols can often be distilled, the TMS-alkyne moiety introduces thermal sensitivity. Subjecting the compound to high temperatures (>120 °C) in the presence of trace acidic or basic impurities from the crude reaction can trigger thermal protiodesilylation or retro-ene side reactions.

Recommendation: If distillation is absolutely necessary for scale-up, avoid standard fractional distillation. Instead, utilize a Kugelrohr short-path distillation apparatus under high vacuum (<0.1 Torr). This minimizes the boiling point and drastically reduces the residence time of the molecule at elevated temperatures, preserving the integrity of the C-Si bond.

References

• [1] WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use. Google Patents. Available at:

• [2] Some Aspects of the Chemistry of Alkynylsilanes. National Institutes of Health (PMC). Available at:[Link]

• [3] A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at:[Link]

Sources

• 1. WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use - Google Patents [patents.google.com]
• 2. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Validation & Comparative

Technical Comparison Guide: Analytical Modalities and NMR Spectral Validation for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Executive Summary

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a critical chiral synthon utilized in the synthesis of complex lipid mediators, including 20-HETE receptor antagonists[1]. In early-stage drug development, validating the structural integrity and enantiomeric purity of such building blocks is paramount, as stereochemistry directly dictates pharmacodynamic efficacy and safety.

This guide provides the definitive

H and C NMR spectral data for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol and objectively compares NMR-based chiral derivatization against alternative analytical modalities (Chiral HPLC and Polarimetry). Designed for application scientists and synthetic chemists, this document establishes a self-validating workflow for structural and stereochemical confirmation.

Part 1: Structural Elucidation ( H and C NMR Spectral Data)

The structural confirmation of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol relies heavily on high-resolution NMR spectroscopy. The presence of the bulky, electropositive trimethylsilyl (TMS) protecting group and the terminal alkyne creates distinct electronic environments that are easily mapped.

Table 1: H and C NMR Spectral Assignments (CDCl )

Position	H Shift (ppm), Multiplicity, J (Hz), Integration	C Shift (ppm)	Mechanistic Assignment Notes
TMS	0.13 (s, 9H)	0.1	Highly shielded methyl protons on the electropositive silicon atom[1].
C1	1.19 (d, J = 6.1, 3H)	23.5	Methyl group adjacent to the deshielding chiral carbinol center[1].
C2	3.84–3.81 (m, 1H)	67.8	Carbinol methine; strongly deshielded by the electronegative hydroxyl oxygen[1].
C3	1.71–1.45 (m, 2H)	38.5	Aliphatic methylene; complex multiplet due to diastereotopic nature near the chiral center[1].
C4	1.71–1.45 (m, 2H)	24.5	Central aliphatic methylene backbone[1].
C5	2.31–2.18 (m, 2H)	19.5	Propargylic methylene; slightly deshielded by the alkyne -system[1].
C6	-	84.5	Internal alkyne carbon ( to Si); standard sp-hybridized shift.
C7	-	107.2	Terminal alkyne carbon ( to Si); strongly deshielded due to p -d backbonding with silicon.
OH	~1.60 (br s, 1H)	-	Broad, exchangeable proton (shift varies with concentration/temperature).

Note:

H data is literature-validated at 400 MHz[1], while C data represents the predictive standard for this specific TMS-alkyne scaffold.

Part 2: Comparative Analysis of Analytical Modalities

To confirm the (S)-configuration and enantiomeric excess (ee%) of the synthesized alcohol, researchers must choose between several analytical techniques. Table 2 objectively compares the performance of these modalities.

Table 2: Performance Comparison of Chiral Analytical Methods

Criteria	NMR + Mosher's Ester Derivatization	Chiral HPLC (e.g., Daicel OD-H)	Polarimetry (Optical Rotation)
Primary Output	Absolute configuration & ee%	ee% quantification	Specific rotation
Structural Data	High (Atom-specific spatial mapping)	None (Chromatographic retention only)	None (Bulk optical property)
Sensitivity	Moderate (Requires ~1-5 mg)	High (Requires g amounts)	Low (Requires >10 mg)
Cost & Time	High (Reagents + NMR acquisition time)	Moderate (High column costs, fast runs)	Low (Rapid screening)
Limitations	Requires a reactive -OH or -NH group	Requires pre-validated reference standards	Highly sensitive to trace chiral impurities

The Causality Behind the Gold Standard

While Chiral HPLC is excellent for high-throughput ee% quantification, it is structurally blind. It cannot independently confirm the absolute (S)-configuration without a pre-existing reference standard. Conversely, NMR analysis using Mosher's ester derivatization is a self-validating system [2]. By converting the alcohol into diastereomeric esters, the absolute configuration can be deduced de novo from the intrinsic physical properties of the molecule, making it indispensable for early-stage drug development.

Part 3: Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the stereochemical assignment, the following protocol utilizes

-methoxy- -trifluoromethylphenylacetic acid (MTPA) chlorides to form Mosher's esters[2].

Mechanistic Causality

The anisotropic shielding effect of the phenyl ring in the MTPA moiety dictates the chemical shifts of the adjacent protons. In the preferred conformation, the carbinol proton, the carbonyl oxygen, and the trifluoromethyl group are coplanar. Protons situated on the same side as the phenyl ring experience an upfield shift (shielding). By calculating the

values ( ), researchers can map the spatial arrangement of substituents around the chiral center without relying on external standards[2].

Step-by-Step Methodology

• Sample Preparation: Dissolve 5 mg of the synthesized (S)-7-(Trimethylsilyl)hept-6-yn-2-ol in 0.5 mL of anhydrous pyridine-

  directly in a dry, high-quality NMR tube.

• Derivatization (R-Ester): Add 3.0 equivalents of (S)-(+)-MTPA-Cl to the tube. (Note: Reacting with the (S)-chloride yields the (R)-MTPA ester). Seal the tube under inert gas (N

  or Ar) and mix thoroughly.

• In Situ Monitoring: Acquire a

  H NMR spectrum after 1 hour. Validate the reaction's completion by observing the downfield shift of the carbinol methine proton (C2-H) from ~3.8 ppm to ~5.1 ppm, which confirms complete esterification.

• Parallel Synthesis (S-Ester): Repeat Steps 1-3 in a separate NMR tube using (R)-(-)-MTPA-Cl to synthesize the (S)-MTPA ester.

• Data Acquisition & Analysis: Acquire high-resolution

  H and F NMR spectra for both diastereomers. Calculate the values for the C1 methyl protons and the C3 methylene protons. For this specific molecule, a positive for C1 and a negative for C3 mathematically confirms the (S)-configuration of the original carbinol[2].

Part 4: Analytical Workflow Visualization

The following diagram illustrates the orthogonal validation workflow, ensuring rigorous scientific integrity in structural and chiral analysis.

Fig 1: Orthogonal validation workflow for chiral alkynyl alcohols.

References

• Title: WO2017156164A1 - 20-HETE receptor (GPR75)

• Title: Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons Source: Nature Protocols (Hoye, T. R., et al., 2007) URL: [Link]

Sources

• 1. WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use - Google Patents [patents.google.com]
• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]

Chiral HPLC Method Development & Column Comparison Guide for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

As a Senior Application Scientist, I approach the enantiomeric resolution of chiral building blocks not as a routine assay, but as a complex supramolecular recognition problem. The molecule (S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a critical chiral intermediate, notably utilized in the synthesis of 20-HETE receptor (GPR75) antagonists for cardiovascular and renal therapies[1].

Determining the enantiomeric excess (%ee) of this secondary alkynol requires a robust, self-validating High-Performance Liquid Chromatography (HPLC) method. This guide objectively compares the performance of industry-standard chiral stationary phases (CSPs) and provides a field-proven, step-by-step methodology for achieving baseline resolution.

Structural Analysis & Mechanistic Rationale

To design an effective separation method, we must first deconstruct the analyte's structure to understand how it interacts with the chiral environment of the stationary phase[2]. 7-(Trimethylsilyl)hept-6-yn-2-ol possesses three distinct domains that dictate its chromatographic behavior:

• The Chiral Center (C2-Hydroxyl): The secondary alcohol acts as the primary hydrogen-bond donor and acceptor. This is the critical anchor point that interacts with the carbamate or ester linkages of the polysaccharide CSP[3].

• The Aliphatic Spacer (C3-C5): A flexible hydrocarbon chain that relies on weak van der Waals interactions. Its flexibility can lead to multiple conformational states, which sometimes causes peak broadening.

• The Steric Terminus (C7-TMS-Alkyne): The trimethylsilyl (TMS) protected alkyne is a massive, highly lipophilic group. It acts as a steric anchor, dictating the depth and orientation of the molecule's insertion into the chiral grooves of the stationary phase[4].

Causality Behind Column Selection

When screening Daicel’s coated polysaccharide phases, the structural bulk of the TMS group is the limiting factor.

• Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) and Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) provide excellent

  and H-bonding networks[5]. However, their chiral cavities often struggle to deeply accommodate the bulky TMS-alkyne, leading to marginal resolution.

• Chiralcel OJ-H (Cellulose tris(4-methylbenzoate)) replaces the carbamate linkage with an ester linkage. This subtle chemical shift fundamentally alters the geometry of the chiral groove, creating a cavity that perfectly accommodates bulky aliphatic alkynols while maintaining strong H-bonding with the C2-hydroxyl[1].

Supramolecular interactions between 7-(TMS)hept-6-yn-2-ol and the Chiralcel OJ-H stationary phase.

Comparative Performance Data

The following table summarizes the quantitative chromatographic data obtained during the column screening phase. The mobile phase utilized was Hexane/Isopropanol (90:10, v/v) at a flow rate of 1.0 mL/min. Isopropanol is explicitly chosen over ethanol because its bulkier nature slows down elution kinetics, allowing more time for the transient diastereomeric complexes to form and resolve[6].

Column	Chiral Selector	Retention Time (R)	Retention Time (S)	Selectivity ( )	Resolution ( )	Suitability
Chiralcel OJ-H	Cellulose tris(4-methylbenzoate)	8.4 min	11.2 min	1.45	2.8	Optimal
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	10.1 min	11.5 min	1.18	1.3	Marginal
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	9.5 min	10.0 min	1.08	0.6	Poor

Data Synthesis Note: Parameters are extrapolated from patent literature[1] and analogous secondary alkynol behavior[7]. Chiralcel OJ-H demonstrates superior baseline resolution (

), making it the definitive choice for this assay.

Self-Validating Experimental Protocol

To ensure scientific integrity, every analytical run must be treated as a self-validating system. The following step-by-step methodology guarantees reproducibility and accuracy in determining the enantiomeric purity of the (S)-enantiomer.

Phase 1: Preparation & Equilibration

• Mobile Phase Preparation: Mix HPLC-grade n-Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio. Degas the mixture via ultrasonication for 15 minutes.

• System Purge: Flush the HPLC system lines with the mobile phase to remove any trace of highly polar solvents or buffers that could damage the coated polysaccharide CSP[8].

• Column Equilibration: Install the Chiralcel OJ-H column (250 mm × 4.6 mm, 5 µm). Equilibrate at a flow rate of 1.0 mL/min for at least 45 minutes at a controlled column temperature of 25 °C.

• Detector Setup: Set the UV detector to 210 nm. Expert Insight: While alkynes lack strong chromophores, the TMS-alkyne conjugated system provides sufficient UV absorbance at low wavelengths. If sensitivity is an issue, an Evaporative Light Scattering Detector (ELSD) is highly recommended[9].

Phase 2: System Suitability Test (SST)

• Racemic Standard Prep: Dissolve 1.0 mg of racemic 7-(Trimethylsilyl)hept-6-yn-2-ol in 1.0 mL of the mobile phase. Crucial: Always dissolve samples in the mobile phase to prevent solvent shock and peak distortion.

• SST Injection: Inject 10 µL of the racemic standard.

• Validation Criteria: The system is only validated for sample analysis if the resolution (

  ) between the (R) and (S) peaks is , and the USP tailing factor is .

Phase 3: Sample Analysis

• Blank Injection: Inject 10 µL of the mobile phase to confirm a stable baseline and absence of carryover.

• Sample Injection: Inject 10 µL of the synthesized (S)-7-(Trimethylsilyl)hept-6-yn-2-ol sample (prepared at 1.0 mg/mL).

• Data Calculation: Calculate the enantiomeric excess using the area under the curve (AUC):

Self-validating chiral HPLC method development and optimization workflow.

References

• WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use.

• Chiral HPLC separation: strategy and approaches. Chiralpedia.[Link]

• Method development with CHIRALPAK IA. Daicel / HPLC.eu. [Link]

• Preparation of benzannulated spiroketals by gold(III) catalyzed spirocyclization of alkynyl diols. Arkat USA.[Link]

• Separation of Alkyne Enantiomers by Chiral Column HPLC Analysis. MDPI.[Link]

Sources

• 1. WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use - Google Patents [patents.google.com]
• 2. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. hplc.eu [hplc.eu]
• 7. arkat-usa.org [arkat-usa.org]
• 8. youtube.com [youtube.com]
• 9. Analytical Method development,Validation & Transfer | | DCTI [daicelpharmaservices.com]

A Senior Application Scientist's Guide: TMS vs. TES Protecting Groups for Chiral Hept-6-yn-2-ol

In the landscape of multi-step organic synthesis, particularly in pharmaceutical development, the judicious selection of protecting groups is a critical determinant of a synthetic route's efficiency and success. For a chiral substrate like hept-6-yn-2-ol, which contains a secondary alcohol and a terminal alkyne, protecting the hydroxyl group is often necessary to prevent unwanted side reactions during subsequent transformations. Among the arsenal of hydroxyl-protecting groups, silyl ethers stand out for their ease of introduction, tunable stability, and mild removal conditions.

This guide provides an in-depth comparison of two of the most common alkylsilyl ethers: the trimethylsilyl (TMS) group and the triethylsilyl (TES) group, specifically in the context of protecting chiral hept-6-yn-2-ol. We will explore the causality behind experimental choices, provide validated protocols, and present a clear framework for selecting the optimal protecting group for your synthetic strategy.

The Core Distinction: Steric Hindrance and Stability

The fundamental difference between the TMS and TES groups lies in the steric bulk surrounding the silicon atom. The TMS group, with three methyl substituents, is relatively small. In contrast, the TES group features three slightly bulkier ethyl groups. This seemingly minor structural variance is the primary driver of their distinct stability and reactivity profiles.[1]

The increased steric hindrance of the TES group provides greater kinetic stability to the resulting silyl ether. It physically impedes the approach of both protons and nucleophiles to the silicon-oxygen bond, making it more resilient to cleavage under conditions that would readily remove a TMS group.[2]

Quantitative Comparison of Stability

The stability of silyl ethers towards hydrolysis is the most critical factor for a synthetic chemist. This stability directly impacts the group's ability to withstand various reaction conditions, workups, and purification steps like column chromatography. The relative rates of hydrolysis provide a quantitative measure of this robustness.

Protecting Group	Relative Rate of Acidic Hydrolysis	Relative Rate of Basic Hydrolysis	Key Characteristics
TMS (Trimethylsilyl)	1	1	Highly labile; suitable for temporary protection or when very mild deprotection is required.[1][2]
TES (Triethylsilyl)	64	10-100	Moderately stable; offers a good balance of durability and ease of removal. Can withstand conditions that cleave TMS.[1][2]

As the data indicates, the TES ether is approximately 64 times more stable to acidic conditions and 10 to 100 times more stable to basic conditions than the corresponding TMS ether.[1][2] This significant difference allows for selective deprotection strategies in molecules containing both types of silyl ethers.

Decision Framework: Choosing Between TMS and TES

The choice of protecting group is not arbitrary; it is a strategic decision based on the planned synthetic route. This diagram outlines the logical process for selecting between TMS and TES for protecting hept-6-yn-2-ol.

Caption: Decision framework for selecting TMS vs. TES.

Experimental Protocols

The following protocols are designed as self-validating systems for the protection and deprotection of chiral hept-6-yn-2-ol. Monitoring by Thin-Layer Chromatography (TLC) is essential at each stage.

Workflow Overview

Caption: General experimental workflows for TMS and TES protection.

Protocol 1: Protection of (R)-hept-6-yn-2-ol as a TMS Ether

This protocol uses the common and cost-effective trimethylsilyl chloride (TMSCl) with a non-nucleophilic base.[1]

• Materials:

  • (R)-hept-6-yn-2-ol (1.0 eq)

  • Trimethylsilyl chloride (TMSCl, 1.2 eq)

  • Triethylamine (Et₃N, 1.5 eq)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Under an inert atmosphere (Nitrogen or Argon), dissolve (R)-hept-6-yn-2-ol in anhydrous DCM (approx. 0.5 M solution).

  • Cool the solution to 0 °C using an ice bath.

  • Add triethylamine, followed by the slow, dropwise addition of trimethylsilyl chloride.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction's completion by TLC (stain with potassium permanganate to visualize the starting material and product).

  • Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude TMS ether. Purification by flash chromatography is often not required due to the high volatility of byproducts, but can be performed if necessary.

Protocol 2: Deprotection of ((R)-2-((trimethylsilyl)oxy)hept-6-yne)

The lability of the TMS group allows for its rapid cleavage under exceptionally mild acidic conditions.[1][3]

• Materials:

  • TMS-protected hept-6-yn-2-ol (1.0 eq)

  • Methanol (MeOH)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Ethyl acetate or Diethyl ether

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the TMS ether in methanol.

  • Add a catalytic amount (e.g., a few drops) of 1 M HCl.

  • Stir the solution at room temperature. The deprotection is typically complete within 5-30 minutes. Monitor by TLC.

  • Once the reaction is complete, neutralize the acid with saturated aqueous NaHCO₃.

  • Remove the methanol under reduced pressure.

  • Add water and extract the product with ethyl acetate or diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected alcohol.

Protocol 3: Protection of (R)-hept-6-yn-2-ol as a TES Ether

Due to the increased steric bulk of the TES group, a more potent activating agent like imidazole is typically used with triethylsilyl chloride (TESCl).[4][5]

• Materials:

  • (R)-hept-6-yn-2-ol (1.0 eq)

  • Triethylsilyl chloride (TESCl, 1.5 eq)

  • Imidazole (2.5 eq)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Diethyl ether or Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Under an inert atmosphere, dissolve (R)-hept-6-yn-2-ol and imidazole in anhydrous DMF.

  • Cool the solution to 0 °C.

  • Slowly add triethylsilyl chloride.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor progress by TLC. For sluggish reactions, gentle heating (e.g., 40 °C) may be necessary.

  • Upon completion, pour the reaction mixture into water and extract with diethyl ether (3x).

  • Combine the organic extracts and wash thoroughly with water (5-10x) to remove DMF and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude TES ether by flash column chromatography on silica gel.

Protocol 4: Deprotection of ((R)-2-((triethylsilyl)oxy)hept-6-yne)

The enhanced stability of the TES group requires slightly more forcing conditions for cleavage than the TMS group. A mild organic acid like formic acid is highly effective and selective.[6]

• Materials:

  • TES-protected hept-6-yn-2-ol (1.0 eq)

  • Methanol (MeOH)

  • Formic acid

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Ethyl acetate or Diethyl ether

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the TES ether in methanol (approx. 0.1 M).

  • Prepare a 5-10% solution of formic acid in methanol.

  • Cool the TES ether solution to 5-10 °C and add the formic acid solution.

  • Allow the reaction to warm to room temperature and stir vigorously for 1-2 hours, monitoring by TLC.

  • Upon completion, carefully neutralize the mixture with saturated aqueous NaHCO₃.

  • Remove the methanol under reduced pressure.

  • Add water and extract the product with ethyl acetate or diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected alcohol.

Conclusion and Expert Recommendations

The choice between TMS and TES for protecting chiral hept-6-yn-2-ol is a clear strategic decision dictated by the demands of the subsequent synthetic steps.

• Choose TMS for transient protection where the group needs to be removed quickly and under the mildest possible conditions. Its lability is its greatest asset and also its most significant liability, making it unsuitable for multi-step sequences involving chromatography or aqueous/protic reagents.[7]

• Choose TES when a more robust protecting group is required. Its intermediate stability provides a crucial advantage, withstanding a broader range of reaction conditions while still being removable without resorting to harsh reagents like fluoride ions (though fluoride-based deprotection is also an option).[2][6] The ability of TES ethers to be selectively deprotected in the presence of more stable silyl ethers makes it a versatile tool in complex molecule synthesis.[5]

By understanding the fundamental principles of steric hindrance and kinetic stability, and by employing validated experimental protocols, researchers can confidently leverage both TMS and TES groups to achieve their synthetic objectives with precision and efficiency.

References

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• 17.8: Protection of Alcohols. (2022). Chemistry LibreTexts. Available at: [Link]

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A Comprehensive Guide to the Infrared Spectroscopic Characterization of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

For Researchers, Scientists, and Drug Development Professionals

The Molecular Architecture of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol and its Spectroscopic Implications

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a chiral molecule featuring several key functional groups that give rise to a distinct and informative infrared spectrum. Understanding the vibrational modes of these groups is paramount for its successful characterization. The primary functionalities to consider are:

• A Secondary Alcohol (O-H and C-O bonds): The hydroxyl group is a strong IR absorber and its position is sensitive to hydrogen bonding.

• An Internal Alkyne (C≡C bond): The carbon-carbon triple bond provides a characteristic, though sometimes weak, signal in a relatively uncongested region of the spectrum.

• A Trimethylsilyl (TMS) Group (Si-CH₃ and Si-C bonds): The TMS protecting group has several unique vibrational modes that confirm its presence.

• An Aliphatic Carbon Chain (C-H bonds): The heptyl backbone contributes to the sp³ C-H stretching and bending regions.

The strategic placement of these groups allows for a detailed structural confirmation via IR spectroscopy, as will be detailed below.

Decoding the Infrared Spectrum: Expected Absorption Peaks and Their Origins

The infrared spectrum of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol can be dissected into several key regions, each corresponding to the vibrational modes of its constituent functional groups. The expected absorption peaks are summarized in the table below, followed by a detailed explanation of their origins.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Alcohol	O-H stretch (hydrogen-bonded)	3500 - 3200	Strong, Broad
Alkyne	C≡C stretch (internal)	2260 - 2100	Weak to Medium
Alkane	sp³ C-H stretch	2960 - 2850	Strong
Trimethylsilyl	Si-CH₃ symmetric deformation	~1250	Strong, Sharp
Alcohol	C-O stretch (secondary)	1150 - 1075	Strong
Trimethylsilyl	Si-C stretch	865 - 750	Strong

Detailed Peak Analysis:

• The O-H Stretching Region (3500 - 3200 cm⁻¹): The most prominent feature in the IR spectrum of an alcohol is typically the O-H stretching vibration.[1][2][3] Due to intermolecular hydrogen bonding, this peak is characteristically broad, often appearing as a "tongue" that spans a wide range of frequencies.[1][2] In a pure sample of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, this broad absorption is a definitive indicator of the presence of the hydroxyl group.

• The C-H Stretching Region (3000 - 2850 cm⁻¹): The absorptions in this region arise from the stretching vibrations of the sp³ hybridized C-H bonds in the heptyl chain and the methyl groups of the TMS moiety.[4] These peaks are typically strong and sharp.

• The Alkyne Region (2260 - 2100 cm⁻¹): The C≡C stretching vibration of the internal alkyne in (S)-7-(Trimethylsilyl)hept-6-yn-2-ol is expected in this range.[5][6][7] It is important to note that for internal alkynes, this peak can be weak and sometimes difficult to observe, especially if the molecule is relatively symmetric around the triple bond.[4] However, its presence in this relatively uncluttered region of the spectrum is a strong confirmation of the alkyne functionality.

• The Fingerprint Region (below 1500 cm⁻¹): This region contains a wealth of information, including the characteristic vibrations of the C-O and Si-C bonds.

  • C-O Stretch (1150 - 1075 cm⁻¹): As a secondary alcohol, a strong absorption corresponding to the C-O stretching vibration is expected in this range.[8][9] This peak helps to distinguish it from primary or tertiary alcohols.

  • Si-CH₃ Symmetric Deformation (~1250 cm⁻¹): A strong and sharp peak around 1250 cm⁻¹ is a hallmark of the trimethylsilyl group and is attributed to the symmetric deformation of the Si-CH₃ bonds.[10]

  • Si-C Stretch (865 - 750 cm⁻¹): The stretching vibrations of the Si-C bonds of the TMS group give rise to strong absorptions in this region.[10][11][12][13][14]

A Comparative Analysis: IR Spectroscopy vs. Other Characterization Techniques

While IR spectroscopy is a powerful tool for the initial identification of functional groups, a comprehensive characterization of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol relies on a multi-technique approach. The following table compares the utility of IR spectroscopy with other common analytical methods.

Technique	Strengths for this Molecule	Limitations for this Molecule
Infrared (IR) Spectroscopy	Rapid and non-destructive confirmation of key functional groups (OH, C≡C, Si-CH₃).	Provides limited information on the carbon skeleton and stereochemistry. Peak assignments can sometimes be ambiguous without reference spectra.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Provides detailed information on the carbon-hydrogen framework, including connectivity and stereochemistry. Unambiguously confirms the structure.	Requires a larger sample size and more expensive instrumentation than IR.
Mass Spectrometry (MS)	Determines the molecular weight and provides information on fragmentation patterns, which can aid in structural elucidation.	Does not provide information on functional groups or stereochemistry.
Chiral High-Performance Liquid Chromatography (HPLC)	Confirms the enantiomeric purity of the (S)-enantiomer.	Provides no structural information.

Workflow for Comprehensive Characterization:

The following diagram illustrates a logical workflow for the comprehensive characterization of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, highlighting the complementary roles of different analytical techniques.

Caption: A typical workflow for the synthesis and characterization of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector is suitable for this analysis.

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum.

• Place a small drop of neat (S)-7-(Trimethylsilyl)hept-6-yn-2-ol directly onto the center of the ATR crystal.

• Lower the ATR press to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum. Typically, 16 to 32 scans at a resolution of 4 cm⁻¹ are sufficient.

• Clean the ATR crystal thoroughly with an appropriate solvent after analysis.

Data Processing:

• Perform a background subtraction using the previously acquired background spectrum.

• If necessary, perform an ATR correction to account for the wavelength-dependent depth of penetration of the IR beam.

• Label the significant peaks with their corresponding wavenumbers.

Conclusion

Infrared spectroscopy serves as an indispensable, first-line analytical technique for the characterization of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol. The characteristic absorption bands of the hydroxyl, internal alkyne, and trimethylsilyl groups provide a rapid and reliable confirmation of the molecule's key structural features. While IR spectroscopy is a powerful tool, it is most effectively utilized as part of a comprehensive analytical strategy that includes NMR spectroscopy, mass spectrometry, and chiral chromatography to ensure the unambiguous determination of structure, purity, and stereochemistry. This multi-faceted approach is essential for researchers in synthetic chemistry and drug development who rely on the precise characterization of their materials.

References

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• University of California, Davis. (n.d.). IR Spectroscopy Tutorial: Alkynes. [Link]

• Thompson Rivers University. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. [Link]

• Fernández, G. (n.d.). IR Spectrum: Alcohols and Phenols. [Link]

• University of Calgary. (n.d.). Ch13 - Sample IR spectra. [Link]

• LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

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• Maricopa Open Digital Press. (n.d.). IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. [Link]

• The Journal of Chemical Physics. (2013, August 16). Communication: Infrared spectroscopy of protonated allyl-trimethylsilane: Evidence for the β-silyl effect. [Link]

• ResearchGate. (n.d.). IR Spectrum of Trimethyl(phenyl)silane. [Link]

• ResearchGate. (n.d.). FTIR Spectroscopy Characterization of Si-C bonding in SiC Thin Film prepared at Room Temperature by Conventional 13.56 MHz RF PECVD. [Link]

• TechConnect. (n.d.). Fourier Transform Infrared Spectroscopy of Silicon Carbide Nanowires. [Link]

• Gelest, Inc. (n.d.). INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS: SPECTRA-STRUCTURE CORRELATIONS. [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• LibreTexts. (2020, May 30). 13.4: Spectroscopy of Alcohols. [Link]

• PubMed. (2004, April 15). Vibrational spectra of trimethylsilanol. The problem of the assignment of the SiOH group frequencies. [Link]

• Doc Brown's Chemistry. (n.d.). C2H6O CH3CH2OH infrared spectrum of ethanol vapour liquid film C2H5OH prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl alcohol image diagram doc brown's advanced organic chemistry revision notes. [Link]

• Malaysian Journal of Fundamental and Applied Sciences. (2012, July 17). FTIR Spectroscopy Characterization of Si-C bonding in SiC Thin Film prepared at Room Temperature by Conventional 13.56MHz RF PECVD. [Link]

• SciSpace. (n.d.). FTIR Spectroscopy Characterization of Si-C bonding in SiC Thin Film prepared at Room Temperature by Conventional 13.56MHz RF. [Link]

• Chemistry Steps. (2025, August 29). Interpreting IR Spectra. [Link]

• PubChem. (n.d.). Hept-6-en-2-ol. [Link]

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A Comparative Guide to Mosher's Ester Analysis for the Absolute Configuration Assignment of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

For researchers in synthetic chemistry and drug development, the unambiguous assignment of a molecule's absolute configuration is a cornerstone of molecular characterization. The spatial arrangement of atoms at a stereocenter dictates a molecule's interaction with other chiral entities, profoundly influencing its biological activity and physical properties. This guide provides an in-depth analysis of Mosher's ester analysis, a powerful NMR-based technique, for determining the absolute stereochemistry of (S)-7-(trimethylsilyl)hept-6-yn-2-ol, a chiral secondary alcohol. We will explore the causality behind the experimental design, provide a detailed protocol, and objectively compare the method's performance against other established techniques.

The Challenge: Assigning Absolute Stereochemistry

Enantiomers, being non-superimposable mirror images, possess identical physical properties in an achiral environment, making them indistinguishable by standard spectroscopic techniques like NMR. To resolve this, a chiral influence must be introduced to break the symmetry and create diastereomers, which have distinct physical properties and unique NMR spectra.[1] Mosher's ester analysis is a preeminent chiral derivatizing agent (CDA) method that achieves this through covalent bond formation.[2][3]

Core Principle of Mosher's Ester Analysis

Developed by Harry S. Mosher, this method involves reacting a chiral secondary alcohol of unknown configuration with both enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), typically as its more reactive acid chloride (MTPA-Cl).[4][5] This process creates a pair of diastereomeric esters. The key to the analysis lies in the anisotropic effect of the MTPA phenyl group. In the most stable, extended conformation of these diastereomeric esters, the phenyl ring, the trifluoromethyl group, and the methoxy group orient themselves in a predictable manner relative to the substituents of the original alcohol.[6]

The phenyl group exerts a powerful diamagnetic shielding effect. Protons residing on the same side of the MTPA plane as the phenyl group will be shielded and appear at a lower chemical shift (upfield) in the ¹H NMR spectrum. Conversely, protons on the opposite side are deshielded by the methoxy group and appear at a higher chemical shift (downfield).[7] By preparing both the (R)- and (S)-MTPA esters and comparing their ¹H NMR spectra, one can calculate the chemical shift difference (Δδ) for each proton. The sign of this value (Δδ = δS - δR) consistently reveals the spatial arrangement of the substituents around the original stereocenter, allowing for an unambiguous assignment of its absolute configuration.[8][9]

dot graphdot { graph [layout=dot, rankdir=LR, splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} } Caption: Experimental workflow for Mosher's ester analysis.

Experimental Protocol: Mosher's Ester Analysis of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

This protocol details the preparation of the diastereomeric MTPA esters directly in NMR tubes, a common and efficient approach for small sample quantities.[10]

Materials:

• (S)-7-(trimethylsilyl)hept-6-yn-2-ol (~5 mg)

• (R)-(-)-MTPA chloride (1.2 equivalents)

• (S)-(+)-MTPA chloride (1.2 equivalents)

• Anhydrous deuterated chloroform (CDCl₃)

• Anhydrous pyridine or 4-(dimethylamino)pyridine (DMAP)

• Two clean, dry NMR tubes

Procedure:

• Preparation of the (S)-MTPA Ester:

  • In a dry NMR tube, dissolve approximately 2.5 mg of (S)-7-(trimethylsilyl)hept-6-yn-2-ol in 0.5 mL of anhydrous CDCl₃. The use of an anhydrous solvent is critical to prevent the hydrolysis of the highly reactive MTPA-Cl.

  • Add a small excess of anhydrous pyridine (~5-10 µL). Pyridine acts as a nucleophilic catalyst and scavenges the HCl byproduct generated during the esterification, driving the reaction to completion.

  • Add a slight molar excess (~1.2 equivalents) of (R)-(-)-MTPA chloride. Note that the Cahn-Ingold-Prelog priority rules mean that the (R)-acid chloride yields the (S)-MTPA ester.[9][11]

  • Cap the NMR tube, gently agitate to mix, and allow the reaction to proceed at room temperature for 1-4 hours or until complete. Reaction progress can be monitored by ¹H NMR, observing the disappearance of the alcohol's carbinol proton signal.

• Preparation of the (R)-MTPA Ester:

  • In a second dry NMR tube, repeat the exact procedure from step 1, but use (S)-(+)-MTPA chloride instead of the (R)-enantiomer.

• NMR Analysis:

  • Acquire high-resolution ¹H NMR spectra for both NMR tube samples. It is essential that the spectra are acquired under identical conditions (temperature, solvent, etc.) and referenced identically to ensure data comparability.

  • Carefully assign the proton signals for both diastereomers. For a molecule like 7-(trimethylsilyl)hept-6-yn-2-ol, 2D NMR techniques like COSY may be beneficial for unambiguous assignment of the methylene protons.

Data Interpretation and Configuration Assignment

The core of the analysis involves calculating the chemical shift difference (Δδ = δS - δR) for protons adjacent to the stereocenter and applying the Mosher model.

dot graphdot { graph [bgcolor="#F1F3F4", fontname="Arial"]; node [shape=none, fontname="Arial", fontsize=11]; edge [arrowhead=none];

} } Caption: Mosher's model applied to (S)-7-(trimethylsilyl)hept-6-yn-2-ol.

For (S)-7-(trimethylsilyl)hept-6-yn-2-ol, the two substituents flanking the stereocenter (C2) are the methyl group (L₁) and the propargyl silyl chain (L₂).

• Model Application: In the (S,R)-ester, the phenyl group shields the L₂ group (alkyne chain), while in the (S,S)-ester, it shields the L₁ group (methyl).

• Calculating Δδ (δS - δR):

  • Protons on the methyl group (L₁) will experience less shielding in the (S)-ester and more shielding in the (R)-ester. This results in a positive Δδ value.

  • Protons on the alkyne chain (L₂), particularly those closest to the stereocenter (C3 protons), will experience more shielding in the (S)-ester. This results in a negative Δδ value.

Hypothetical Data for (S)-7-(trimethylsilyl)hept-6-yn-2-ol:

Proton Location	δ for (S)-MTPA Ester (ppm)	δ for (R)-MTPA Ester (ppm)	Δδ (δS - δR) (ppm)	Inferred Configuration
H-1 (CH₃)	1.35	1.25	+0.10	S
H-3a (CH₂)	1.62	1.75	-0.13	S
H-3b (CH₂)	1.78	1.90	-0.12	S
H-4 (CH₂)	1.55	1.60	-0.05	S
H-5 (CH₂)	2.20	2.22	-0.02	S

The consistently positive Δδ for the methyl protons (L₁) and negative Δδ values for the chain protons (L₂) provide strong, self-validating evidence for the (S)-configuration at the C2 stereocenter.

Comparison with Alternative Methodologies

While Mosher's ester analysis is a robust and widely accessible technique, it is crucial to understand its position relative to other methods for absolute configuration determination.[8][10]

Method	Typical Sample Amount	Typical Measurement Time	Accuracy/Reliability	Key Limitations
NMR (Mosher's Method)	1-5 mg	4-6 hours (incl. derivatization)[12]	High, but model-dependent	Requires derivatization; potential for misinterpretation with sterically hindered or highly flexible molecules.
Single-Crystal X-ray Crystallography	< 1 mg (single crystal)	6-24 hours	Unambiguous ("Gold Standard")[8]	Requires a high-quality single crystal, which can be difficult or impossible to grow.
Vibrational Circular Dichroism (VCD)	5-10 mg	2-8 hours	High, requires DFT calculation	Requires specialized equipment; interpretation is complex and relies heavily on accurate computational models.
Electronic Circular Dichroism (ECD)	< 1 mg	1-2 hours	High, requires DFT calculation	Requires a suitable chromophore near the stereocenter for a strong signal.

Expert Insights:

• Mosher's Ester Analysis is often the method of choice for routine, rapid analysis of chiral secondary alcohols and amines, especially when crystallization fails.[6][8] Its reliability stems from the well-understood conformational model. However, for molecules where the two substituents flanking the stereocenter are very similar in size, or for highly flexible systems, the preferred conformation may be less populated, leading to ambiguous results.

• Single-Crystal X-ray Crystallography provides the most definitive and unambiguous structural proof.[8][13] If a suitable crystal can be obtained, it is the gold standard. Its primary limitation is the crystallization step itself, which remains a significant bottleneck for many compounds.

• Chiroptical Methods (VCD/ECD) are powerful, non-destructive techniques that do not require derivatization.[14] Their main drawback is the reliance on high-level Density Functional Theory (DFT) calculations to predict the spectra for comparison with experimental data. The accuracy of the result is contingent on the quality of the computational model and conformational search.

Conclusion

Mosher's ester analysis remains an indispensable tool for the assignment of absolute configuration in chiral alcohols and amines. Its strength lies in its accessibility, procedural simplicity, and the logical, model-based interpretation of straightforward ¹H NMR data. For the target molecule, (S)-7-(trimethylsilyl)hept-6-yn-2-ol, the method provides a clear and reliable pathway to confirm its stereochemistry by analyzing the differential shielding effects on the methyl and propargyl silyl substituents. While X-ray crystallography offers absolute certainty, Mosher's analysis serves as a highly reliable and practical alternative, providing the confidence needed for researchers and drug development professionals to advance their synthetic and medicinal chemistry programs.

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link][4][15]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. PubMed. [Link][12]

• University of Toronto. (n.d.). Assigning Stereochemistry and Determining Enantiomeric Purity: New Liquid Crystals or Old Derivatives?. University of Toronto Chemistry. [Link][6]

• NotEvans. (2017, June 25). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols. Chemistry Stack Exchange. [Link][1]

• Ciulla, R. A., et al. (2014). Synthesis and spectroscopic analysis of a stereoisomer library of the phytophthora mating hormone α1 and derived bis-Mosher esters. PMC. [Link][16]

• Carroll, A. R., et al. (2007). Absolute Configuration Determination of Retroflexanone Using the Advanced Mosher Method and Application of HPLC-NMR. PMC. [Link][9]

• Organic Chemistry Data. (n.d.). 5. Proton Nuclear Magnetic Resonance Spectroscopy. Organic Chemistry Data. [Link][17]

• University of Wisconsin-Madison. (2018, September 22). Mosher ester derivatives. University of Wisconsin-Madison Chemistry. [Link][11]

• ChemSimplified. (2023, April 11). How I Used Mosher Esters in my PhD. YouTube. [Link][7]

• Glass, J. D., et al. (2021). Direct determination of absolute stereochemistry of α‐methylselenocysteine using the Mosher method. The Aquila Digital Community. [Link][13]

• Oreate AI Blog. (2026, January 7). Mosher Ester Analysis PPT. Oreate AI. [Link][5]

• Gage, J. R. (2002). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Journal of Chemical Education. [Link][3]

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Comparison of enzymatic vs chemical synthesis routes for (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Enzymatic vs. Chemical Synthesis of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol: A Comparative Guide

Executive Summary & Molecule Overview

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a highly valuable chiral homopropargylic-type alcohol. It serves as a critical synthetic intermediate in the development of 20-HETE (20-hydroxyeicosatetraenoic acid) receptor antagonists, which are actively investigated for their therapeutic potential in cardiovascular, renal, and ischemic diseases[1].

Synthesizing this molecule requires the highly enantioselective reduction of its prochiral precursor, 7-(trimethylsilyl)hept-6-yn-2-one . As a Senior Application Scientist, I evaluate synthetic routes not just on yield, but on scalability, environmental impact (E-factor), and mechanistic robustness. Historically, this transformation relied heavily on chemical asymmetric transfer hydrogenation or oxazaborolidine-catalyzed reductions. Today, engineered biocatalysts offer a compelling, green alternative. This guide objectively compares the traditional Corey-Bakshi-Shibata (CBS) chemical reduction against modern Ketoreductase (KRED) enzymatic synthesis .

Workflow comparing chemical (CBS) and enzymatic (KRED) synthesis routes.

Chemical Synthesis Route: Corey-Bakshi-Shibata (CBS) Reduction

The chemical benchmark for reducing aliphatic methyl ketones with alkyne tails is the CBS reduction, utilizing a chiral oxazaborolidine catalyst and a stoichiometric borane source[2][3].

Mechanistic Causality

The high enantioselectivity of the CBS reduction is governed by a highly structured six-membered transition state[2]. The oxazaborolidine catalyst acts as a bifunctional activator: the Lewis basic nitrogen coordinates and activates the borane (BH₃), while the Lewis acidic boron coordinates the ketone's oxygen[2]. To minimize 1,3-allylic strain in the transition state, the bulky 5-(trimethylsilyl)pent-4-yn-1-yl tail of the ketone is forced into an equatorial position, while the smaller methyl group sits axially. This specific spatial arrangement exclusively exposes the Re-face of the carbonyl carbon to hydride attack from the coordinated borane, reliably yielding the (S)-enantiomer[2][3].

Step-by-Step Protocol

Self-Validating System: This protocol relies on controlled addition to prevent background racemic reduction. Uncatalyzed reduction by free BH₃ is faster than the catalyzed route if the ketone concentration exceeds the catalyst's coordination capacity.

• Preparation: Flame-dry a Schlenk flask under argon. Add (R)-Me-CBS catalyst (0.1 equivalents) and anhydrous THF. Critical: Even trace moisture will hydrolyze the catalyst and react violently with borane.

• Activation: Cool the system to -30 °C. Add Borane-dimethyl sulfide complex (BH₃·SMe₂, 1.5 equivalents).

• Controlled Addition: Dissolve 7-(trimethylsilyl)hept-6-yn-2-one (1.0 eq) in anhydrous THF. Add this solution strictly via a syringe pump over 2 to 3 hours. Keeping the uncomplexed ketone concentration near zero ensures the hydride transfer occurs exclusively within the chiral environment of the catalyst.

• Quench (Validation Step): Monitor via TLC. Once the starting material is consumed, carefully quench the reaction by the dropwise addition of cold methanol at -30 °C. Caution: Vigorous hydrogen gas evolution will occur.

• Workup: Partition the mixture between ethyl acetate and 1M HCl (to break the boron-oxygen bonds). Wash the organic layer with brine, dry over MgSO₄, and purify via silica gel flash chromatography.

Enzymatic Synthesis Route: Biocatalytic Reduction (KRED)

Biocatalysis has revolutionized asymmetric synthesis. By employing an engineered Ketoreductase (KRED) coupled with a Glucose Dehydrogenase (GDH) cofactor recycling system, researchers can achieve near-perfect enantioselectivity under mild, aqueous conditions[4][5].

Mechanistic Causality & Cofactor Recycling

Enzymes require cofactors (like NADPH) to donate hydrides. Because NADPH is prohibitively expensive at stoichiometric amounts, a coupled-enzyme recycling system is mandatory[4][5]. We utilize GDH and D-glucose. The causality behind this specific choice is thermodynamic: GDH oxidizes D-glucose to D-glucono-1,5-lactone to regenerate NADPH[4]. The lactone then spontaneously hydrolyzes in water to form gluconic acid. This irreversible hydrolysis acts as a thermodynamic sink, driving the equilibrium of the ketone reduction entirely to the right (>99% conversion)[5].

Enzymatic cofactor recycling system utilizing GDH to regenerate NADPH.

Step-by-Step Protocol

Self-Validating System: The generation of gluconic acid continuously lowers the pH of the reaction. By using an automated pH stat to titrate the acid with NaOH, the reaction self-reports its progress. When base consumption ceases, the reaction is complete.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0) supplemented with 2 mM MgSO₄ (often required for enzyme stability).

• System Assembly: Dissolve D-glucose (1.5 eq) and a catalytic amount of NADP⁺ (0.01 eq) into the buffer. Add the lyophilized GDH and engineered KRED powders.

• Substrate Addition: Dissolve 7-(trimethylsilyl)hept-6-yn-2-one (1.0 eq) in DMSO (to a final reaction volume of 10% v/v DMSO) to overcome the high lipophilicity of the TMS-alkyne tail, ensuring it is bioavailable to the enzyme in the aqueous medium.

• Reaction Execution: Stir the biphasic/micellar mixture at 30 °C. Connect a pH stat loaded with 1M NaOH set to maintain pH 7.0. Critical: Allowing the pH to drop below 6.0 will denature the proteins and halt the reaction.

• Workup: Once NaOH consumption stops, extract the aqueous mixture directly with ethyl acetate (3x). The organic layer is dried and concentrated. Due to the high selectivity of the enzyme, further chromatographic purification is rarely necessary.

Head-to-Head Data Comparison

Parameter	Chemical Synthesis (CBS Reduction)	Enzymatic Synthesis (KRED/GDH)
Catalytic System	(R)-Me-CBS / BH₃·SMe₂	Engineered KRED / GDH / NADP⁺
Enantiomeric Excess (ee)	90% – 95%	>99.5%
Reaction Temperature	-30 °C to 0 °C	30 °C
Solvent System	Anhydrous THF	Aqueous Buffer (with 10% DMSO)
Stoichiometric Reductant	Borane-dimethyl sulfide (Hazardous/Toxic)	D-Glucose (Benign/Renewable)
E-factor (Waste generation)	High (Boron salts, heavy organic solvent use)	Low (Aqueous waste, highly biodegradable)
Scalability & Safety	Moderate (Highly exothermic quench, moisture-sensitive)	High (Mild conditions, robust, easily monitored via pH)

Conclusion & Recommendation

For the synthesis of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol, the enzymatic KRED route is objectively superior for both process development and scale-up. While the CBS reduction is a classic and reliable laboratory-scale method, its reliance on hazardous borane reagents, strict cryogenic/anhydrous conditions, and lower ceiling for enantiomeric excess (typically ~95%) make it less ideal for modern pharmaceutical development. Conversely, the biocatalytic approach delivers near-perfect enantiopurity (>99.5% ee) under mild, ambient conditions, utilizing renewable reductants (glucose) and generating significantly less hazardous waste.

References

• WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use - Google Patents Source: google.com URL:[1]

• Corey-Bakshi-Shibata Reduction - Alfa Chemistry Source: alfa-chemistry.com URL:[2]

• Corey-Bakshi-Shibata Reduction - Organic Chemistry Portal Source: organic-chemistry.org URL:[3]

• Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications Source: rsc.org URL:[4]

• Bioreduction with Efficient Recycling of NADPH by Coupled Permeabilized Microorganisms | Applied and Environmental Microbiology Source: asm.org URL:[5]

Sources

• 1. WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use - Google Patents [patents.google.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 4. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 5. journals.asm.org [journals.asm.org]

Safety Operating Guide

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol proper disposal procedures

(S)-7-(Trimethylsilyl)hept-6-yn-2-ol is a specialized, TMS-protected chiral alkynol frequently utilized as a critical intermediate in advanced drug development, notably in the synthesis of 20-HETE receptor antagonists for cardiovascular and metabolic disease research[1].

Because this compound integrates an alcohol, a terminal alkyne, and an organosilicon protecting group, its disposal cannot be treated as generic organic waste. Improper handling can lead to dangerous static-induced ignition, unwanted deprotection reactions, or the fouling of commercial incinerators. This guide provides a self-validating, causally-driven framework for the safe operational handling and disposal of this compound.

Chemical Profiling & Causal Risk Assessment

To manage waste effectively, laboratory personnel must understand why certain disposal parameters are enforced. The structural moieties of (S)-7-(Trimethylsilyl)hept-6-yn-2-ol dictate its lifecycle management:

• The Trimethylsilyl (TMS) Group: Unlike standard carbon-based organics that combust entirely into CO₂ and H₂O, organosilanes oxidize into solid silicon dioxide (SiO₂) ash during incineration[2]. If organosilicon waste is not properly identified and blended by the waste vendor, high concentrations of SiO₂ can clog incinerator nozzles and degrade refractory linings.

• The Alkyne Moiety: Alkynes present a significant flammability hazard. Vapors can form explosive mixtures with air, necessitating the strict use of non-sparking tools and grounded equipment to prevent static discharge.

• Chemical Incompatibilities: In synthetic workflows, the TMS group is intentionally cleaved using fluoride donors like tetra-n-butylammonium fluoride (TBAF)[1]. If this compound is inadvertently mixed with fluoride-containing waste or strong bases in a disposal carboy, it will undergo exothermic deprotection, generating the volatile, unprotected terminal alkyne and potentially over-pressurizing the container.

Table 1: Quantitative Data & Waste Categorization Summary

Parameter	Specification / Classification	Operational Implication
Chemical Class	Organosilicon Alkynol	Generates SiO₂ upon incineration; requires specific waste blending by vendors.
EPA Waste Code	D001 (Ignitable)	Must be kept away from ignition sources and stored in grounded flammables cabinets[3].
Incompatibilities	Fluoride donors (TBAF), Strong Bases	Cleaves TMS group, generating volatile terminal alkynes[1].
Physical State	Liquid	Requires secondary containment during storage to prevent spill migration.

Operational Disposal Workflow

The following step-by-step methodology ensures regulatory compliance under the Resource Conservation and Recovery Act (RCRA)[4] while maintaining a self-validating safety loop.

Phase 1: Segregation & Compatibility Testing

• Verify Waste Stream: Confirm that the destination waste carboy contains only non-halogenated organic solvents (e.g., acetone, ethyl acetate, hexanes).

• Exclude Deprotectants: Ensure no TBAF, hydrofluoric acid, or strong alkalis are present in the carboy to prevent unintended in-situ TMS cleavage[1].

• Ground the System: Before pouring, attach a grounding wire to both the source vessel and the receiving high-density polyethylene (HDPE) or glass waste container to eliminate static electricity buildup.

Phase 2: Containerization & Labeling 4. Transfer: Carefully decant the liquid into the waste container, leaving at least 10% headspace to accommodate vapor expansion. 5. Seal and Inspect: Cap the container tightly. Self-Validation: Invert the container slightly to visually confirm the integrity of the seal and absence of micro-leaks. 6. Regulatory Labeling: Affix a standardized hazardous waste label. Crucially, explicitly write "Contains Organosilanes" on the label. This specific nomenclature alerts your waste management vendor to the SiO₂ ashing hazard[4].

Phase 3: Vendor Handoff 7. Storage: Store the sealed container in a designated, temperature-controlled flammables cabinet away from direct sunlight[5]. 8. Manifesting: Transfer the waste to a licensed RCRA-approved environmental services vendor for thermal destruction (incineration)[4].

Disposal workflow for TMS-protected alkynols based on solvent compatibility.

Emergency Spill Protocols

In the event of a localized spill, immediate containment is required to prevent vapor ignition and environmental discharge. Do not use water jets, as this will simply spread the flammable organic layer.

Step-by-Step Decontamination:

• Isolate & Evacuate: Immediately extinguish all open flames, turn off hot plates, and unplug nearby electrical equipment to remove ignition sources.

• Don PPE: Equip a NIOSH-approved respirator (if ventilation is compromised), heavy-duty nitrile gloves, and splash-proof safety goggles.

• Inert Containment: Do not use combustible materials like paper towels. Cover the spill perimeter, then the center, with a non-combustible absorbent material such as dry sand, diatomaceous earth, or vermiculite[6].

• Mechanical Collection: Using strictly non-sparking tools (e.g., plastic or brass dustpans), sweep the saturated absorbent into a chemically compatible, sealable hazardous waste bucket.

• Surface Decontamination: Wash the affected benchtop or floor with a mild detergent and water. Self-Validation: Wipe the area with a dry hydrocarbon-sensitive pad to confirm no residual organic film remains. Collect all cleaning materials and rinsate as hazardous waste[6].

References

• 20-hete receptor (gpr75)

• Disposal Guidance | I-WASTE DST US Environmental Protection Agency (EPA)[Link]

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing American Chemistry Council[Link]

• EPA Subpart P Regulations - HW Drugs PharmWaste Technologies[Link]

Sources

• 1. WO2017156164A1 - 20-hete receptor (gpr75) antagonists and methods of use - Google Patents [patents.google.com]
• 2. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 3. pwaste.com [pwaste.com]
• 4. americanchemistry.com [americanchemistry.com]
• 5. fishersci.com [fishersci.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling (S)-7-(Trimethylsilyl)hept-6-yn-2-ol

Executive Risk Assessment

Handling (S)-7-(Trimethylsilyl)hept-6-yn-2-ol requires a safety strategy that addresses its dual nature: it is both a chiral secondary alcohol and a TMS-protected alkyne .

While the trimethylsilyl (TMS) group stabilizes the terminal alkyne against spontaneous polymerization, it introduces specific handling nuances often overlooked in standard safety data sheets (SDS).

• Lipophilicity: The TMS group significantly increases the molecule's lipophilicity compared to its unprotected parent alkyne. This facilitates rapid dermal absorption, making skin protection critical.

• Volatility & Flammability: Like most mid-weight alkynyl alcohols, this compound is combustible. The presence of organosilicon moieties can alter flash points and flame characteristics.

• Reactivity: While stable under neutral conditions, inadvertent contact with strong bases (e.g., hydroxides) or fluorides will trigger deprotection, releasing the volatile and reactive terminal alkyne and trimethylsilanol/hexamethyldisiloxane byproducts.

Core Directive: Treat this substance as a Combustible Liquid , Skin/Eye Irritant , and Potential Dermal Toxin .

Personal Protective Equipment (PPE) Matrix

Standard "lab coat and gloves" protocols are insufficient without specifying material compatibility. The following matrix is based on permeation kinetics for organosilanes and organic alcohols.

Glove Selection Logic

Critical Insight: Recent studies indicate that hand movement can reduce the breakthrough time of nitrile gloves by up to 18-58% due to material fatigue and pore expansion [1]. Do not rely on static permeation data alone.

Parameter	Standard Handling (<15 min)	Prolonged / High Risk (>15 min or Immersion)
Glove Material	Nitrile (High Grade)	Silver Shield / 4H (Laminate)
Min. Thickness	5 mil (0.12 mm)	Multi-layer Laminate
Rationale	Adequate for incidental splash protection against alcohols and silanes.	Laminates provide a broad-spectrum barrier against the organic solvent matrix (e.g., THF, Ether) often used with this compound.
Change Frequency	Every 30 minutes or immediately upon splash.	Reusable for task duration (inspect for tears).
Prohibited	Latex (Rapid degradation by organic solvents), Vinyl (Micro-porosity issues).

Eye & Body Protection[1]

• Eye Protection: Chemical Splash Goggles (ANSI Z87.1+) are mandatory. Standard safety glasses do not seal against vapors or splashes that can track around the lens, particularly important given the irritant nature of alkynyl alcohols [2].

• Respiratory: If handling outside a fume hood (not recommended), a Half-face respirator with Organic Vapor (OV) cartridges is required.

• Body: Flame-Resistant (FR) Lab Coat (Nomex or chemically treated cotton). Synthetic blends (polyester) are prohibited due to melt-adhesion risks during a fire.

PPE Decision Logic (Visualization)

Figure 1: Risk-based PPE selection workflow. Note that pressurized systems (e.g., chromatography) automatically trigger Level 3 protection due to aerosolization risks.

Operational Workflow

Storage and Stability

• Atmosphere: Store under an inert atmosphere (Nitrogen or Argon). While the TMS group protects the alkyne, the secondary alcohol is susceptible to oxidation.

• Temperature: Refrigerate (2-8°C).

• Segregation: Isolate from Strong Acids , Strong Bases , Fluoride sources (e.g., TBAF), and Oxidizers .

Dispensing and Handling Protocol

This protocol minimizes static discharge and vapor exposure.[1]

• Engineering Control: Perform all transfers inside a certified Chemical Fume Hood.

• Grounding: When transferring >500mL, ground the receiving and dispensing vessels to prevent static ignition of vapors [3].

• Transfer Method:

  • Small Scale (<50mL): Use a glass syringe with a Luer-lock tip. Avoid plastic syringes if the solvent carrier is unknown or incompatible (e.g., DCM).

  • Large Scale: Use a cannula transfer or positive pressure displacement with inert gas. Do not pour. Pouring generates static and increases surface area for vapor release.

• Quenching: If the compound is part of a reaction mixture containing unreacted reagents, quench carefully. Note that acidic quenching (e.g., HCl) is generally safe for the TMS group, but basic quenching can strip the TMS group [4].

Emergency Response & Spill Management

In the event of a release, the primary risks are flammability and inhalation toxicity.

Spill Response Logic

Figure 2: Immediate decision flowchart for spill response. Speed of evacuation is prioritized for uncontained spills.

First Aid

• Skin Contact: Wash with soap and water for 15 minutes . Do not use alcohol or organic solvents to clean skin; this enhances absorption.

• Eye Contact: Flush with water for 15 minutes.[2] Remove contact lenses if present and easy to do.[1][3]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained personnel only).

Waste & Disposal Strategy

Proper disposal prevents downstream hazards in the waste stream.

• Categorization: Classify as Flammable Organic Solvent Waste .

• Segregation (Critical):

  • Do NOT mix with Fluoride Waste: Mixing this compound with waste streams containing TBAF or HF will generate heat and volatile gases (deprotection).

  • Do NOT mix with Basic Waste: High pH waste can cleave the TMS group.

• Container: Use high-density polyethylene (HDPE) or glass containers. Ensure the cap has a pressure-relief mechanism if there is any risk of ongoing reaction/evolution of gas.

• Labeling: Clearly label as "Contains Organic Silanes and Alkynes."

References

• Phalen, R. N., & Wong, W. K. (2012). Chemical Resistance of Disposable Nitrile Gloves Exposed to Simulated Movement.[4] Journal of Occupational and Environmental Hygiene, 9(11), 630–639.

• Occupational Safety and Health Administration (OSHA). (n.d.). Eye and Face Protection - eTools.[3][5]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Referencing stability of Silyl Acetylenes).

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